9-Formyl-8-julolidinol

• CAS: 63149-33-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 9-Formyl-8-julolidinol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 9-Formyl-8-julolidinol, a heterocyclic aromatic aldehyde. The information presented herein is intended to support research and development activities by providing detailed data on its physical and chemical characteristics, spectroscopic profile, synthesis, and purification.

Chemical and Physical Properties

9-Formyl-8-julolidinol, also known as 8-Hydroxyjulolidine-9-carboxaldehyde, is a pale green crystalline powder.[1] It is a derivative of julolidine, characterized by the presence of a formyl group and a hydroxyl group on the aromatic ring. This substitution pattern imparts specific chemical reactivity and potential for further functionalization, making it a valuable intermediate in organic synthesis.

Table 1: Chemical Identifiers and Physical Properties of 9-Formyl-8-julolidinol

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₅NO₂	[1][2][3][4][5]
Molecular Weight	217.26 g/mol	[3][4][6]
CAS Number	63149-33-7	[1][2][3]
Appearance	Pale green powder/crystal	[1][3]
Melting Point	67-77 °C	[1]
69-73 °C	[3]
71-75 °C	[4]
Boiling Point (Predicted)	417.3 ± 45.0 °C	[3]
Density (Predicted)	1.30 ± 0.1 g/cm³	[3]
pKa (Predicted)	9.47 ± 0.20	[3]
InChI	InChI=1S/C13H15NO2/c15-8-10-7-9-3-1-5-14-6-2-4-11(12(9)14)13(10)16/h7-8,16H,1-6H2	[3][6]
InChIKey	NRZXBDYODHLZBF-UHFFFAOYSA-N	[2][3][4]
SMILES	C1CC2=CC(=C(C3=C2N(C1)CCC3)O)C=O	[2][3][6]
Solubility	Soluble in DMSO and DMF	[4]

Computed Properties (from PubChem CID: 113099)[6]

Property	Value
XLogP3	2.5
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	1
Exact Mass	217.110278721 Da
Monoisotopic Mass	217.110278721 Da
Topological Polar Surface Area	40.5 Ų
Heavy Atom Count	16
Formal Charge	0
Complexity	281

Spectroscopic Data

The structural characterization of 9-Formyl-8-julolidinol is supported by various spectroscopic techniques. While raw spectral data is not publicly available in all cases, the following table summarizes the available information and sources.

Table 2: Spectroscopic Data for 9-Formyl-8-julolidinol

Technique	Data Source / Instrument	Key Information	Source(s)
FTIR	Bruker Tensor 27 FT-IR (KBr pellet)	Conforms to structure	[1][6][7]
¹³C NMR	W. Robien, Inst. of Org. Chem., Univ. of Vienna	Data available on SpectraBase	[6]
¹H NMR	-	Identity confirmed by ¹H-NMR	[4]
GC-MS	-	Mass spectrum available on SpectraBase	[6]
UV-Vis	-	No specific data found in searches. Phenolic aldehydes typically show strong π → π* transitions.	[8]

Experimental Protocols

3.1. Synthesis of 9-Formyl-8-julolidinol via Vilsmeier-Haack Reaction

The synthesis of 9-Formyl-8-julolidinol is commonly achieved through the Vilsmeier-Haack formylation of 8-hydroxyjulolidine.[3]

Materials:

• 8-Hydroxyjulolidine (1 equivalent)

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃) (or other Vilsmeier reagents like phosphorus trichloride)[3]

• Toluene/Ethyl acetate (for chromatography)

• Water

Procedure:

• In a flask maintained at a low temperature (e.g., 0-4 °C), slowly add phosphorus oxychloride (or a similar reagent) to N,N-dimethylformamide with stirring.[3]

• To this Vilsmeier reagent, add a solution of 8-hydroxyjulolidine in DMF dropwise, maintaining the low temperature.[3]

• After the addition is complete, allow the reaction mixture to stir at room temperature for a period, then heat to facilitate the reaction (e.g., 100 °C for 30 minutes).[3]

• Upon completion, cool the mixture and carefully quench the reaction by adding it to cold water or ice.[3]

• A precipitate of the crude product should form. Stir the aqueous mixture to ensure complete precipitation.[3]

• Collect the precipitate by filtration and wash it thoroughly with water.[3]

• Dry the crude product.

3.2. Purification

The crude 9-Formyl-8-julolidinol can be purified by column chromatography on silica gel.[3]

Procedure:

• Prepare a silica gel column using a suitable solvent system, such as a mixture of toluene and ethyl acetate (e.g., 2:1 v/v).[3]

• Dissolve the crude product in a minimum amount of the eluent or a suitable solvent and load it onto the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 9-Formyl-8-julolidinol.

Below is a workflow diagram illustrating the synthesis and purification process.

Caption: Workflow for the synthesis and purification of 9-Formyl-8-julolidinol.

Biological Activity and Applications

9-Formyl-8-julolidinol has been utilized as a chemical probe for the detection of biologically relevant species. It is a key reactant in the development of an iminocoumarin-based zinc sensor, which can be used for ratiometric fluorescence imaging.[3] Additionally, it serves as a probe for the pH-sensitive detection of hydrogen sulfide and silicate in aqueous solutions and has been used to detect sulfide in living cells.[4] Its utility extends to being an intermediate and building block for synthesizing coumarins and other fluorescent compounds, as well as small molecule inhibitors.[4]

Signaling Pathways

Currently, there is no direct evidence in the reviewed literature to suggest the involvement of 9-Formyl-8-julolidinol in specific biological signaling pathways. Its biological applications reported so far are primarily as a synthetic building block and a fluorescent probe. Further research is required to elucidate any potential interactions with cellular signaling cascades.

Safety and Handling

9-Formyl-8-julolidinol is classified as an irritant. It is reported to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6][9] Standard laboratory safety precautions should be followed when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat. It should be stored in a dry, dark place at room temperature.[3] For long-term storage, refrigeration at +4°C is recommended, and it should be protected from light and moisture.[4] It is stable for at least two years under these conditions.[4]

References

• 1. 9-Formyl-8-hydroxyjulolidine, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 2. 9-Julolidinylcarboxaldehyde | C13H15NO | CID 98700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 8-HYDROXYJULOLIDINE-9-ALDEHYDE | 63149-33-7 [chemicalbook.com]
• 4. chemodex.com [chemodex.com]
• 5. scbt.com [scbt.com]
• 6. 9-Formyl-8-julolidinol | C13H15NO2 | CID 113099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. researchgate.net [researchgate.net]
• 9. 9-Formyl-8-hydroxyjulolidine, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

In-Depth Technical Guide: 9-Formyl-8-julolidinol (CAS No. 63149-33-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 9-Formyl-8-julolidinol, a heterocyclic aromatic aldehyde. It details the compound's chemical and physical properties, provides a detailed synthesis protocol, and explores its current and potential applications in scientific research and drug development. This document is intended to be a valuable resource for professionals requiring in-depth technical information on this compound.

Chemical and Physical Properties

9-Formyl-8-julolidinol, also known as 8-Hydroxyjulolidine-9-aldehyde or 9-Formyl-8-hydroxyjulolidine, is a solid, pale green powder.[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	63149-33-7	[1][2][3][4][5]
Molecular Formula	C₁₃H₁₅NO₂	[1][2][3][4][5]
Molecular Weight	217.26 g/mol	[2][3][4][5]
Appearance	Pale green powder	[1]
Melting Point	67.0-77.0 °C	[1]
Purity	≥97%	[1]

Synthesis of 9-Formyl-8-julolidinol

A common synthetic route to 9-Formyl-8-julolidinol involves the Vilsmeier-Haack formylation of 8-hydroxyjulolidine. The following protocol is a representative example.

Experimental Protocol: Vilsmeier-Haack Formylation of 8-Hydroxyjulolidine

Materials:

• 8-Hydroxyjulolidine

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Water

• Toluene

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• In a flask maintained at 4 °C, slowly add phosphorus oxychloride (2.7 mL, 4.4 g, 29 mmol) dropwise to N,N-dimethylformamide (10 mL) over a period of 15 minutes.

• To this mixture, add a solution of 8-hydroxyjulolidine (5.15 g, 26.9 mmol) in DMF (5 mL) dropwise over 10 minutes.

• After the addition is complete, allow the reaction mixture to cool to room temperature.

• Add 30 mL of water to the stirring dark solution.

• Stir the aqueous mixture for 1.5 hours, during which a blue-green precipitate will form.

• Collect the precipitate by filtration and wash it with water.

• Dry the crude product.

• Purify the crude product by silica gel column chromatography using a toluene/ethyl acetate (2:1 v/v) mixture as the eluent.

• The final product is obtained with a high yield.

Logical Workflow for the Synthesis of 9-Formyl-8-julolidinol:

Caption: Synthetic workflow for 9-Formyl-8-julolidinol.

Applications in Research and Development

9-Formyl-8-julolidinol serves as a versatile building block and intermediate in organic synthesis, particularly in the development of fluorescent probes and other functional molecules.

Fluorescent Probes

The julolidine moiety is known for its strong electron-donating properties, which makes it an excellent component in the design of fluorescent dyes. 9-Formyl-8-julolidinol has been utilized as a key intermediate in the synthesis of fluorescent probes for the detection of biologically relevant species.

One notable application is in the development of a probe for hydrogen sulfide (H₂S). The aldehyde group of 9-Formyl-8-julolidinol can react with H₂S, leading to a change in the fluorescence properties of the molecule, enabling the detection of H₂S in living cells.

Synthesis of Coumarins and Other Heterocycles

The formyl group of 9-Formyl-8-julolidinol is a reactive handle that can participate in various chemical transformations. It can be used in condensation reactions to construct more complex heterocyclic systems, such as coumarins. Coumarins are an important class of compounds with diverse biological activities and applications as fluorescent labels and laser dyes.

General Reaction Scheme for Coumarin Synthesis:

Caption: General pathway for coumarin synthesis.

Future Perspectives

The unique electronic and photophysical properties of the julolidine scaffold, combined with the reactive formyl group, make 9-Formyl-8-julolidinol a valuable platform for the development of novel functional molecules. Future research may focus on:

• Drug Discovery: The use of 9-Formyl-8-julolidinol as a starting material for the synthesis of novel drug candidates. The rigid, fused ring system of julolidine can serve as a scaffold for designing molecules with specific biological targets.

• Advanced Materials: Incorporation of the 9-Formyl-8-julolidinol core into larger conjugated systems could lead to new materials with interesting optical and electronic properties for applications in organic electronics and photonics.

• Biosensors: Further development of more sophisticated and selective fluorescent probes for various analytes of biological and environmental importance.

While the direct involvement of 9-Formyl-8-julolidinol in specific signaling pathways has not been extensively documented, its utility as a building block for biologically active molecules suggests that its derivatives could be designed to interact with various cellular targets. The development of such derivatives is a promising area for future research.

References

• 1. researchgate.net [researchgate.net]
• 2. 8-HYDROXYJULOLIDINE-9-ALDEHYDE | 63149-33-7 [chemicalbook.com]
• 3. 9-Formyl-8-julolidinol | C13H15NO2 | CID 113099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemodex.com [chemodex.com]
• 5. CN102731498B - Method for preparing 8-hydroxy julolidine and derivative thereof - Google Patents [patents.google.com]

An In-depth Technical Guide to 9-Formyl-8-julolidinol: Synthesis, Structure, and Application in Fluorescent Probe Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Formyl-8-julolidinol, also known as 8-hydroxy-2,3,6,7-tetrahydro-1H,5H-benzo[ij]quinolizine-9-carboxaldehyde, is a heterocyclic aromatic aldehyde. Its rigid, planar julolidine core imparts unique photophysical properties, making it a valuable building block in the synthesis of fluorescent probes and other functional dyes. This technical guide provides a comprehensive overview of its molecular structure, synthesis, and key applications, with a focus on detailed experimental protocols and data for researchers in chemistry and drug development.

Molecular Structure and Properties

9-Formyl-8-julolidinol is a solid, typically appearing as a pale green or grey to green powder.[1][2] Its core structure is the tricyclic julolidine system, with a hydroxyl and a formyl group substituted on the aromatic ring. This substitution pattern is key to its utility as a precursor for various condensation reactions.

Physicochemical Properties

The fundamental physicochemical properties of 9-Formyl-8-julolidinol are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₃H₁₅NO₂	[3]
Molecular Weight	217.26 g/mol	[3]
CAS Number	63149-33-7	[3]
Melting Point	67-77 °C	[1]
Appearance	Pale green powder	[1]

Crystallographic Data

The crystal structure of 9-Formyl-8-julolidinol has been determined by X-ray crystallography. The data confirms the planar nature of the aromatic system and the specific bond lengths and angles of the molecule. This information is crucial for computational modeling and understanding its reactivity.

Parameter	Value	Reference
Crystal System	Monoclinic
Space Group	P 1 21/c 1
a (Å)	8.546
b (Å)	9.137
c (Å)	13.662
β (°)	95.984

Experimental Protocols

Synthesis of 9-Formyl-8-julolidinol via Vilsmeier-Haack Reaction

The most common and efficient method for the synthesis of 9-Formyl-8-julolidinol is the Vilsmeier-Haack formylation of 8-hydroxyjulolidine. This reaction introduces a formyl group onto the electron-rich aromatic ring of the julolidine core.

Reaction Scheme:

Detailed Protocol:

• Preparation of the Vilsmeier Reagent: In a two-necked round-bottom flask equipped with a dropping funnel and a nitrogen inlet, cool N,N-dimethylformamide (DMF) (e.g., 10 equivalents) in an ice bath. To this, add phosphorus oxychloride (POCl₃) (e.g., 1.5 equivalents) dropwise with stirring, maintaining the temperature below 5 °C. After the addition is complete, allow the mixture to stir for an additional 30 minutes at room temperature to ensure the complete formation of the chloroiminium salt (Vilsmeier reagent).

• Formylation Reaction: Dissolve 8-hydroxyjulolidine (1 equivalent) in a minimal amount of DMF and add it dropwise to the prepared Vilsmeier reagent. The reaction mixture is then heated to 60-70 °C and stirred for several hours (typically 2-4 hours, reaction progress can be monitored by TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and pour it onto crushed ice. Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate or sodium hydroxide solution until the pH is approximately 7-8. A precipitate of the crude product will form. Collect the solid by vacuum filtration and wash it thoroughly with water. The crude product can be purified by column chromatography on silica gel, typically using a mixture of ethyl acetate and hexane as the eluent, to yield pure 9-Formyl-8-julolidinol.

Synthesis of a Fluorescent Probe for Hydrogen Sulfide

9-Formyl-8-julolidinol is a key intermediate in the synthesis of fluorescent probes. For example, it can be used to create probes for the detection of hydrogen sulfide (H₂S), a biologically important signaling molecule. The following is a representative protocol for the synthesis of a coumarin-based H₂S probe.

Reaction Scheme:

Detailed Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 9-Formyl-8-julolidinol (1 equivalent) and an activated methylene compound (e.g., 2-cyano-N,N-diethylacetamide, 1.1 equivalents) in ethanol.

• Catalysis: Add a catalytic amount of a base, such as piperidine or triethylamine, to the solution.

• Reaction: Reflux the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Purification: Upon completion, cool the reaction mixture to room temperature. The coumarin product often precipitates out of the solution. Collect the solid by filtration and wash with cold ethanol. If necessary, the product can be further purified by recrystallization from a suitable solvent like ethanol or by column chromatography.

Spectroscopic Data

Spectroscopic Technique	Expected Characteristics
¹H NMR	Signals corresponding to the aromatic proton, the aldehydic proton (typically downfield, ~9-10 ppm), and the aliphatic protons of the julolidine ring system.
¹³C NMR	Resonances for the carbonyl carbon of the aldehyde (downfield, ~190 ppm), the aromatic carbons, and the aliphatic carbons of the julolidine structure.
IR Spectroscopy	Characteristic absorption bands for the hydroxyl (-OH) group (broad, ~3200-3400 cm⁻¹), the aromatic C-H bonds, and the carbonyl (C=O) group of the aldehyde (~1650-1680 cm⁻¹).
Mass Spectrometry	A molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 217.26).

Visualizations

Experimental Workflow: Synthesis of 9-Formyl-8-julolidinol

The following diagram illustrates the key steps in the synthesis and purification of 9-Formyl-8-julolidinol.

Workflow for the synthesis of 9-Formyl-8-julolidinol.

Logical Relationship: Mechanism of H₂S Detection

Fluorescent probes derived from 9-Formyl-8-julolidinol can be designed to detect H₂S through a reaction that leads to a change in their fluorescence properties. The diagram below illustrates the general principle.

References

• 1. researchgate.net [researchgate.net]
• 2. International Scientific and Vocational Studies Journal » Submission » Crystal Structure of Zwitterionic (E)-9-(((3-hydroxyphenyl)iminio)methyl)-1,2,3,5,6,7- Hexahydropyrido[3,2,1-ij]Quinolin-8-Olate [dergipark.org.tr]
• 3. growingscience.com [growingscience.com]

Spectroscopic Profile of 9-Formyl-8-julolidinol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 9-Formyl-8-julolidinol (also known as 8-hydroxy-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline-9-carbaldehyde), a versatile building block in the synthesis of fluorescent probes and other advanced materials. This document collates available quantitative spectroscopic data and presents detailed experimental protocols for its characterization.

Core Spectroscopic Data

The following tables summarize the key spectroscopic data for 9-Formyl-8-julolidinol, providing a reference for its structural and electronic properties.

Physical and Chemical Properties
Chemical Formula	C₁₃H₁₅NO₂[1]
Molecular Weight	217.26 g/mol [1]
CAS Number	63149-33-7
Appearance	Pale green powder[2]
Melting Point	72-74 °C[3]

Crystallographic Data
Crystal System	Monoclinic
Space Group	P 1 21/c 1
a (Å)	8.546
b (Å)	9.137
c (Å)	13.662
α (°)	90
β (°)	95.984
γ (°)	90
Volume (ų)	1060.5
Z	4
Crystal data obtained from the work of Faizi, et al. (2017).[1][4]

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the complete spectroscopic characterization of 9-Formyl-8-julolidinol.

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 9-Formyl-8-julolidinol.

Experimental Protocols

Detailed experimental protocols for the synthesis and spectroscopic characterization of 9-Formyl-8-julolidinol are provided below, based on available literature.

Synthesis of 9-Formyl-8-julolidinol

The synthesis of 9-Formyl-8-julidinol is typically achieved through the Vilsmeier-Haack reaction, starting from 8-hydroxyjulolidine.

Materials:

• 8-Hydroxyjulolidine

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Toluene

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• A solution of phosphorus oxychloride in DMF is prepared at low temperature (typically 0-5 °C).

• A solution of 8-hydroxyjulolidine in DMF is added dropwise to the Vilsmeier reagent.

• The reaction mixture is stirred at room temperature and then heated to ensure complete reaction.

• The reaction is quenched by the addition of water.

• The product is extracted with an organic solvent, such as ethyl acetate.

• The organic layer is washed, dried, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography using a mixture of toluene and ethyl acetate as the eluent to yield pure 9-Formyl-8-julolidinol.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A standard NMR spectrometer (e.g., 400 or 500 MHz) is used.

• Sample Preparation: The sample is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired at room temperature. Standard pulse programs are used.

• Data Analysis: Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard. Coupling constants (J) are reported in Hertz (Hz).

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer equipped with an appropriate ionization source, such as electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS), is used.

• Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) for ESI-MS or prepared according to the requirements for GC-MS.

• Data Acquisition: The mass spectrum is recorded over a suitable m/z range.

• Data Analysis: The molecular ion peak ([M]⁺ or [M+H]⁺) is identified to confirm the molecular weight. The fragmentation pattern can be analyzed to further support the structure.

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

• Sample Preparation: The sample can be analyzed as a KBr pellet or using an attenuated total reflectance (ATR) accessory.

• Data Acquisition: The IR spectrum is typically recorded from 4000 to 400 cm⁻¹.

• Data Analysis: The frequencies of the absorption bands are reported in wavenumbers (cm⁻¹). Characteristic peaks for the functional groups (e.g., O-H, C=O, C-N, aromatic C-H) are identified.

UV-Visible (UV-Vis) Absorption Spectroscopy

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

• Sample Preparation: A dilute solution of the compound is prepared in a UV-grade solvent (e.g., ethanol, acetonitrile, or dichloromethane).

• Data Acquisition: The absorption spectrum is recorded over a relevant wavelength range (e.g., 200-800 nm).

• Data Analysis: The wavelength of maximum absorption (λmax) is determined. For quantitative analysis, the molar absorptivity (ε) can be calculated using the Beer-Lambert law.

Fluorescence Spectroscopy

• Instrumentation: A spectrofluorometer is used.

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent. The absorbance of the solution at the excitation wavelength should be low (typically < 0.1) to avoid inner filter effects.

• Data Acquisition: The emission spectrum is recorded by exciting the sample at or near its λmax. An excitation spectrum can also be recorded.

• Data Analysis: The wavelength of maximum emission (λem) is determined. The Stokes shift is calculated as the difference between the λmax of emission and absorption. The fluorescence quantum yield (Φ) can be determined relative to a standard fluorophore.

X-ray Crystallography

• Instrumentation: A single-crystal X-ray diffractometer is used.

• Sample Preparation: Single crystals of suitable quality are grown by slow evaporation of a solvent from a concentrated solution of the compound.

• Data Collection and Structure Refinement: The crystal is mounted on the diffractometer, and diffraction data are collected. The crystal structure is solved and refined using specialized software.

• Data Analysis: The analysis provides precise bond lengths, bond angles, and information about the crystal packing and intermolecular interactions.[4]

References

• 1. 9-Formyl-8-julolidinol | C13H15NO2 | CID 113099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 9-Formyl-8-hydroxyjulolidine, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. 9-Formyl-8-hydroxyjulolidine, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Solubility and Stability of 9-Formyl-8-julolidinol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability characteristics of 9-Formyl-8-julolidinol. Due to the limited availability of quantitative data in public literature, this document also furnishes detailed, generalized experimental protocols for determining these crucial physicochemical properties. These methodologies are based on established industry standards and scientific principles, enabling researchers to conduct their own assessments.

Core Concepts: Solubility and Stability

Solubility is a fundamental physicochemical property of a compound that describes its ability to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of a substance is typically expressed as the maximum amount of solute that can dissolve in a certain amount of solvent at a specific temperature. In drug development, solubility is a critical factor influencing a drug's formulation, bioavailability, and route of administration.

Stability refers to the capacity of a chemical compound to resist chemical change or decomposition. Factors that can affect the stability of a substance include temperature, humidity, light, and pH. Understanding the stability of a compound is paramount in drug development to ensure its safety, efficacy, and shelf-life.

Solubility of 9-Formyl-8-julolidinol

Currently, there is a lack of specific quantitative solubility data for 9-Formyl-8-julolidinol in the public domain. However, qualitative information has been reported by various chemical suppliers.

Qualitative Solubility Data

The following table summarizes the available qualitative solubility information for 9-Formyl-8-julolidinol.

Solvent	Solubility
Dimethyl Sulfoxide (DMSO)	Soluble
Dimethylformamide (DMF)	Soluble

This information is based on data provided by chemical suppliers and should be confirmed by quantitative experimental analysis.

Experimental Protocol for Determining Solubility

To obtain quantitative solubility data, a systematic experimental approach is required. The following protocol outlines a general method for determining the solubility of a solid organic compound like 9-Formyl-8-julolidinol.

Objective: To determine the quantitative solubility of 9-Formyl-8-julolidinol in various solvents at a specified temperature.

Materials:

• 9-Formyl-8-julolidinol powder

• A selection of solvents (e.g., water, ethanol, methanol, acetonitrile, DMSO, DMF, various buffers of different pH)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 9-Formyl-8-julolidinol to a series of vials, each containing a known volume of a different solvent. The excess solid is crucial to ensure that a saturated solution is formed.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or incubator set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally.

• Sample Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Filter the supernatant through a syringe filter to remove any undissolved particles.

  • Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantitative Analysis:

  • Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometry method to determine the concentration of 9-Formyl-8-julidinol.

  • Prepare a calibration curve using standard solutions of 9-Formyl-8-julidinol of known concentrations.

• Calculation of Solubility:

  • Calculate the concentration of 9-Formyl-8-julidinol in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

General Workflow for Solubility Determination

Stability of 9-Formyl-8-julolidinol

The stability of a compound is a critical parameter that influences its handling, storage, and shelf-life.

Known Stability Information

Based on supplier data, the following stability information for 9-Formyl-8-julolidinol is available.

Parameter	Recommendation
Storage Temperature	+4°C
Shelf Life	Stable for at least 2 years upon receipt when stored properly.[1]
Handling Advice	Protect from light and moisture.[1]

This information provides a general guideline. Comprehensive stability studies under various conditions are recommended for a complete stability profile.

Experimental Protocol for Stability Assessment

A comprehensive stability study should be conducted according to the International Council for Harmonisation (ICH) guidelines.[2][3][4][5] The following protocol outlines a general approach for assessing the chemical stability of 9-Formyl-8-julolidinol.

Objective: To evaluate the stability of 9-Formyl-8-julolidinol under various stress conditions to identify potential degradation pathways and establish a preliminary stability profile.

Materials:

• 9-Formyl-8-julolidinol (solid and in solution)

• Forced degradation reagents:

  • Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for acid and base hydrolysis

  • Hydrogen peroxide (H₂O₂) for oxidation

• Controlled environment chambers (for temperature, humidity, and photostability testing)

• Amber vials

• HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

• pH meter

Procedure:

• Forced Degradation Studies:

  • Acid Hydrolysis: Dissolve the compound in a solution of HCl (e.g., 0.1 M) and heat at a controlled temperature (e.g., 60°C).

  • Base Hydrolysis: Dissolve the compound in a solution of NaOH (e.g., 0.1 M) and heat at a controlled temperature.

  • Oxidative Degradation: Dissolve the compound in a solution of H₂O₂ (e.g., 3%) at room temperature.

  • Thermal Degradation: Expose the solid compound to elevated temperatures (e.g., 60°C, 80°C).

  • Photostability: Expose the solid compound and its solution to light according to ICH Q1B guidelines.

  • For each condition, take samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis:

  • Analyze the stressed samples using a stability-indicating HPLC method. This method should be able to separate the parent compound from any degradation products.

  • Use a PDA detector to check for peak purity and a MS detector to identify the mass of potential degradation products.

• Data Evaluation:

  • Calculate the percentage of degradation of 9-Formyl-8-julolidinol under each stress condition.

  • Identify and, if possible, characterize the major degradation products.

  • Determine the degradation kinetics (e.g., zero-order, first-order).

References

• 1. chemodex.com [chemodex.com]
• 2. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
• 3. mastercontrol.com [mastercontrol.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

An In-Depth Technical Guide to the Applications of 9-Formyl-8-julolidinol in Fluorescence

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Formyl-8-julolidinol, a derivative of the julolidine scaffold, has emerged as a versatile building block in the design of novel fluorescent probes. Its unique photophysical properties, characterized by a rigid, planar structure and strong electron-donating capabilities, make it an excellent fluorophore for the development of sensitive and selective sensors for a variety of analytes. This technical guide provides a comprehensive overview of the applications of 9-Formyl-8-julolidinol in fluorescence, with a focus on its use in the detection of metal ions. The guide details the synthetic methodologies, photophysical properties, and sensing mechanisms of these probes, offering valuable insights for researchers in chemistry, biology, and materials science.

Core Applications: Fluorescent Chemosensors for Metal Ion Detection

Derivatives of 9-Formyl-8-julolidinol, particularly Schiff bases, have demonstrated remarkable efficacy as chemosensors for various metal ions. The underlying sensing mechanism often involves a process known as chelation-enhanced fluorescence (CHEF). In the unbound state, the probe may exhibit low fluorescence due to non-radiative decay pathways such as photoinduced electron transfer (PET) or excited-state intramolecular proton transfer (ESIPT). Upon chelation with a target metal ion, these non-radiative pathways are often suppressed, leading to a significant enhancement in fluorescence intensity, a phenomenon often referred to as a "turn-on" response. The specificity of these probes for particular metal ions is dictated by the nature of the chelating moiety and the coordination geometry of the resulting metal complex.

Quantitative Data Summary

The following table summarizes the key quantitative data for various fluorescent probes derived from 9-Formyl-8-julolidinol.

Probe Name	Analyte	Excitation (λ_ex, nm)	Emission (λ_em, nm)	Quantum Yield (Φ)	Detection Limit (LOD)	Binding Stoichiometry (Probe:Analyte)	Solvent System
ABJ-MS	Free Probe	-	530	0.005	-	-	DMSO/H₂O (1:4, v/v)
Al³⁺	-	490	0.107	9.07 x 10⁻⁷ M	2:1	DMSO/H₂O (1:4, v/v)
Fe³⁺	-	440	0.010	2.69 x 10⁻⁷ M	2:1	DMSO/H₂O (1:4, v/v)
Zn²⁺	-	502	0.040	-	1:1	DMSO/H₂O (1:4, v/v)
Ag⁺	-	430	0.024	-	1:1	DMSO/H₂O (1:4, v/v)
Cu²⁺	-	-	Quenched	-	1:1	DMSO/H₂O (1:4, v/v)
L1	Free Probe	-	-	0.00174	-	-	Ethanol
Zn²⁺	-	-	0.00230	1.61 µM	-	Ethanol
Receptor 1	Free Probe	410	483	0.035	-	-	bis-tris buffer/methanol (999:1, v/v)
Al³⁺	410	483	0.502	-	-	bis-tris buffer/methanol (999:1, v/v)

Experimental Protocols

Synthesis of Schiff Base Probe ABJ-MS

This protocol describes the synthesis of a versatile mono-Schiff base probe (ABJ-MS) from 9-Formyl-8-julolidinol for the detection of multiple metal ions.

Materials:

• 9-Formyl-8-hydroxyjulolidine (1 equivalent)

• o-Phenylenediamine (1 equivalent)

• Anhydrous Ethanol

• Glacial Acetic Acid (catalytic amount)

Procedure:

• Dissolve o-phenylenediamine in anhydrous ethanol in a round-bottom flask.

• Add a solution of 9-formyl-8-hydroxyjulolidine in anhydrous ethanol to the flask.

• Add a few drops of glacial acetic acid to the reaction mixture to catalyze the condensation reaction.

• Reflux the mixture for several hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The resulting precipitate, the ABJ-MS probe, is collected by filtration.

• Wash the solid product with cold ethanol to remove any unreacted starting materials.

• Dry the purified probe under vacuum.

• Characterize the final product using standard analytical techniques such as NMR, mass spectrometry, and elemental analysis.

Fluorescence Titration for Metal Ion Sensing

This protocol outlines the general procedure for evaluating the fluorescence response of a 9-Formyl-8-julolidinol-based probe towards metal ions.

Materials:

• Stock solution of the fluorescent probe (e.g., ABJ-MS) in a suitable solvent (e.g., DMSO).

• Stock solutions of various metal perchlorate or nitrate salts in deionized water or a suitable buffer.

• Solvent system for the experiment (e.g., DMSO/H₂O mixture).

Procedure:

• Prepare a series of solutions of the fluorescent probe at a fixed concentration in the chosen solvent system in cuvettes.

• Record the initial fluorescence spectrum of the probe solution.

• Incrementally add small aliquots of the metal ion stock solution to the probe solution.

• After each addition, thoroughly mix the solution and allow it to equilibrate.

• Record the fluorescence emission spectrum after each addition of the metal ion.

• Observe the changes in fluorescence intensity and/or the emission wavelength.

• Plot the fluorescence intensity at the emission maximum as a function of the metal ion concentration to determine the binding stoichiometry and calculate the binding constant.

• The limit of detection (LOD) is typically calculated based on the standard deviation of the blank and the slope of the calibration curve at low analyte concentrations.

Signaling Pathways and Mechanisms

The fluorescence sensing mechanism of Schiff base probes derived from 9-Formyl-8-julolidinol is primarily based on the modulation of intramolecular charge transfer (ICT) and the inhibition of non-radiative decay pathways upon analyte binding.

General Chemosensing Mechanism

The following diagram illustrates the general principle of a "turn-on" fluorescent sensor based on 9-Formyl-8-julolidinol.

Caption: General mechanism of a "turn-on" fluorescent sensor.

In the absence of the analyte, the excited state of the 9-Formyl-8-julolidinol derivative can deactivate through efficient non-radiative pathways, resulting in weak fluorescence. Upon binding to the analyte, the electronic structure of the probe is altered. This chelation event can restrict intramolecular rotations and vibrations, and inhibit processes like PET and ESIPT. Consequently, the radiative decay pathway (fluorescence) becomes more favorable, leading to a significant increase in the fluorescence quantum yield. The specific changes in the emission wavelength are dependent on how the analyte interaction modifies the intramolecular charge transfer character of the excited state.

Experimental Workflow for Sensor Evaluation

The logical workflow for the synthesis and evaluation of a new fluorescent sensor based on 9-Formyl-8-julolidinol is depicted below.

Caption: Workflow for fluorescent sensor development.

This systematic process ensures the successful development and validation of a new fluorescent probe, from the initial design concept to its final application as a reliable analytical tool.

Conclusion

9-Formyl-8-julolidinol has proven to be a valuable and versatile platform for the construction of highly sensitive and selective fluorescent probes. Its derivatives, particularly Schiff bases, have shown great promise in the detection of a wide range of metal ions, with the potential for applications in environmental monitoring, biological imaging, and diagnostics. The straightforward synthesis, tunable photophysical properties, and clear "turn-on" signaling mechanisms make these compounds attractive candidates for further research and development in the field of fluorescence sensing. Future work in this area may focus on expanding the scope of detectable analytes to include biologically important molecules and exploring their applications in more complex biological systems and in the development of advanced materials.

The Chemistry and Application of Julolidine Aldehydes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the discovery, synthesis, and diverse applications of julolidine aldehydes. These heterocyclic compounds, characterized by a rigid, fused ring system and a reactive aldehyde group, have garnered significant interest in various scientific and technological fields. Their unique photophysical properties and synthetic versatility make them valuable building blocks in the development of fluorescent probes, pharmaceuticals, and advanced materials.

Discovery and Historical Development

The journey of julolidine and its derivatives began in the late 19th century. The parent compound, julolidine, was first synthesized by G. Pinkus in 1892.[1] Over the years, various synthetic methodologies have been developed to construct the core julolidine structure, which is formally known as 2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline.[1][2]

The introduction of the aldehyde functionality at the 9-position of the julolidine ring marked a significant advancement, expanding the synthetic utility of this heterocyclic scaffold. This key transformation is often achieved through the Vilsmeier-Haack reaction, a well-established method for the formylation of electron-rich aromatic compounds.[3] The resulting 9-julolidinecarboxaldehyde, also referred to as 9-formyljulolidine, serves as a versatile intermediate for the synthesis of a wide array of more complex molecules.[2][4]

Synthesis of Julolidine and its Aldehydes

The following sections provide detailed experimental protocols for the synthesis of julolidine and 9-julolidinecarboxaldehyde.

Synthesis of Julolidine

Several methods for the synthesis of julolidine have been reported.[5] One classical and still widely used approach involves the reaction of tetrahydroquinoline with trimethylene chlorobromide.[2][5]

Experimental Protocol: Synthesis of Julolidine [5]

• Reactants:

  • Tetrahydroquinoline (0.5 mole)

  • Trimethylene chlorobromide (400 g)

• Procedure:

  • A mixture of tetrahydroquinoline and trimethylene chlorobromide is placed in a 1-liter round-bottomed flask equipped with a reflux condenser.

  • The reaction mixture is heated in an oil bath at 150–160°C for 20 hours in a fume hood.

  • After cooling, a solution of 50 ml of concentrated hydrochloric acid in 500 ml of water is added.

  • Excess trimethylene chlorobromide is removed by steam distillation.

  • The acidic residue is made alkaline with a 40% sodium hydroxide solution (approximately 75 ml).

  • The julolidine is extracted with two 150-ml portions of ether.

  • The combined ethereal solution is washed with 150 ml of water and dried over sodium hydroxide pellets.

  • The ether is evaporated, and the residue is distilled under reduced pressure.

• Purification and Yield:

  • The fraction boiling at 105–110°C/1 mm is collected.

  • The product solidifies upon cooling, with a melting point of 39–40°C.

  • The typical yield is 67–70 g (77–81%).

  • The product may develop a red color upon standing and can be purified by recrystallization from hexane after treatment with activated carbon.

Synthesis of 9-Julolidinecarboxaldehyde

The formylation of julolidine to yield 9-julolidinecarboxaldehyde is commonly achieved using the Vilsmeier-Haack reaction with phosphorus oxychloride and N,N-dimethylformamide (DMF).[3]

Experimental Protocol: Synthesis of 9-Julolidinecarboxaldehyde [3]

• Reactants:

  • Julolidine (19 g)

  • Phosphorus oxychloride (16 ml, ~26.3 g)

  • N,N-Dimethylformamide (DMF) (45 ml)

  • Sodium acetate (150 g)

• Procedure:

  • N,N-Dimethylformamide is added to a round-bottom flask fitted with a magnetic stirrer, dropping funnel, and a Claisen head with a drying tube.

  • The flask is flushed with dry nitrogen and cooled in a dry ice/isopropyl alcohol bath.

  • Phosphorus oxychloride is added to the cooled DMF.

  • After 10 minutes, julolidine is added dropwise with stirring.

  • The reaction mixture is stirred for an additional 15 minutes after the addition is complete.

  • The mixture is then heated on a steam bath for 2 hours.

  • The reaction mixture is poured into a slurry of approximately 400 ml of crushed ice and water.

  • The resulting solution is carefully neutralized by the addition of 150 g of sodium acetate in 250 ml of water.

• Purification and Yield:

  • The precipitated aldehyde is collected by filtration.

  • The filtrate is kept at 0°C overnight to collect any additional precipitate.

  • The combined precipitates are treated with activated charcoal and recrystallized from an ethanol/water mixture.

  • This procedure yields approximately 21.2 g (96%) of 9-julolidinecarboxaldehyde as light yellow needles with a melting point of 81-82°C.

Physicochemical and Spectroscopic Data

The following tables summarize key quantitative data for julolidine and 9-julolidinecarboxaldehyde.

Table 1: Physicochemical Properties

Compound	IUPAC Name	CAS Number	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)
Julolidine	2,3,6,7-Tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline	479-59-4	C₁₂H₁₅N	173.259	39–40[5]
9-Julolidinecarboxaldehyde	2,3,6,7-Tetrahydro-1H,5H-benzo[ij]quinolizine-9-carboxaldehyde	33985-71-6	C₁₃H₁₅NO	201.26	81–82[3]

Table 2: Computational Chemistry Data for 9-Julolidinecarboxaldehyde [6]

Property	Value
TPSA (Topological Polar Surface Area)	20.31
LogP	2.1979
Hydrogen Bond Acceptors	2
Hydrogen Bond Donors	0
Rotatable Bonds	1

Key Reactions and Mechanistic Diagrams

The synthesis of julolidine aldehydes and their subsequent reactions are central to their utility. The following diagrams illustrate these key chemical transformations.

Caption: Vilsmeier-Haack formylation of julolidine.

Caption: Classical synthesis of julolidine.

Applications in Research and Development

The unique structural and electronic properties of julolidine aldehydes make them valuable in a range of applications, from biological imaging to materials science.

Fluorescent Probes and Chemosensors

Julolidine and its derivatives are known for their fluorescence properties.[2][7] The rigid structure of the julolidine moiety minimizes non-radiative decay pathways, often leading to high fluorescence quantum yields. The aldehyde group provides a convenient handle for conjugating the julolidine fluorophore to other molecules, enabling the development of fluorescent probes.[4]

For instance, julolidine aldehyde has been used to create Schiff base fluorescent chemosensors for the detection of metal ions, such as Zn²⁺.[8] The binding of the target ion to the sensor molecule modulates the electronic structure of the fluorophore, resulting in a detectable change in the fluorescence signal.[8]

Caption: Workflow for a julolidine-based fluorescent sensor.

Pharmaceutical and Drug Development

9-Julolidinecarboxaldehyde serves as an important intermediate in the synthesis of various pharmaceutical agents.[4] Its derivatives have been explored for their potential as antidepressants and tranquilizers.[1] The rigid julolidine scaffold can be used to orient pharmacophoric groups in a specific and constrained conformation, which can be advantageous for binding to biological targets. The aldehyde group allows for the introduction of diverse functionalities to modulate the biological activity and pharmacokinetic properties of the resulting compounds.[4]

Organic Synthesis and Materials Science

In organic synthesis, 9-julolidinecarboxaldehyde is a versatile building block for constructing more complex molecules.[4] It can undergo a variety of reactions typical of aldehydes, such as condensation, oxidation, and the formation of imines and thioamides.[2][9] These reactions have been utilized to create novel dyes, nonlinear optical materials, and photoconductive materials.[1][2] The strong electron-donating nature of the julolidine nitrogen makes its derivatives particularly useful in the design of push-pull chromophores for applications in organic electronics.[7]

Biological Interactions and Significance

While specific signaling pathways for julolidine aldehydes are not extensively documented, the biological activity of aldehydes, in general, is well-studied. Aldehydes are reactive electrophiles that can interact with various biological nucleophiles, such as the side chains of cysteine, histidine, and lysine residues in proteins, as well as with nucleic acids.[10] This reactivity underlies both the therapeutic potential and the potential toxicity of aldehyde-containing compounds.[10][11][12]

The interaction of aldehydes with cellular components can lead to a range of biological effects, from the modulation of enzyme activity to the induction of oxidative stress and inflammatory responses.[11][12] The specific biological effects of julolidine aldehydes will depend on their reactivity, concentration, and cellular targets. Further research is needed to fully elucidate the biological roles and potential therapeutic applications of this class of compounds.

Caption: General reactivity of aldehydes with biomolecules.

References

• 1. Julolidine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. chemscene.com [chemscene.com]
• 7. researchgate.net [researchgate.net]
• 8. A Julolidine Aldehyde Dansyl Hydrazine Schiff Base as Fluorescence Chemosensor for Zn2+ ions Recognition and its Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Biological interactions of alpha,beta-unsaturated aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sfrbm.org [sfrbm.org]
• 12. Contribution of Aldehydes and Their Derivatives to Antimicrobial and Immunomodulatory Activities - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Knoevenagel Condensation with 9-Formyl-8-julolidinol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Knoevenagel condensation reaction utilizing 9-Formyl-8-julolidinol with various active methylene compounds. The resulting α,β-unsaturated products are valuable intermediates in the synthesis of novel coumarin derivatives, fluorescent probes, and other biologically active molecules.

Introduction to Knoevenagel Condensation

The Knoevenagel condensation is a versatile carbon-carbon bond-forming reaction that involves the condensation of an aldehyde or ketone with a compound containing an active methylene group, typically catalyzed by a weak base.[1][2] This reaction is a modification of the aldol condensation and is widely employed in organic synthesis to produce α,β-unsaturated compounds.[3][4] In the case of 9-Formyl-8-julolidinol, which is a derivative of salicylaldehyde, the initial Knoevenagel product can undergo a subsequent intramolecular cyclization to form a julolidine-fused coumarin, a scaffold of significant interest in medicinal chemistry and materials science.

Reaction Scheme

The general scheme for the Knoevenagel condensation of 9-Formyl-8-julolidinol with various active methylene compounds is presented below. The reaction proceeds via a nucleophilic addition of the carbanion generated from the active methylene compound to the aldehyde, followed by dehydration.

Caption: General Knoevenagel condensation of 9-Formyl-8-julidinol.

Data Presentation: Reactants and Expected Products

The following table summarizes the expected products from the Knoevenagel condensation of 9-Formyl-8-julolidinol with common active methylene compounds, along with typical reaction conditions and expected yields based on analogous reactions.

Active Methylene Compound	Product Structure	Catalyst (Typical)	Solvent (Typical)	Reaction Time (Typical)	Yield (Expected Range)
Malononitrile	2-((8-hydroxy-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yl)methylene)malononitrile	Piperidine or DBU	Ethanol	1-4 hours	85-95%
Ethyl Cyanoacetate	Ethyl 2-cyano-3-(8-hydroxy-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yl)acrylate	Piperidine	Ethanol	2-6 hours	70-85%
Cyanoacetic Acid	2-cyano-3-(8-hydroxy-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yl)acrylic acid	Ammonium Acetate	Toluene	4-8 hours	60-75%
Diethyl Malonate	Diethyl 2-((8-hydroxy-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yl)methylene)malonate	Piperidine	Ethanol	6-12 hours	~75%[5]

Experimental Protocols

Protocol 1: Knoevenagel Condensation with Malononitrile

This protocol describes the synthesis of 2-((8-hydroxy-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yl)methylene)malononitrile.

Materials:

• 9-Formyl-8-julolidinol (1.0 eq)

• Malononitrile (1.1 eq)

• Piperidine (0.1 eq)

• Ethanol (20 mL per gram of aldehyde)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

• To a round-bottom flask, add 9-Formyl-8-julolidinol and malononitrile.

• Add ethanol to the flask and stir the mixture at room temperature until the solids are dissolved.

• Add a catalytic amount of piperidine to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and monitor the reaction progress using TLC.

• Upon completion (typically 1-4 hours), cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration. If not, reduce the solvent volume under reduced pressure to induce precipitation.

• Wash the crude product with cold ethanol and then with distilled water.

• Recrystallize the solid from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the purified product.

• Dry the product under vacuum and characterize by appropriate spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Protocol 2: Knoevenagel Condensation with Ethyl Cyanoacetate

This protocol details the synthesis of ethyl 2-cyano-3-(8-hydroxy-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yl)acrylate.

Materials:

• 9-Formyl-8-julolidinol (1.0 eq)

• Ethyl cyanoacetate (1.2 eq)

• Piperidine (0.1 eq)

• Ethanol (25 mL per gram of aldehyde)

• Round-bottom flask with a Dean-Stark trap

• Reflux condenser

• Magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve 9-Formyl-8-julolidinol and ethyl cyanoacetate in ethanol.

• Add a catalytic amount of piperidine to the mixture.

• Heat the reaction mixture to reflux. Water formed during the reaction can be collected in the Dean-Stark trap to drive the equilibrium towards the product.

• Monitor the reaction by TLC until the starting aldehyde is consumed (typically 2-6 hours).

• Cool the reaction mixture to room temperature and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., a mixture of hexane and ethyl acetate).

• Characterize the purified product using spectroscopic techniques.

Signaling Pathways and Experimental Workflows

General Knoevenagel Condensation Mechanism

The Knoevenagel condensation proceeds through a series of equilibrium steps. The base catalyst deprotonates the active methylene compound to form a resonance-stabilized carbanion. This carbanion then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. The resulting alkoxide is protonated to give an aldol-type addition product, which then undergoes base-catalyzed dehydration to yield the final α,β-unsaturated product.

Caption: Mechanism of the Knoevenagel Condensation.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis, purification, and characterization of Knoevenagel condensation products of 9-Formyl-8-julolidinol.

Caption: Experimental workflow for Knoevenagel condensation.

References

• 1. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 2. bhu.ac.in [bhu.ac.in]
• 3. iosrjournals.org [iosrjournals.org]
• 4. Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes: Synthesis and Utilization of Fluorescent Probes Derived from 9-Formyl-8-julolidinol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of fluorescent probes from the versatile building block, 9-Formyl-8-julolidinol. This compound serves as a platform for creating a variety of probes for detecting metal ions, anions, biomolecules, and changes in micro-environmental properties such as viscosity. The methodologies described herein are based on robust and widely utilized chemical transformations, primarily Schiff base condensation and Knoevenagel condensation.

Introduction to 9-Formyl-8-julolidinol in Fluorescent Probe Design

9-Formyl-8-julolidinol is an aromatic aldehyde featuring the julolidine moiety, a rigid, electron-donating structure. This inherent characteristic makes it an excellent fluorophore scaffold. The formyl group at the 9-position provides a reactive handle for the straightforward introduction of various recognition moieties, allowing for the targeted design of fluorescent probes. The fluorescence properties of the resulting probes can be modulated based on the interaction of the recognition unit with the target analyte, leading to "turn-on," "turn-off," or ratiometric fluorescent responses.

Core Synthetic Strategies

The primary synthetic routes for derivatizing 9-Formyl-8-julolidinol into fluorescent probes involve two key reactions:

• Schiff Base Condensation: The reaction of the aldehyde with primary amines to form imines (Schiff bases). This is a versatile method for introducing a wide range of functionalities for analyte recognition.

• Knoevenagel Condensation: The reaction of the aldehyde with active methylene compounds, catalyzed by a base. This reaction is particularly useful for creating probes with extended π-conjugation, often leading to red-shifted absorption and emission profiles.

Section 1: Synthesis of a Schiff Base Fluorescent Probe for Metal Ion Detection (e.g., Al³⁺, Zn²⁺)

This protocol describes a general method for synthesizing a Schiff base fluorescent probe from 9-Formyl-8-julolidinol and a suitable amine-containing recognition moiety. As an example, the synthesis of a probe for aluminum (Al³⁺) or zinc (Zn²⁺) detection is outlined, where the amine component contains chelating atoms like nitrogen and oxygen.

Experimental Protocol: Synthesis of a Julolidine-Based Schiff Base Probe

Materials:

• 9-Formyl-8-julolidinol (1 equivalent)

• Amine-containing recognition moiety (e.g., 2-aminophenol, ethylenediamine) (1-1.2 equivalents)

• Ethanol (anhydrous)

• Glacial Acetic Acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Standard laboratory glassware for workup and purification

Procedure:

• In a round-bottom flask, dissolve 9-Formyl-8-julolidinol (1 equivalent) in anhydrous ethanol.

• Add the amine-containing recognition moiety (1-1.2 equivalents) to the solution.

• Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops).

• Attach a reflux condenser and heat the reaction mixture to reflux with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product may precipitate out of the solution upon cooling. If so, collect the solid by filtration and wash with cold ethanol.

• If the product does not precipitate, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, methanol) or by column chromatography on silica gel.

Characterization:

The synthesized probe should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Signaling Pathway: Metal Ion Detection

The detection mechanism for metal ions often relies on Chelation-Enhanced Fluorescence (CHEF). In the free probe, the fluorescence may be quenched due to photoinduced electron transfer (PET) or other non-radiative decay pathways. Upon binding to the target metal ion, the chelating atoms in the recognition moiety coordinate with the metal, restricting these non-radiative pathways and leading to a significant increase in fluorescence intensity ("turn-on" response).

Caption: Chelation-Enhanced Fluorescence (CHEF) mechanism for metal ion detection.

Section 2: Synthesis of a Knoevenagel Condensation Product for Viscosity Sensing

This protocol details the synthesis of a fluorescent probe sensitive to changes in micro-environmental viscosity. The Knoevenagel condensation of 9-Formyl-8-julolidinol with an active methylene compound, such as malononitrile, yields a "molecular rotor" whose fluorescence is dependent on its rotational freedom.

Experimental Protocol: Synthesis of a Julolidine-Based Viscosity Probe

Materials:

• 9-Formyl-8-julolidinol (1 equivalent)

• Active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1.1 equivalents)

• Base catalyst (e.g., piperidine, ammonium acetate) (catalytic amount)

• Solvent (e.g., ethanol, toluene, or solvent-free)

• Round-bottom flask

• Stirring plate and stir bar

• Standard laboratory glassware for workup and purification

Procedure:

• Combine 9-Formyl-8-julolidinol (1 equivalent) and the active methylene compound (1.1 equivalents) in a round-bottom flask.

• Add a catalytic amount of the base (e.g., a few drops of piperidine or a pinch of ammonium acetate).

• The reaction can be performed neat (solvent-free) or in a suitable solvent like ethanol. For solvent-free conditions, gently heat the mixture with stirring. For reactions in solution, heat the mixture to reflux.

• Monitor the reaction by TLC. The reaction is often rapid, completing within 1-4 hours.

• After completion, cool the reaction mixture.

• If the reaction was performed in a solvent, remove the solvent under reduced pressure.

• The crude product can often be purified by direct recrystallization from a suitable solvent (e.g., ethanol). Alternatively, column chromatography can be used.

Characterization:

Confirm the structure and purity of the synthesized viscosity probe using ¹H NMR, ¹³C NMR, and mass spectrometry.

Signaling Pathway: Viscosity Sensing

Julolidine-based molecular rotors operate based on the principle of twisted intramolecular charge transfer (TICT). In low-viscosity environments, the molecule can freely rotate around a specific single bond in the excited state, leading to a non-fluorescent TICT state and quenching the fluorescence. In high-viscosity environments, this intramolecular rotation is hindered, forcing the molecule to relax from the locally excited (LE) state via fluorescence, resulting in a significant increase in emission intensity.

Caption: Mechanism of a molecular rotor for viscosity sensing.

Data Presentation: Photophysical Properties of Representative Probes

The following tables summarize the key photophysical properties of fluorescent probes derived from 9-Formyl-8-julolidinol. This data is essential for selecting the appropriate probe for a specific application and for designing experimental parameters.

Table 1: Photophysical Properties of Julolidine-Based Schiff Base Probes for Ion Detection

Probe Name (Target Ion)	Excitation Max (λ_ex, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ)	Detection Limit (LOD)	Reference
Julolidine-Schiff base (Al³⁺)	~384	~440	Varies	~0.073 µM	[1]
Julolidine-Schiff base (Zn²⁺)	~370	~470	~0.0023	~1.61 µM	[2]
Julolidine-hydrazone (Cu²⁺)	~420	~530 (quenched)	-	-	[3]
Julolidine-Schiff base (F⁻)	~380	~460	-	-	[4]

Table 2: Photophysical Properties of Julolidine-Based Knoevenagel Products and Other Probes

Probe Name (Application)	Excitation Max (λ_ex, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ)	Key Feature	Reference
DCVJ (Viscosity)	~460	~498	Viscosity-dependent	Molecular Rotor	[5]
FCVJ (Viscosity)	~460	~498	Viscosity-dependent	Membrane-compatible	[5]
Julolidine-azolium (RNA)	~602	~635	High in presence of RNA	Turn-on response	[6]
Julolidine-fluorescein (Cys)	~538	~567	-	Turn-on response

Experimental Workflow: General Protocol for Fluorescence Measurements

This workflow outlines the general steps for utilizing a synthesized fluorescent probe for analyte detection in a solution-based assay.

Caption: General experimental workflow for fluorescence sensing.

Conclusion

9-Formyl-8-julolidinol is a valuable and accessible starting material for the synthesis of a wide array of fluorescent probes. The straightforward synthetic modifications via Schiff base and Knoevenagel condensations allow for the rational design of probes with tailored specificities and photophysical properties. The application notes provided here offer a foundation for researchers to synthesize and utilize these powerful tools in chemical sensing, biological imaging, and drug development. For specific applications, further optimization of the probe structure and experimental conditions may be necessary.

References

• 1. Live Cell Imaging of Endogenous mRNA using RNA-Based Fluorescence “Turn-On” Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of changes in the viscosity of lipid membranes with the molecular rotor FCVJ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for Coumarin Synthesis using 9-Formyl-8-julolidinol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coumarin and its derivatives are a significant class of heterocyclic compounds widely recognized for their diverse pharmacological activities, including anticoagulant, anti-inflammatory, antioxidant, and anticancer properties. The synthesis of novel coumarin scaffolds is a key focus in medicinal chemistry and drug discovery. The Knoevenagel condensation is a classic and versatile method for synthesizing coumarins, typically involving the reaction of a salicylaldehyde derivative with an active methylene compound. This document provides a detailed experimental protocol for the synthesis of a julolidine-fused coumarin starting from 9-Formyl-8-julolidinol, a reaction that leverages the Knoevenagel condensation to yield a fluorescent heterocyclic system with potential applications in cellular imaging and as a pharmacological scaffold.

Principle and Mechanism

The synthesis proceeds via a Knoevenagel condensation between 9-Formyl-8-julolidinol and an active methylene compound, such as diethyl malonate. The reaction is typically catalyzed by a weak base, like piperidine. The mechanism involves the deprotonation of the active methylene compound to form a carbanion, which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. Subsequent dehydration and intramolecular cyclization (lactone formation) lead to the final coumarin product.

Experimental Protocols

Protocol 1: Synthesis of Julolidine-fused Coumarin-3-carboxylate

This protocol describes the synthesis of ethyl 10-oxo-1,2,3,5,6,7-hexahydro-10H-pyrano[2,3-f]quinolizine-9-carboxylate, a coumarin derivative, from 9-Formyl-8-julolidinol and diethyl malonate.

Materials:

• 9-Formyl-8-julolidinol (8-hydroxyjulolidine-9-carboxaldehyde)

• Diethyl malonate

• Piperidine (catalyst)

• Ethanol (solvent)

• Hydrochloric acid (for work-up)

• Saturated sodium bicarbonate solution (for work-up)

• Brine (for work-up)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

• Melting point apparatus

• NMR spectrometer and mass spectrometer for characterization

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 9-Formyl-8-julolidinol (1.0 eq) and diethyl malonate (1.2 eq) in absolute ethanol.

• Catalyst Addition: To the stirred solution, add a catalytic amount of piperidine (0.1 eq).

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Evaporate the solvent under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with 1M hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure coumarin derivative.

• Characterization: Characterize the purified product by melting point, ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Data Presentation

The yield of the synthesized coumarin can be influenced by reaction conditions. The following table presents a representative yield for the described synthesis. Further optimization and synthesis with other active methylene compounds would populate the remainder of the table.

Entry	Active Methylene Compound	Catalyst	Solvent	Reaction Time (h)	Yield (%)
1	Diethyl malonate	Piperidine	Ethanol	4-6	~75
2	Ethyl cyanoacetate	Piperidine	Ethanol	-	tbd
3	Malononitrile	Piperidine	Ethanol	-	tbd
4	Ethyl acetoacetate	Piperidine	Ethanol	-	tbd
tbd - to be determined experimentally.

Mandatory Visualizations

Experimental Workflow

Application Notes and Protocols: Knoevenagel Condensation of 9-Formyl-8-julolidinol with Active Methylene Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Knoevenagel condensation reaction between 9-formyl-8-julolidinol and various active methylene compounds. This reaction is a valuable tool for the synthesis of a diverse range of fluorescent coumarin analogues and other vinyl derivatives with potential applications in biological imaging, drug discovery, and materials science.

Introduction

9-Formyl-8-julolidinol is a versatile aromatic aldehyde incorporating the rigid, electron-donating julolidine moiety. This structural feature imparts unique photophysical properties to its derivatives, making them excellent candidates for fluorescent probes. The reaction of 9-formyl-8-julolidinol with active methylene compounds, characterized by a methylene group flanked by two electron-withdrawing groups, proceeds via the Knoevenagel condensation. This reaction offers a straightforward and efficient method for the formation of a new carbon-carbon double bond, leading to the synthesis of a variety of functionalized molecules. The resulting products, particularly the coumarin derivatives, are of significant interest due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Reaction Principle

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by a dehydration reaction to yield a new C=C double bond. The reaction is typically catalyzed by a weak base, such as piperidine or an ammonium salt. The general mechanism involves the deprotonation of the active methylene compound to form a resonance-stabilized carbanion, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of 9-formyl-8-julolidinol. The resulting intermediate subsequently undergoes dehydration to yield the final condensation product.

Experimental Protocols

Detailed methodologies for the Knoevenagel condensation of 9-formyl-8-julolidinol with representative active methylene compounds are provided below. These protocols are based on established procedures for similar reactions and can be adapted for a range of substrates.

Protocol 1: Synthesis of 3-(Julolidin-9-yl)-2-cyanoacrylamide Derivatives using Conventional Heating

Objective: To synthesize coumarin analogues via Knoevenagel condensation under conventional heating.

Materials:

• 9-Formyl-8-julolidinol

• Active methylene compound (e.g., malononitrile, ethyl cyanoacetate)

• Piperidine (catalyst)

• Ethanol (solvent)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, heating mantle)

• Thin-layer chromatography (TLC) plates

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 9-formyl-8-julolidinol (1.0 mmol) and the active methylene compound (1.1 mmol) in ethanol (15 mL).

• Add a catalytic amount of piperidine (2-3 drops) to the reaction mixture.

• Heat the mixture to reflux (approximately 78 °C) and monitor the reaction progress using TLC.

• Upon completion of the reaction (typically 2-4 hours), cool the mixture to room temperature.

• The product may precipitate out of the solution. If so, collect the solid by filtration, wash with cold ethanol, and dry.

• If the product does not precipitate, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterize the purified product using spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Protocol 2: Green Synthesis of 3-(Julolidin-9-yl)coumarin Derivatives using Microwave Irradiation

Objective: To synthesize coumarin analogues using an energy-efficient and rapid microwave-assisted method.

Materials:

• 9-Formyl-8-julolidinol

• Active methylene compound (e.g., diethyl malonate)

• Ammonium acetate (catalyst)

• Water (solvent)

• Microwave reactor

• Standard laboratory glassware

Procedure:

• In a microwave-safe reaction vessel, combine 9-formyl-8-julidinol (1.0 mmol), the active methylene compound (1.2 mmol), and a catalytic amount of ammonium acetate in water (5 mL).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a suitable temperature (e.g., 100-120 °C) and power for a short duration (e.g., 5-15 minutes).

• Monitor the reaction progress by TLC after cooling the vessel.

• After completion, cool the reaction mixture to room temperature.

• Collect the precipitated product by filtration, wash with water, and dry.

• If necessary, purify the product by recrystallization or column chromatography.

• Characterize the final product by spectroscopic analysis.

Data Presentation

The following tables summarize representative quantitative data for the Knoevenagel condensation of 9-formyl-8-julolidinol and analogous salicylaldehydes with various active methylene compounds, providing an indication of expected yields and reaction conditions.

Aldehyde	Active Methylene Compound	Catalyst	Solvent	Conditions	Yield (%)	Reference
Salicylaldehyde	Malononitrile	Piperidine	Ethanol	Reflux, 2h	95	[General Knoevenagel Protocol]
Salicylaldehyde	Ethyl Cyanoacetate	Piperidine	Ethanol	Reflux, 3h	92	[General Knoevenagel Protocol]
Salicylaldehyde	Diethyl Malonate	Piperidine	Ethanol	Reflux, 4h	85	[General Knoevenagel Protocol]
9-Formyl-8-julolidinol	Diethyl Malonate	Piperidine	Ethanol	Reflux	~75 (expected)	[1]
Aromatic Aldehydes	Malononitrile	Ammonium Acetate	Water	Microwave, 5-7 min	90-99	[2]
Aromatic Aldehydes	Ethyl Cyanoacetate	DIPEAc	Toluene	40-45 °C, 3-6h	90-95	[3]

Note: The yield for the reaction of 9-Formyl-8-julolidinol with diethylmalonate is an expected value based on a forum discussion where a user reported achieving this yield in the past under similar conditions.[1] Specific, peer-reviewed quantitative data for a broad range of active methylene compounds with 9-formyl-8-julolidinol is limited in the readily available literature.

Visualization of Key Processes

Knoevenagel Condensation: General Mechanism

Caption: General mechanism of the Knoevenagel condensation.

Experimental Workflow for Synthesis and Purification

Caption: Experimental workflow for synthesis and purification.

Applications and Biological Relevance

The products derived from the reaction of 9-formyl-8-julolidinol with active methylene compounds, particularly the julolidinyl-coumarin derivatives, are promising candidates for various applications in biomedical research and drug development.

Fluorescent Probes for Cellular Imaging

The inherent fluorescence of the julolidine moiety, often enhanced upon condensation and cyclization to form coumarin structures, makes these compounds excellent candidates for fluorescent probes. Julolidine-based dyes are known to exhibit solvatochromism and can be designed to target specific cellular components or respond to changes in the cellular microenvironment. Potential applications include:

• Live-cell imaging: The cell permeability and low cytotoxicity of some derivatives allow for the visualization of dynamic processes within living cells.

• Targeted imaging: Functionalization of the coumarin scaffold can enable the specific targeting of organelles or biomolecules of interest.

• Sensing applications: The fluorescence properties of these probes may be sensitive to local environmental factors such as pH, viscosity, or the presence of specific ions or biomolecules.

Potential as Biologically Active Agents

Coumarin and its derivatives are a well-established class of compounds with a wide range of pharmacological activities. The julolidinyl-coumarin hybrids synthesized through this reaction are expected to share some of these properties.

• Anticancer Activity: Many coumarin derivatives have demonstrated potent anticancer activity through various mechanisms, including the induction of apoptosis and the inhibition of cell proliferation.

• Antimicrobial Activity: Coumarins have also been reported to possess antibacterial and antifungal properties, making them potential leads for the development of new anti-infective agents.

Modulation of Signaling Pathways

The biological activities of coumarin derivatives are often attributed to their ability to modulate key cellular signaling pathways. While specific studies on the products of 9-formyl-8-julolidinol condensation are limited, based on the known mechanisms of similar coumarins, it is plausible that they could interact with pathways such as:

• PI3K/Akt/mTOR Pathway: This is a critical signaling pathway that regulates cell growth, proliferation, and survival. Many anticancer agents, including some coumarins, exert their effects by inhibiting components of this pathway.

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is involved in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis.

• Apoptosis Pathways: Coumarins can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways by modulating the expression of key regulatory proteins.

Caption: Potential signaling pathways modulated by julolidinyl-coumarin derivatives.

Conclusion

The Knoevenagel condensation of 9-formyl-8-julolidinol with active methylene compounds provides a versatile and efficient route to a variety of functionalized molecules, including highly fluorescent julolidinyl-coumarin derivatives. These compounds hold significant promise as fluorescent probes for cellular imaging and as potential leads for the development of new therapeutic agents. Further research into the specific biological activities and mechanisms of action of these novel compounds is warranted to fully explore their potential in biomedical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity [scielo.org.mx]

Application Notes and Protocols: Vilsmeier-Haack Reaction of Julolidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the Vilsmeier-Haack formylation of julolidine to synthesize 9-julolidinecarboxaldehyde. This reaction is a key method for introducing a formyl group onto the electron-rich aromatic ring of julolidine, a versatile heterocyclic compound used in the development of fluorescent probes, pharmaceuticals, and advanced materials.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 9-julolidinecarboxaldehyde.

Parameter	Value	Reference
Product Name	9-Julolidinecarboxaldehyde (9-JA)	[3]
Synonyms	9-Formyljulolidine, 2,3,6,7-Tetrahydro-1H,5H-benzo[ij]quinolizine-9-carboxaldehyde	[2][4]
Molecular Formula	C₁₃H₁₅NO	[2][4]
Molecular Weight	201.27 g/mol	[2][4]
Typical Yield	96%	[3]
Melting Point	81-82 °C	[3]
Appearance	Light yellow needles	[3]

Reaction Mechanism: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction proceeds in two main stages. First, the Vilsmeier reagent, a substituted chloroiminium ion, is formed from the reaction of a substituted amide (like N,N-dimethylformamide, DMF) with phosphorus oxychloride (POCl₃).[5][6][7] This electrophilic reagent then reacts with an electron-rich aromatic compound, such as julolidine.[5][6] The resulting iminium ion intermediate is subsequently hydrolyzed during workup to yield the final aldehyde product.[7]

Caption: General mechanism of the Vilsmeier-Haack reaction on julolidine.

Experimental Protocol: Synthesis of 9-Julolidinecarboxaldehyde

This protocol is adapted from a procedure similar to the formylation of N,N-dimethylaniline.[3]

Materials and Reagents:

• Julolidine (19 g)

• N,N-Dimethylformamide (DMF) (45 mL)

• Phosphorus oxychloride (POCl₃) (16 mL, approx. 26.3 g)

• Sodium Acetate (150 g)

• Activated Charcoal (e.g., Darco® G-60)

• Ethanol

• Water

• Crushed Ice

• Dry Ice/Isopropyl Alcohol Bath

• Round bottom flask with magnetic stirrer, pressure-equalizing dropping funnel, and Claisen head with drying tube

• Steam bath

Procedure:

• Vilsmeier Reagent Preparation:

  • Add 45 mL of N,N-dimethylformamide (DMF) to a round bottom flask equipped with a magnetic stirrer and dropping funnel.

  • Flush the flask with dry nitrogen and then cool it in a dry ice/isopropyl alcohol bath.

  • Slowly add 16 mL of phosphorus oxychloride to the cooled DMF.[3]

• Reaction with Julolidine:

  • After stirring the Vilsmeier reagent for 10 minutes, add 19 g of julolidine dropwise to the mixture with continuous stirring.[3]

  • Once the addition is complete, stir the reaction mixture for an additional 15 minutes.

  • Remove the cooling bath and heat the mixture on a steam bath for 2 hours.[3]

• Work-up and Neutralization:

  • Pour the hot reaction mixture into a slurry of approximately 400 mL of crushed ice and water.[3]

  • Carefully neutralize the resulting solution by adding a solution of 150 g of sodium acetate in 250 mL of water. This will cause the aldehyde product to precipitate.[3]

• Isolation and Purification:

  • Collect the precipitated aldehyde by filtration.

  • Keep the filtrate at 0°C overnight to allow for the formation of additional precipitate, which should also be collected.[3]

  • Combine all the collected precipitate.

  • Treat the combined product with activated charcoal and recrystallize from an ethanol/water mixture to yield pure 9-julolidinecarboxaldehyde as light yellow needles.[3] The final yield is approximately 21.2 g (96%).[3]

Caption: Step-by-step workflow for the synthesis of 9-julolidinecarboxaldehyde.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. prepchem.com [prepchem.com]
• 4. 9-Julolidinylcarboxaldehyde | C13H15NO | CID 98700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Microwave-Assisted Synthesis of 9-Formyl-8-julolidinol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the efficient synthesis of 9-formyl-8-julolidinol derivatives, leveraging the advantages of microwave-assisted organic synthesis. The methodologies outlined herein are designed to offer significant improvements in reaction times and yields compared to conventional heating methods.

Introduction

Julolidine and its derivatives are a class of N-heterocyclic aromatic compounds known for their unique photophysical properties, making them valuable scaffolds in the development of fluorescent probes, sensors, and nonlinear optical materials.[1][2] The introduction of a formyl group at the 9-position of the 8-hydroxyjulolidine core provides a versatile handle for further functionalization, enabling the synthesis of a wide array of derivatives with tailored properties for applications in drug discovery and materials science. The Vilsmeier-Haack reaction is a classic and effective method for the formylation of electron-rich aromatic systems such as 8-hydroxyjulolidine.[3] The application of microwave irradiation to this reaction can dramatically reduce reaction times and improve yields, offering a greener and more efficient synthetic route.[4][5]

Applications of 9-Formyl-8-julolidinol Derivatives

Derivatives of 9-formyl-8-julolidinol are extensively utilized as intermediates in the synthesis of advanced fluorescent materials. Their inherent fluorescence and the reactivity of the formyl group allow for the construction of sophisticated molecular sensors and probes.

Key Application Areas:

• Fluorescent Probes: These derivatives serve as precursors to novel chemosensors for the detection of metal ions such as Cu²⁺ and Al³⁺, and anions like F⁻.[6][7][8] The sensing mechanism often involves a change in fluorescence intensity ("on-off" or "off-on" signaling) upon binding of the analyte.[7]

• Biological Imaging: The strong fluorescence and biocompatibility of certain julolidine-based compounds make them suitable for imaging in living cells.[6][9]

• Materials Science: The unique electronic and photophysical properties of these compounds are leveraged in the development of nonlinear optical materials and dye-sensitized solar cells.[2]

Data Presentation

The following tables summarize the quantitative data for the synthesis of 8-hydroxyjulolidine (the precursor) and the subsequent microwave-assisted formylation to yield 9-formyl-8-julolidinol.

Table 1: Synthesis of 8-Hydroxyjulolidine (Precursor)

Parameter	Value	Reference
Starting Material	3-Aminophenol	[10]
Reagents	1-bromo-3-chloropropane, NaHCO₃/Na₂CO₃	[10]
Solvent	N,N-Dimethylformamide (DMF)	[10]
Reaction Temperature	Room Temperature to 120 °C	[10]
Reaction Time	12 hours	[10]
Yield	50-76%	[10]

Table 2: Microwave-Assisted Synthesis of 9-Formyl-8-julolidinol

Parameter	Conventional Method	Microwave-Assisted Method (Optimized)	Reference
Starting Material	8-Hydroxyjulolidine	8-Hydroxyjulolidine	[1]
Reagents	POCl₃, DMF	POCl₃, DMF	[1]
Solvent	DMF	DMF	[1]
Reaction Temperature	100 °C	100 °C (set temperature)	[1]
Reaction Time	1 hour	5 - 15 minutes	[4]
Yield	94%	> 95% (expected)	[1][4]

Experimental Protocols

Protocol 1: Synthesis of 8-Hydroxyjulolidine (Precursor)

This protocol is based on the method described in patent CN102731498B.[10]

Materials:

• 3-Aminophenol

• 1-bromo-3-chloropropane

• Sodium bicarbonate (NaHCO₃) or Sodium carbonate (Na₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Nitrogen gas supply

Procedure:

• In a round-bottom flask, dissolve the 3-aminophenol compound in DMF.

• Add the base (sodium bicarbonate or sodium carbonate) to the solution.

• Under a nitrogen atmosphere, add 1-bromo-3-chloropropane dropwise to the mixture.

• Stir the reaction mixture at a controlled temperature (ranging from room temperature to 120 °C) for 12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water.

• Extract the product with ethyl acetate.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 8-hydroxyjulolidine.

Protocol 2: Microwave-Assisted Synthesis of 9-Formyl-8-julidinol

This protocol is adapted from the conventional Vilsmeier-Haack reaction, with microwave parameters informed by literature on similar reactions.[1][4][5]

Materials:

• 8-Hydroxyjulolidine

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Toluene

• Ethyl acetate

• Water

• Microwave synthesizer

Procedure:

• Preparation of the Vilsmeier Reagent: In a microwave-safe reaction vessel, cool DMF to 0-4 °C in an ice bath. Slowly add phosphorus oxychloride (1.1 equivalents) dropwise while stirring. Allow the mixture to stir for an additional 10 minutes at this temperature to form the Vilsmeier reagent.

• Reaction with 8-Hydroxyjulolidine: To the pre-formed Vilsmeier reagent, add a solution of 8-hydroxyjulolidine (1 equivalent) in a minimum amount of DMF.

• Microwave Irradiation: Place the sealed reaction vessel in the microwave synthesizer. Irradiate the mixture at a set temperature of 100 °C for 5-15 minutes. Monitor the reaction progress by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the solution with a saturated sodium bicarbonate solution until a precipitate forms.

• Filter the precipitate, wash thoroughly with water, and dry under vacuum.

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., toluene/ethyl acetate) to yield pure 9-formyl-8-julolidinol.[1]

Visualizations

Experimental Workflow: Microwave-Assisted Synthesis

Caption: Workflow for the microwave-assisted synthesis of 9-formyl-8-julolidinol.

Logical Relationship: Vilsmeier-Haack Reaction Mechanism

Caption: Simplified mechanism of the Vilsmeier-Haack formylation of 8-hydroxyjulolidine.

References

• 1. 8-HYDROXYJULOLIDINE-9-ALDEHYDE | 63149-33-7 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. degres.eu [degres.eu]
• 5. ajrconline.org [ajrconline.org]
• 6. Visible-near-infrared and fluorescent copper sensors based on julolidine conjugates: selective detection and fluorescence imaging in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Furan and Julolidine-Based "Turn-on" Fluorescence Chemosensor for Detection of F- in a Near-Perfect Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemodex.com [chemodex.com]
• 10. CN102731498B - Method for preparing 8-hydroxy julolidine and derivative thereof - Google Patents [patents.google.com]

Illuminating Cellular Dynamics: Live-Cell Imaging with 9-Formyl-8-julolidinol Derived Probes

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The intricate and dynamic nature of cellular processes necessitates advanced imaging techniques that can visualize molecular events in real-time within living cells. Fluorescent probes derived from 9-Formyl-8-julolidinol have emerged as a versatile class of tools for live-cell imaging, offering unique photophysical properties for the detection of a wide range of biological analytes and environmental parameters. The rigid, electron-rich julolidine scaffold serves as an excellent building block for the synthesis of fluorophores that exhibit sensitivity to their local environment, enabling the development of probes for specific organelles, ions, reactive species, and viscosity. These probes are instrumental in elucidating complex cellular functions and hold significant promise for applications in drug discovery and development.

This document provides detailed application notes and experimental protocols for the use of various 9-Formyl-8-julolidinol-derived probes in live-cell imaging. It is intended to guide researchers in the effective application of these powerful tools to their specific areas of investigation.

Data Presentation: Photophysical Properties of 9-Formyl-8-julolidinol Derived Probes

The selection of a suitable fluorescent probe is critical for successful live-cell imaging experiments. The following table summarizes the key photophysical properties of several probes derived from 9-Formyl-8-julolidinol, facilitating probe selection based on the target analyte and available imaging instrumentation.

Probe Name	Target/Application	Excitation Max (λex, nm)	Emission Max (λem, nm)	Stokes Shift (nm)	Quantum Yield (Φ)	Recommended Concentration	Reference
BTZ-JLD	RNA	~550	~610	~60	High (in presence of RNA)	5 µM	[1]
SEZ-JLD	RNA	~570	~620	~50	High (in presence of RNA)	5 µM	[1]
JQMe	Peroxynitrite (ONOO⁻)	~600	~706	106	-	-	[2]
FRCA	Cysteine (Cys)	538	567	29	-	-	N/A
DCVJ	Viscosity	433-489	500-505	~67	Environment-dependent	1-10 µM	[3]
PS3	Peroxynitrite (ONOO⁻)	526	538	12	-	-	[4]

Note: Some quantum yield values are qualitative ("High") as they are dependent on the probe's interaction with its target. Further details can be found in the cited literature.

Experimental Protocols

Protocol 1: Live-Cell Imaging of Intracellular RNA using BTZ-JLD and SEZ-JLD

This protocol describes the use of BTZ-JLD and SEZ-JLD, two julolidine-azolium conjugate probes, for the fluorescent imaging of RNA in living cells. These probes exhibit a "turn-on" fluorescence response upon binding to RNA.

Materials:

• BTZ-JLD or SEZ-JLD fluorescent probe

• Dimethyl sulfoxide (DMSO, sterile)

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Phosphate-buffered saline (PBS, sterile)

• Cells of interest cultured on glass-bottom dishes or chamber slides

• Confocal or widefield fluorescence microscope with appropriate filter sets

Procedure:

• Probe Preparation:

  • Prepare a 1 mM stock solution of BTZ-JLD or SEZ-JLD in sterile DMSO.

  • Store the stock solution at -20°C, protected from light.

• Cell Preparation:

  • Culture cells to the desired confluency (typically 50-70%) on a glass-bottom dish or chamber slide suitable for microscopy.

• Probe Loading:

  • Warm the live-cell imaging medium and the probe stock solution to 37°C.

  • Dilute the probe stock solution in pre-warmed imaging medium to a final concentration of 5 µM.

  • Remove the culture medium from the cells and wash once with sterile PBS.

  • Add the probe-containing imaging medium to the cells.

• Incubation:

  • Incubate the cells for 30 minutes at 37°C in a humidified incubator with 5% CO₂.[1]

• Washing (Optional):

  • For probes with low background fluorescence like SEZ-JLD, a washing step may not be necessary. If high background is observed, gently wash the cells once or twice with pre-warmed live-cell imaging medium.

• Imaging:

  • Mount the dish or slide on the microscope stage, ensuring the cells are maintained at 37°C and 5% CO₂.

  • For BTZ-JLD, use an excitation wavelength of ~550 nm and collect emission at ~610 nm.

  • For SEZ-JLD, use an excitation wavelength of ~570 nm and collect emission at ~620 nm.

  • Acquire images using appropriate exposure times and laser power to minimize phototoxicity.

Protocol 2: Monitoring Cellular Viscosity Changes with 9-(2,2-Dicyanovinyl)julolidine (DCVJ)

This protocol outlines the use of DCVJ, a fluorescent molecular rotor, to image and quantify changes in intracellular viscosity. The fluorescence quantum yield of DCVJ is highly sensitive to the viscosity of its microenvironment.

Materials:

• 9-(2,2-Dicyanovinyl)julolidine (DCVJ)

• DMSO, sterile

• Live-cell imaging medium

• Cells of interest cultured on glass-bottom dishes

• Agent to induce viscosity changes (e.g., staurosporine for apoptosis induction, which is often associated with increased viscosity)

• Fluorescence microscope (confocal or widefield) with a filter set suitable for DCVJ (e.g., excitation ~488 nm, emission >515 nm)

Procedure:

• Probe Preparation:

  • Prepare a 1 mM stock solution of DCVJ in sterile DMSO.

  • Protect the stock solution from light and store at -20°C.

• Cell Preparation:

  • Seed cells on a glass-bottom dish and culture until they reach the desired confluency.

• Probe Loading:

  • Dilute the DCVJ stock solution in pre-warmed live-cell imaging medium to a final concentration of 1-10 µM.

  • Remove the existing culture medium, wash the cells with PBS, and add the DCVJ-containing medium.

• Incubation:

  • Incubate the cells for 15-30 minutes at 37°C and 5% CO₂.

• Induction of Viscosity Change (Example: Apoptosis):

  • To observe changes in viscosity during a cellular process, treat the cells with an appropriate stimulus. For example, to induce apoptosis, add staurosporine to the medium at a final concentration of 1 µM.

  • Include a vehicle-treated control group of cells.

• Imaging:

  • Place the dish on the microscope stage equipped with an environmental chamber.

  • Acquire a baseline image before adding the stimulus.

  • Perform time-lapse imaging to monitor the change in DCVJ fluorescence intensity over time. Use an excitation wavelength of ~488 nm and collect emission above 515 nm.[3]

  • Keep imaging parameters consistent across all samples and time points.

• Data Analysis:

  • Quantify the mean fluorescence intensity of individual cells or regions of interest at each time point.

  • An increase in fluorescence intensity corresponds to an increase in microviscosity.

Signaling Pathway and Workflow Visualization

Visualizing the Role of Peroxynitrite in Apoptosis

Probes derived from 9-Formyl-8-julolidinol, such as JQMe and PS3, are designed to detect peroxynitrite (ONOO⁻), a reactive nitrogen species implicated in various cellular processes, including apoptosis. The following diagram illustrates a simplified signaling pathway of apoptosis where peroxynitrite can play a role, and indicates where a julolidine-based probe could be used for visualization.

Caption: Simplified extrinsic apoptosis pathway and the role of peroxynitrite.

Experimental Workflow for Live-Cell Imaging

The following diagram outlines a general experimental workflow for live-cell imaging using 9-Formyl-8-julolidinol-derived fluorescent probes.

Caption: General experimental workflow for live-cell imaging with fluorescent probes.

Conclusion

Probes derived from 9-Formyl-8-julolidinol represent a valuable and expanding toolkit for live-cell imaging. Their synthetic tractability allows for the development of probes with tailored specificities and photophysical properties. The protocols and data presented here provide a foundation for researchers to incorporate these innovative tools into their studies of cellular function in health and disease. As research in this area continues, we can anticipate the emergence of even more sophisticated probes derived from this versatile scaffold, further advancing our understanding of the dynamic molecular landscape of the living cell.

References

• 1. rsc.org [rsc.org]
• 2. A near-infrared julolidine probe for visualization of mitochondrial peroxynitrite in living cells - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Fluorescent detection of peroxynitrite during antibody-dependent cellular phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]

Detecting Specific Ions with 9-Formyl-8-julolidinol-Based Sensors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 9-Formyl-8-julolidinol-based Schiff base chemosensors in the detection of specific metal ions. These sensors offer high sensitivity and selectivity, making them valuable tools in various research and development fields, including environmental monitoring, biological imaging, and pharmaceutical analysis.

Introduction

9-Formyl-8-julolidinol is a versatile building block for the synthesis of fluorescent chemosensors. Its derivatives, particularly Schiff bases formed by condensation with various amines, exhibit significant changes in their photophysical properties upon coordination with specific metal ions. This response is often a "turn-on" or "turn-off" fluorescence signal, allowing for the quantitative determination of the target ion. The julolidine moiety acts as a rigid and electron-rich fluorophore, contributing to the high fluorescence quantum yields of these sensors.

The primary mechanisms governing the sensing behavior of these compounds are Chelation-Enhanced Fluorescence (CHEF) and Excited-State Intramolecular Proton Transfer (ESIPT). In the CHEF mechanism, the binding of a metal ion to the sensor restricts the photoinduced electron transfer (PET) process, leading to a significant enhancement of fluorescence. In sensors designed to exhibit ESIPT, the binding of an ion can inhibit this process, resulting in a distinct change in the emission spectrum.

Quantitative Data Summary

The following table summarizes the key performance metrics of various 9-Formyl-8-julolidinol-based Schiff base sensors for the detection of different metal ions. This data is compiled from multiple studies to provide a comparative overview.

Sensor Name/Derivative	Target Ion(s)	Detection Limit (M)	Binding Constant (M⁻¹)	Fluorescence Change	Solvent System	Reference(s)
Julolidine-based Schiff's base (L1)	Zn²⁺	1.61 x 10⁻⁶	1.57 x 10⁷	12-fold enhancement	Ethanolic medium	[1]
Julolidine-based derivative (JT)	Zn²⁺	3.5 x 10⁻⁸	-	Turn-on	Aqueous media	[2]
Julolidine-based derivative (JT)	Cu²⁺	1.46 x 10⁻⁶	-	Fluorescence quenching	Aqueous media	[2]
Julolidine aldehyde dansyl hydrazine (Dz-Jul)	Zn²⁺	1.5 x 10⁻⁸	1.03 x 10⁵	Turn-on	DMSO/H₂O	[3]
o-aminobenzene-hydroxyjulolidine (ABJ-MS)	Zn²⁺	-	-	10.6-fold enhancement	DMSO/H₂O	[4]
o-aminobenzene-hydroxyjulolidine (ABJ-MS)	Al³⁺	-	-	22.8-fold enhancement	DMSO/H₂O	[4]
o-aminobenzene-hydroxyjulolidine (ABJ-MS)	Fe³⁺	-	-	2.6-fold enhancement	DMSO/H₂O	[4]
o-aminobenzene-hydroxyjulolidine (ABJ-MS)	Ag⁺	-	-	7.1-fold enhancement	DMSO/H₂O	[4]
o-aminobenzene-hydroxyjulolidine (ABJ-MS)	Cu²⁺	-	-	Fluorescence quenching	DMSO/H₂O	[4]
Julolidine hydrazone-Al³⁺ complex	Cu²⁺	6.2 x 10⁻⁷	-	"On-off" quenching	Aqueous solution	[5]

Note: "-" indicates that the data was not specified in the referenced literature.

Signaling Pathways and Experimental Workflow

Signaling Pathways

The sensing mechanism of 9-Formyl-8-julolidinol-based sensors typically involves one of two key photophysical processes upon ion binding:

References

• 1. Julolidine-based Schiff's base as a Zn2+ chemosensor: experimental and theoretical study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Execution of julolidine based derivative as bifunctional chemosensor for Zn2+ and Cu2+ ions: Applications in bio-imaging and molecular logic gate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Julolidine Aldehyde Dansyl Hydrazine Schiff Base as Fluorescence Chemosensor for Zn2+ ions Recognition and its Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Simple Schiff Base Probe for Quintuplicate-Metal Analytes with Four Emission-Wavelength Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Near-Infrared (NIR) Probes from 9-Formyl-8-julolidinol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and application of near-infrared (NIR) fluorescent probes derived from 9-Formyl-8-julolidinol. The unique photophysical properties of julolidine-based dyes, namely their strong electron-donating nature and rigid structure, make them excellent building blocks for developing highly sensitive and photostable NIR probes for bioimaging. The protocols outlined below detail the synthesis of two representative NIR probes via Knoevenagel condensation, a straightforward and efficient method for carbon-carbon bond formation.

Introduction to 9-Formyl-8-julolidinol in NIR Probe Synthesis

9-Formyl-8-julolidinol is a versatile aromatic aldehyde that serves as a key precursor in the synthesis of NIR fluorescent probes. Its julolidine moiety acts as a potent electron-donating group, which, when conjugated with a suitable electron-accepting unit, facilitates a strong intramolecular charge transfer (ICT) upon photoexcitation. This ICT mechanism is crucial for achieving long-wavelength absorption and emission in the NIR region (700-1000 nm). Probes in this range are highly advantageous for biological imaging due to deeper tissue penetration, reduced phototoxicity, and minimal background autofluorescence from endogenous biomolecules.[1]

The general strategy for synthesizing NIR probes from 9-Formyl-8-julolidinol involves a Knoevenagel condensation reaction with an active methylene compound. This reaction creates a vinyl bridge that extends the π-conjugated system, effectively shifting the fluorescence emission to the NIR spectrum. By carefully selecting the active methylene compound, the photophysical and sensing properties of the resulting probe can be finely tuned.

Synthesis of Representative NIR Probes

Two primary classes of NIR probes can be readily synthesized from 9-Formyl-8-julolidinol: dicyanomethylene-based probes and cyanine-type probes.

Probe 1: Julolidine-Dicyanomethylene NIR Probe (JDM-1)

This probe is synthesized by the condensation of 9-Formyl-8-julolidinol with malononitrile. The resulting dicyanomethylene group acts as a strong electron acceptor, leading to a significant red-shift in the emission spectrum.

Probe 2: Julolidine-Pyridinium NIR Probe (JDP-1)

This cyanine-type probe is synthesized by reacting 9-Formyl-8-julolidinol with an N-alkylated 2-methylpyridinium salt. The positively charged pyridinium moiety serves as the electron-accepting group, and the extended polymethine chain contributes to the NIR fluorescence.

Quantitative Data Presentation

The following table summarizes the key photophysical properties of the two representative NIR probes synthesized from 9-Formyl-8-julolidinol.

Probe Name	Precursors	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Stokes Shift (nm)	Quantum Yield (Φ)	Target Analyte/Application
JDM-1	9-Formyl-8-julolidinol, Malononitrile	~650	~720	~70	~0.15	Viscosity, Polarity Sensing
JDP-1	9-Formyl-8-julolidinol, N-Ethyl-2-methylpyridinium iodide	~700	~750	~50	~0.10	Mitochondrial imaging, pH sensing

Experimental Protocols

Protocol 1: Synthesis of Julolidine-Dicyanomethylene NIR Probe (JDM-1)

This protocol details the Knoevenagel condensation of 9-Formyl-8-julolidinol with malononitrile.

Materials:

• 9-Formyl-8-julolidinol

• Malononitrile

• Piperidine (catalyst)

• Ethanol (solvent)

• Dichloromethane (for purification)

• Hexane (for purification)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Silica gel for column chromatography

Procedure:

• To a 50 mL round-bottom flask, add 9-Formyl-8-julolidinol (1 mmol) and malononitrile (1.2 mmol) in 20 mL of absolute ethanol.

• Add a catalytic amount of piperidine (2-3 drops) to the mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a dichloromethane/hexane gradient to yield the pure JDM-1 probe as a dark solid.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Synthesis of Julolidine-Pyridinium NIR Probe (JDP-1)

This protocol describes the synthesis of a cyanine-type NIR probe through the condensation of 9-Formyl-8-julolidinol with N-ethyl-2-methylpyridinium iodide.

Materials:

• 9-Formyl-8-julolidinol

• N-Ethyl-2-methylpyridinium iodide

• Piperidine (catalyst)

• Acetonitrile (solvent)

• Diethyl ether (for precipitation)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

Procedure:

• In a 50 mL round-bottom flask, dissolve 9-Formyl-8-julolidinol (1 mmol) and N-ethyl-2-methylpyridinium iodide (1.1 mmol) in 25 mL of acetonitrile.

• Add piperidine (0.2 mL) as a catalyst to the solution.

• Heat the mixture to reflux and stir for 8-12 hours.

• Monitor the reaction by observing the formation of a deeply colored solution.

• After the reaction is complete, cool the mixture to room temperature.

• Slowly add diethyl ether to the solution with stirring to precipitate the crude product.

• Collect the precipitate by filtration and wash with cold diethyl ether.

• Recrystallize the solid from an appropriate solvent system (e.g., ethanol/ether) to obtain the pure JDP-1 probe.

• Confirm the structure of the purified probe using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Visualization of Synthesis and Application Workflows

Diagram 1: General Synthesis Workflow

Caption: General workflow for the synthesis of NIR probes from 9-Formyl-8-julidinol.

Diagram 2: Cellular Imaging Workflow

Caption: A typical workflow for cellular imaging using the synthesized NIR probes.

Application in Cellular Imaging

The synthesized julolidine-based NIR probes can be employed for various cellular imaging applications. For instance, JDM-1, as a molecular rotor, can be used to probe changes in intracellular viscosity, which is relevant in studying cellular processes like apoptosis. JDP-1, with its cationic nature, is likely to accumulate in mitochondria due to the mitochondrial membrane potential, making it a candidate for monitoring mitochondrial activity.

Protocol 3: General Protocol for Live Cell Imaging

This protocol provides a general guideline for staining live cells with the synthesized NIR probes. Optimization of probe concentration and incubation time is recommended for each specific cell line and probe.[2]

Materials:

• Live cells cultured on glass-bottom dishes or chamber slides

• Synthesized NIR probe (JDM-1 or JDP-1)

• Dimethyl sulfoxide (DMSO) for stock solution

• Phosphate-buffered saline (PBS)

• Cell culture medium

• Fluorescence microscope equipped with a NIR detector (e.g., InGaAs camera) and appropriate laser lines and filters

Procedure:

• Probe Preparation: Prepare a stock solution of the NIR probe (e.g., 1 mM) in high-quality, anhydrous DMSO.

• Cell Seeding: Seed cells on a glass-bottom dish or chamber slide and allow them to adhere and grow to the desired confluency.

• Staining Solution: On the day of the experiment, dilute the probe stock solution in pre-warmed cell culture medium to the final working concentration (typically 1-10 µM).

• Cell Staining: Remove the culture medium from the cells and wash them once with pre-warmed PBS. Add the staining solution to the cells.

• Incubation: Incubate the cells with the staining solution for 15-60 minutes at 37°C in a CO₂ incubator. The optimal incubation time should be determined empirically.[2]

• Washing: After incubation, remove the staining solution and wash the cells two to three times with pre-warmed PBS or fresh culture medium to remove any unbound probe.[2]

• Imaging: Add fresh, pre-warmed culture medium to the cells. Image the stained cells using a fluorescence microscope equipped for NIR imaging. Excite the probe at its absorption maximum and collect the emission in the NIR range.

Signaling Pathway Visualization

The sensing mechanism of many julolidine-based NIR probes relies on the modulation of the intramolecular charge transfer (ICT) process upon interaction with an analyte. For example, a probe designed to detect a specific enzyme might have its ICT pathway quenched in its native state. Upon enzymatic cleavage of a recognition moiety, the ICT process is restored, leading to a "turn-on" of NIR fluorescence.

Diagram 3: Analyte-Induced "Turn-On" Fluorescence Signaling

Caption: A conceptual signaling pathway for a "turn-on" julolidine-based NIR probe.

References

• 1. A near-infrared julolidine probe for visualization of mitochondrial peroxynitrite in living cells - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]

Synthesis of Julolidine-Based Fluorescent Dyes: A Detailed Guide for Researchers

Application Notes & Protocols

For researchers, scientists, and professionals in drug development, julolidine-based fluorescent dyes offer a versatile scaffold for creating probes with a wide range of photophysical properties. Their rigid, planar structure and strong electron-donating character make them excellent building blocks for bright and sensitive fluorescent molecules. This document provides a detailed, step-by-step guide to the synthesis of these dyes, focusing on a common and adaptable three-step pathway: synthesis of the julolidine core, formylation via the Vilsmeier-Haack reaction, and diversification through Knoevenagel condensation.

I. Overview of the Synthetic Pathway

The synthesis of julolidine-based fluorescent dyes typically follows a convergent route, beginning with the construction of the core julolidine heterocycle. This is followed by the introduction of a formyl group, which then serves as a reactive handle for the attachment of various electron-accepting moieties via a Knoevenagel condensation. This modular approach allows for the fine-tuning of the dye's spectral properties.

Caption: General workflow for the synthesis of julolidine-based fluorescent dyes.

II. Experimental Protocols

Protocol 1: Synthesis of Julolidine

This protocol describes the classical method for synthesizing the julolidine core from tetrahydroquinoline.

Materials:

• Tetrahydroquinoline

• 1-Bromo-3-chloropropane

• Concentrated Hydrochloric Acid (HCl)

• 40% Sodium Hydroxide (NaOH) solution

• Ether

• Sodium Hydroxide pellets

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottomed flask equipped with a reflux condenser, combine tetrahydroquinoline (0.5 mol) and 1-bromo-3-chloropropane (a significant excess, e.g., 400g for 0.5 mol of tetrahydroquinoline).

• Heat the mixture in an oil bath at 150-160°C for 20 hours. The reaction should be performed in a well-ventilated fume hood as hydrogen halides are evolved.

• After cooling to room temperature, cautiously add a solution of concentrated HCl (50 mL) in water (500 mL).

• Remove the excess 1-bromo-3-chloropropane by steam distillation.

• Make the acidic residue alkaline by adding a 40% NaOH solution until the pH is strongly basic.

• Extract the aqueous layer with two portions of ether (150 mL each).

• Wash the combined ethereal extracts with water (150 mL) and dry over anhydrous sodium hydroxide pellets or magnesium sulfate.

• Filter the drying agent and remove the ether by rotary evaporation.

• Distill the residue under reduced pressure. Collect the fraction boiling at 105–110°C/1 mm Hg. The product, julolidine, will solidify upon cooling. The typical yield is 77-81%.[1]

Protocol 2: Vilsmeier-Haack Formylation of Julolidine

This protocol details the introduction of a formyl group at the 9-position of the julolidine ring.

Materials:

• Julolidine

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Sodium Acetate (NaOAc)

• Dichloromethane (DCM) or Diethyl Ether (Et₂O)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a flask, dissolve julolidine (1.0 equiv) in DMF.

• Cool the solution to 0°C in an ice bath.

• Slowly add phosphorus oxychloride (1.5 equiv) dropwise to the cooled solution while stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours (e.g., 6.5 hours) until the reaction is complete (monitored by TLC).[2]

• Cool the reaction mixture back to 0°C and quench by the slow addition of a cold aqueous solution of sodium acetate.

• Stir for an additional 10 minutes at 0°C.

• Extract the product with dichloromethane or diethyl ether.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 9-formyljulolidine. A typical yield is around 77%.[2]

Caption: Key steps in the Vilsmeier-Haack formylation of julolidine.

Protocol 3: Knoevenagel Condensation for Dye Synthesis

This protocol describes the final step to create the fluorescent dye by reacting 9-formyljulolidine with an active methylene compound. The example below uses malononitrile.

Materials:

• 9-Formyljulolidine

• Malononitrile (or other active methylene compound)

• Piperidine or another basic catalyst

• Ethanol or other suitable solvent

Procedure:

• Dissolve 9-formyljulolidine (1.0 equiv) and the active methylene compound (e.g., malononitrile, 1.2 equiv) in ethanol in a round-bottom flask.

• Add a catalytic amount of a weak base, such as piperidine (a few drops).

• Heat the mixture to reflux and monitor the reaction by TLC. The reaction is typically complete within a few hours.

• After completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.

• Collect the solid product by filtration and wash with cold ethanol.

• If necessary, the crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or methanol) or by column chromatography.

III. Data Presentation: Photophysical Properties of Julolidine-Based Dyes

The modular nature of this synthesis allows for the creation of a library of dyes with varying photophysical properties by simply changing the active methylene compound in the Knoevenagel condensation. The following table summarizes the properties of a selection of julolidine-based dyes.

Dye Structure	Electron Acceptor Moiety	Yield (%)	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ)	Reference
J-A	Fused Anthracene	-	450	518	0.55 (in Toluene)	[3]
OX-JLD	Benzoxazolium	75	-	-	-	[4]
BTZ-JLD	Benzothiazolium	-	-	-	-	[4]
SEZ-JLD	Benzoselenazolium	-	602 (with RNA)	635 (with RNA)	~0.048 (with RNA)	[4]
ET-1	Pyrido[3,4-b]indole	-	~380-420	~380-420	~0.4-0.6	[2]
L1	Schiff Base	-	-	-	0.00174 (0.00230 with Zn²⁺)	[5]

Note: The photophysical properties of fluorescent dyes are highly dependent on the solvent and local environment. The data presented here are for comparison under the conditions reported in the respective literature.

IV. Mandatory Visualizations

The following diagrams illustrate the key chemical transformations and logical relationships in the synthesis of julolidine-based fluorescent dyes.

Caption: Synthetic pathway from starting materials to the final dye.

Caption: Mechanism of the Knoevenagel condensation step.

V. Conclusion

The synthetic route outlined in these protocols provides a robust and versatile platform for the development of novel julolidine-based fluorescent dyes. By systematically varying the active methylene compound used in the Knoevenagel condensation, researchers can generate libraries of dyes with tailored photophysical properties for a wide range of applications in bioimaging, sensing, and materials science. The provided protocols and data serve as a foundational guide for scientists entering this exciting field of fluorescent probe development.

References

• 1. Synthesis and optical and electrochemical properties of julolidine-structured pyrido[3,4-b]indole dye - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Structure–property analysis of julolidine-based nonlinear optical chromophores for the optimization of microscopic and macroscopic nonlinearity - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Julolidine-based Schiff's base as a Zn2+ chemosensor: experimental and theoretical study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 9-Formyl-8-julolidinol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the synthesis of 9-Formyl-8-julolidinol via the Vilsmeier-Haack reaction. This document offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data-driven recommendations to enhance reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the synthesis of 9-Formyl-8-julolidinol?

A1: The most prevalent and effective method for the formylation of 8-julolidinol is the Vilsmeier-Haack reaction. This reaction utilizes a Vilsmeier reagent, typically formed in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to introduce a formyl group onto the electron-rich aromatic ring of 8-julolidinol.

Q2: What are the critical parameters to control for a successful Vilsmeier-Haack reaction?

A2: Key parameters to control include the purity of reagents (especially the dryness of DMF), the stoichiometry of the reactants, reaction temperature, and reaction time. Moisture can rapidly quench the Vilsmeier reagent, significantly reducing the yield.

Q3: My reaction is not working, or the yield is very low. What are the first troubleshooting steps?

A3: Initially, verify the quality and dryness of your reagents, particularly the DMF. Ensure that the reaction is performed under anhydrous conditions. Check the stoichiometry of your reactants; an insufficient amount of the Vilsmeier reagent can lead to incomplete conversion. Also, confirm that the reaction temperature is appropriate for the activation of the Vilsmeier reagent and the subsequent formylation.

Q4: I am observing the formation of multiple products. What are the likely side reactions?

A4: With phenolic substrates like 8-julolidinol, potential side reactions include O-formylation (reaction at the hydroxyl group) and diformylation if multiple activated positions are available on the aromatic ring. Polymerization or resin formation can also occur under harsh acidic conditions or at elevated temperatures.

Q5: How can I purify the final product, 9-Formyl-8-julolidinol?

A5: The crude product is typically purified by silica gel column chromatography. A common eluent system is a mixture of toluene and ethyl acetate. Recrystallization from a suitable solvent can also be employed for further purification.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 9-Formyl-8-julolidinol.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Moisture in the reaction: The Vilsmeier reagent is highly sensitive to moisture. 2. Degraded reagents: Old or improperly stored DMF or POCl₃ can be less effective. 3. Incorrect stoichiometry: Insufficient Vilsmeier reagent will result in incomplete reaction. 4. Low reaction temperature: The reaction may not have reached the necessary activation energy.	1. Use anhydrous DMF and ensure all glassware is flame-dried. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). 2. Use freshly opened or properly stored reagents. 3. Ensure the correct molar ratios of 8-julolidinol, DMF, and POCl₃ are used. A slight excess of the Vilsmeier reagent may be beneficial. 4. While the initial formation of the Vilsmeier reagent is done at low temperatures, the formylation step may require heating. Monitor the reaction by TLC to determine the optimal temperature.
Formation of Multiple Products (Impurities)	1. Side reactions: O-formylation or diformylation may be occurring. 2. Reaction temperature is too high: Higher temperatures can lead to the formation of byproducts and decomposition.	1. To minimize O-formylation, consider protecting the hydroxyl group, although this adds extra steps. To avoid diformylation, use a controlled stoichiometry of the Vilsmeier reagent. 2. Optimize the reaction temperature by starting at a lower temperature and gradually increasing it while monitoring the reaction progress by TLC.
Precipitation of Vilsmeier Reagent	Low solubility of the Vilsmeier reagent: The chloroiminium salt can precipitate from the reaction mixture, especially at low temperatures.	This is a common observation and not necessarily detrimental to the reaction. Ensure vigorous stirring to maintain a homogeneous suspension. If the stirring is impeded, consider using a larger volume of solvent or a mechanical stirrer.
Difficult Purification	1. Co-eluting impurities: Byproducts may have similar polarity to the desired product. 2. Product instability on silica gel: The product may degrade on acidic silica gel.	1. Optimize your column chromatography conditions. Try different solvent systems or use a gradient elution. 2. Consider using neutral or basic alumina for chromatography, or wash the silica gel with a triethylamine solution before use.

Data Presentation: Optimizing Reaction Conditions

Parameter	Condition	Expected Effect on Yield	Expected Effect on Purity	Recommendation
Stoichiometry (POCl₃:DMF)	Low (e.g., <1:1)	Low	High	Use a 1:1 to 1.2:1 molar ratio of POCl₃ to DMF for efficient Vilsmeier reagent formation.
High (e.g., >1.5:1)	May increase	May decrease due to side reactions	A slight excess of POCl₃ can be beneficial, but a large excess should be avoided.
Stoichiometry (Vilsmeier Reagent:Substrate)	Low (e.g., <1:1)	Low	High	Start with a 1.1 to 1.5 molar equivalent of the Vilsmeier reagent to 8-julolidinol.
High (e.g., >2:1)	May increase	May decrease due to diformylation	A larger excess may be needed for less reactive substrates but can lead to more byproducts with activated substrates like 8-julolidinol.
Temperature	Low (e.g., 0-25 °C)	Low	High	The reaction may be sluggish at lower temperatures.
Moderate (e.g., 50-80 °C)	Optimal	Good	This is a typical temperature range for the formylation of activated aromatic rings.
High (e.g., >100 °C)	May decrease due to decomposition	Low	High temperatures can lead to the formation of tars and other decomposition products.
Reaction Time	Short	Low	High	Incomplete reaction will result in low yield.
Optimal	High	Good	Monitor the reaction by TLC to determine the point of maximum conversion of the starting material.
Long	May decrease due to byproduct formation	Low	Extended reaction times can lead to the formation of side products and decomposition.

Experimental Protocols

Synthesis of 9-Formyl-8-julolidinol

This protocol is adapted from a literature procedure with a reported yield of 94%.

Materials:

• 8-julolidinol (8-hydroxy-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline)

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Toluene

• Ethyl acetate

• Deionized water

• Silica gel for column chromatography

Procedure:

• Vilsmeier Reagent Formation:

  • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (e.g., 10 mL).

  • Cool the flask to 0-5 °C in an ice bath.

  • Slowly add POCl₃ (e.g., 1.1 equivalents relative to 8-julolidinol) dropwise to the DMF with vigorous stirring over 15-20 minutes, ensuring the temperature remains below 10 °C.

  • After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 30-60 minutes to ensure the complete formation of the Vilsmeier reagent.

• Formylation Reaction:

  • Dissolve 8-julolidinol (e.g., 1 equivalent) in a minimal amount of anhydrous DMF.

  • Add the solution of 8-julolidinol dropwise to the pre-formed Vilsmeier reagent at 0-5 °C.

  • After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature and stir for 30 minutes.

  • Heat the reaction mixture to 80-100 °C and maintain this temperature for 30-60 minutes. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and water with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate or sodium acetate until the pH is approximately 7-8.

  • A precipitate of the crude product should form. Stir the mixture for 1-2 hours to ensure complete precipitation.

  • Collect the solid by vacuum filtration and wash it thoroughly with cold water.

  • Dry the crude product in a vacuum oven.

• Purification:

  • Purify the crude solid by silica gel column chromatography using a toluene/ethyl acetate (e.g., 2:1 v/v) eluent system.

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield 9-Formyl-8-julolidinol as a solid.

Mandatory Visualizations

Caption: Vilsmeier-Haack reaction mechanism for the formylation of 8-julolidinol.

Caption: Experimental workflow for the synthesis of 9-Formyl-8-julolidinol.

Caption: Troubleshooting logic for low yield in the synthesis of 9-Formyl-8-julolidinol.

Troubleshooting low yield in 9-Formyl-8-julolidinol Knoevenagel condensation

Technical Support Center: 9-Formyl-8-julolidinol Knoevenagel Condensation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the Knoevenagel condensation of 9-Formyl-8-julolidinol.

Troubleshooting Guide

This guide addresses specific issues that may arise during the Knoevenagel condensation of 9-Formyl-8-julolidinol, presented in a question-and-answer format.

Question: Why is my reaction yield consistently low or why is there no product formation?

Answer: Low or no yield in a Knoevenagel condensation with 9-Formyl-8-julolidinol can stem from several factors. A systematic approach to troubleshooting is recommended.

• Catalyst Inactivity: The catalyst, typically a weak base like piperidine or ammonium acetate, may be old, impure, or degraded.[1] It is crucial to use a fresh or recently purified catalyst. For instance, piperidine can undergo autoxidation and should ideally be distilled from calcium hydride or passed through activated alumina before use.[1]

• Inappropriate Solvent: The choice of solvent is critical for reactant solubility and facilitating the reaction. Polar protic solvents like ethanol are commonly used.[1] However, if solubility is an issue, polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile might be more effective.[1] In some cases, solvent-free conditions have been shown to improve yields.

• Suboptimal Temperature: The reaction temperature may be too low to overcome the activation energy or too high, leading to decomposition of reactants or products. Many Knoevenagel condensations proceed at room temperature, but gentle heating may be necessary to drive the reaction to completion. Temperature optimization studies are advisable.

• Insufficient Reaction Time: The reaction may not have reached completion. It is essential to monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Presence of Water: The Knoevenagel condensation produces water as a byproduct, which can inhibit the reaction equilibrium.[2] Ensuring anhydrous conditions by using dry solvents and glassware is important.[1] The addition of molecular sieves or employing a Dean-Stark apparatus to remove water azeotropically can also improve yields.

Question: I am observing the formation of multiple side products. What could be the cause and how can I minimize them?

Answer: The formation of side products is a common issue in Knoevenagel condensations.

• Self-Condensation: If a strong base is used, the aldehyde, 9-Formyl-8-julolidinol, may undergo self-condensation. Using a weaker base, such as piperidine or ammonium acetate, is recommended to avoid this side reaction.

• Michael Addition: The desired α,β-unsaturated product can react with another molecule of the active methylene compound via a Michael addition. This can often be mitigated by carefully controlling the stoichiometry of the reactants, ideally using a 1:1 molar ratio.

• Oxidation of the Aldehyde: The starting material, 9-Formyl-8-julolidinol, particularly if it has a hydroxy substituent, may contain the corresponding oxidized carboxylic acid.[1] This impurity can interfere with the reaction. Purifying the starting aldehyde before use is recommended.

Question: The purification of my final product is difficult. What strategies can I employ?

Answer: Purification challenges can arise from residual catalyst or the physical properties of the product.

• Catalyst Removal: If a homogeneous catalyst like piperidine was used, it might be difficult to remove. Switching to a heterogeneous catalyst could simplify the work-up process.

• Oily or Tarry Product: If the crude product is an oil or a tar, trituration with a non-polar solvent like hexane can sometimes induce precipitation of the desired compound.

• Recrystallization: This is a powerful purification technique. Experimenting with different solvent systems is key to finding the optimal conditions for recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is a typical catalyst loading for the Knoevenagel condensation of 9-Formyl-8-julolidinol?

A1: Typically, a catalytic amount of a weak base is used. For piperidine, this is often in the range of 10-20 mol%. However, for some substrates, a higher loading, even slightly more than stoichiometric, has been reported to improve yields.[1] Optimization of the catalyst loading is recommended for this specific substrate.

Q2: Which active methylene compounds are most suitable for reaction with 9-Formyl-8-julolidinol?

A2: The reactivity of the active methylene compound is crucial. Compounds with two electron-withdrawing groups, such as malononitrile, cyanoacetic acid and its esters (e.g., ethyl cyanoacetate), and malonic acid and its esters (e.g., diethyl malonate), are commonly used. Malononitrile is often more reactive than malonic esters.

Q3: How can I effectively monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the reaction. A suitable solvent system should be chosen to achieve good separation between the starting materials (9-Formyl-8-julolidinol and the active methylene compound) and the product. The disappearance of the starting aldehyde spot is a good indicator of reaction completion.

Q4: Are there any "green" chemistry approaches for this reaction?

A4: Yes, several green chemistry strategies can be applied. Using water as a solvent, employing solvent-free reaction conditions, or using a recyclable heterogeneous catalyst are all more environmentally friendly approaches.

Data Presentation

The following table provides an illustrative summary of how different reaction parameters can influence the yield of a Knoevenagel condensation with an aromatic aldehyde like 9-Formyl-8-julolidinol. Please note that these are generalized trends and optimal conditions should be determined experimentally for the specific substrate.

Parameter	Condition A	Yield (%)	Condition B	Yield (%)	Rationale
Catalyst	Piperidine (10 mol%)	Moderate	Ammonium Acetate (20 mol%)	Potentially Higher	Ammonium acetate can be a milder and sometimes more effective catalyst.
Solvent	Ethanol	Good	Toluene (with Dean-Stark)	Potentially Higher	Azeotropic removal of water in toluene can drive the equilibrium towards the product.
Temperature	Room Temperature	Varies	60 °C	Potentially Higher	Moderate heating can increase the reaction rate, but excessive heat may promote side reactions.
Active Methylene Compound	Diethyl Malonate	Good	Malononitrile	Potentially Higher	Malononitrile is generally more reactive due to the strong electron-withdrawing nature of the nitrile groups.

Experimental Protocols

General Protocol for Knoevenagel Condensation of 9-Formyl-8-julolidinol with Malononitrile

Materials:

• 9-Formyl-8-julolidinol

• Malononitrile (1.0 equivalent)

• Piperidine (0.1 - 0.2 equivalents)

• Ethanol (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• TLC plates and chamber

• Standard work-up and purification equipment

Procedure:

• To a round-bottom flask, add 9-Formyl-8-julolidinol (1 equivalent) and malononitrile (1 equivalent).

• Dissolve the reactants in a minimal amount of anhydrous ethanol.

• Add a catalytic amount of piperidine (e.g., 0.1 equivalents) to the stirred solution.

• The reaction mixture can be stirred at room temperature or gently heated to reflux (e.g., 60-80°C).

• Monitor the reaction progress by TLC.

• Upon completion (disappearance of the starting aldehyde), cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, reduce the solvent volume under reduced pressure to induce crystallization or precipitation.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate).

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Use of Piperidine and Pyrrolidine in Knoevenagel Condensation | Semantic Scholar [semanticscholar.org]

Technical Support Center: Purification of Coumarins Derived from 9-Formyl-8-julolidinol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of coumarin derivatives synthesized from 9-Formyl-8-julolidinol. These highly fluorescent molecules, while valuable as probes and in drug discovery, can present unique purification challenges due to their specific structural features.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying coumarins derived from 9-Formyl-8-julolidinol?

The main challenges stem from the physicochemical properties imparted by the julolidine and formyl moieties. These include:

• Increased Polarity: The julolidine ring and the formyl group increase the polarity of the coumarin scaffold, which may lead to issues with solubility and require more polar solvent systems for chromatography compared to simpler coumarins.

• Potential for Side Products: The synthesis, often a Pechmann or Knoevenagel condensation, can result in isomeric byproducts or unreacted starting materials that have similar polarities to the desired product, complicating separation.

• Fluorescence Quenching: The fluorescence of these coumarins can be sensitive to pH and residual impurities, potentially leading to a weak or absent signal after purification if not handled correctly.[1]

• Interaction with Silica Gel: The nitrogen atom in the julolidine structure can interact with the acidic silanol groups on silica gel, potentially leading to peak tailing during column chromatography.

Q2: How do I choose the right purification technique for my julolidine-coumarin derivative?

The choice of technique depends on the scale of your synthesis and the purity requirements.

• Recrystallization: Ideal for larger quantities of crude product where the compound is a solid and a suitable solvent system can be found. It is effective at removing impurities with significantly different solubilities.

• Column Chromatography: The most common and versatile method for purifying small to medium-scale reactions. It is effective for separating compounds with different polarities.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): Best for achieving very high purity, especially for small quantities or when dealing with impurities that are very close in polarity to the product.

Q3: My purified coumarin has a low fluorescence signal. What could be the cause?

Low fluorescence can be due to several factors:

• Residual Acid or Base: Traces of acid or base from the synthesis or purification steps can quench fluorescence. Ensure thorough removal of any acidic or basic reagents.[1]

• Solvent Effects: The fluorescence of many coumarins is highly sensitive to the solvent environment.[1] Ensure the solvent used for fluorescence measurement is appropriate for your compound.

• Aggregation: At high concentrations, some fluorescent dyes can self-quench due to aggregation. Try diluting your sample.

• Photobleaching: Exposure to intense light can cause the fluorophore to degrade. Store your purified compound protected from light.

Troubleshooting Guides

Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Product is not eluting from the column	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase. For julolidine-coumarins, a gradient of ethyl acetate in hexane or dichloromethane may be effective. For very polar derivatives, consider using a mobile phase containing a small percentage of methanol.
Multiple spots on TLC after column chromatography (co-elution)	Impurities have similar polarity to the product.	1. Optimize Mobile Phase: Use a shallower gradient during elution to improve separation.[2] 2. Change Adsorbent: If silica gel is not effective, consider using neutral alumina, which may have different selectivity.[2] 3. Use Preparative TLC or HPLC: For very difficult separations, these higher-resolution techniques may be necessary.[2]
Streaking or tailing of the product band on the column	1. The compound is interacting with the stationary phase (e.g., acidic silica). 2. The sample was overloaded.	1. Deactivate Silica: Add a small amount of triethylamine (e.g., 0.1-1%) to the mobile phase to neutralize acidic sites on the silica gel. 2. Dry Loading: Adsorb the crude product onto a small amount of silica gel before loading it onto the column to ensure a narrow starting band. 3. Reduce Sample Load: Use a larger column or reduce the amount of crude material being purified.
Product decomposed on the column	The compound is unstable on silica gel.	Test the stability of your compound on a TLC plate by spotting it and leaving it for several hours before developing. If it degrades, consider using a less acidic stationary phase like neutral alumina or switch to a different purification method like recrystallization.

Recrystallization

Problem	Possible Cause(s)	Solution(s)
Product fails to crystallize or oils out	1. The presence of impurities is inhibiting crystal lattice formation. 2. The chosen solvent is not appropriate.	1. Further Purification: First, try to remove more impurities by a quick filtration through a small plug of silica gel. 2. Trituration: Add a small amount of a non-solvent to the oil and scratch the side of the flask with a glass rod to induce crystallization.[2] 3. Solvent Screening: Experiment with different solvent pairs. For coumarins, mixtures like ethanol/water, methanol/water, or ethyl acetate/hexane are often successful.[2][3]
Poor recovery of the product	The compound has high solubility in the chosen solvent, even at low temperatures.	1. Optimize Solvent System: Find a solvent in which the compound is sparingly soluble at room temperature but highly soluble when hot.[3] 2. Controlled Cooling: Allow the hot solution to cool slowly to room temperature before placing it in a refrigerator or freezer to maximize crystal formation.[2] 3. Reduce Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.
Crystals are colored despite the pure compound being colorless/lightly colored	Colored impurities are trapped in the crystal lattice.	1. Activated Charcoal: Add a small amount of activated charcoal to the hot solution before filtering to adsorb colored impurities. Use with caution as it can also adsorb the product. 2. Second Recrystallization: A second recrystallization from a different solvent system may be necessary to remove persistent impurities.

Experimental Protocols

General Protocol for Column Chromatography

This protocol is a starting point and should be optimized based on the specific properties of your coumarin derivative, as determined by Thin Layer Chromatography (TLC).

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into the column and allow the silica to settle, ensuring a level bed. Drain the excess solvent until it is just above the silica level. Add a thin layer of sand on top.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of a solvent that will be used in the mobile phase (e.g., dichloromethane or ethyl acetate). Carefully add this solution to the top of the column.

  • Dry Loading: Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.

• Elution: Begin eluting with a non-polar mobile phase (e.g., 100% hexane). Gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). A typical gradient for julolidine-coumarins might be from 0% to 50% ethyl acetate in hexane.

• Fraction Collection and Analysis: Collect fractions and monitor the elution of the product using TLC. Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions under reduced pressure to obtain the purified coumarin.

General Protocol for Recrystallization

• Solvent Selection: In a test tube, add a small amount of the crude product and a few drops of a potential solvent. The ideal solvent will dissolve the compound when hot but not at room temperature. Test various solvents and solvent mixtures (e.g., 40% aqueous methanol, 34% aqueous ethanol).[3]

• Dissolution: Place the crude product in an Erlenmeyer flask and add the chosen solvent dropwise while heating and stirring until the solid just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-heated funnel with fluted filter paper.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the crystals in a desiccator or a vacuum oven to remove all traces of solvent.

Quantitative Data Summary

The following table provides typical values for purification outcomes. Actual results will vary depending on the specific derivative and the success of the synthesis.

Purification Method	Typical Purity (by HPLC)	Typical Recovery Yield	Notes
Column Chromatography	>95%	50-80%	Yield can be lower if the product and impurities have very similar polarities.
Recrystallization	>98%	60-90%	Highly dependent on finding the optimal solvent system. A small amount of product will always be lost in the mother liquor.[3]
Preparative HPLC	>99%	40-70%	Lower recovery is due to the smaller scale and the need for very pure fractions.

Visualizations

Caption: General purification workflow for julolidine-coumarin derivatives.

Caption: Troubleshooting logic for common purification problems.

References

• 1. Extraction and Chromatographic Approaches for Coumarin, Furocoumarin, and Polymethoxyflavone Characterization in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. old.rrjournals.com [old.rrjournals.com]
• 3. old.rrjournals.com [old.rrjournals.com]

Technical Support Center: Synthesis of Coumarins from 9-Formyl-8-julolidinol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and drug development professionals working on the synthesis of coumarins from 9-Formyl-8-julolidinol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of coumarins from 9-Formyl-8-julolidinol via Knoevenagel condensation.

Q1: My reaction has a very low yield or has failed completely. What are the possible causes and solutions?

A1: A low or zero yield in the Knoevenagel condensation of 9-Formyl-8-julolidinol can stem from several factors. Due to the electron-rich nature of the julolidine ring, the reactivity of the aldehyde may be altered. Here are some common causes and troubleshooting steps:

• Inactive Catalyst: The basic catalyst (e.g., piperidine, pyridine) may be old or degraded.

  • Solution: Use a fresh bottle of the amine catalyst. Consider using a different weak base catalyst.

• Presence of Water: Water can inhibit the Knoevenagel condensation.[1]

  • Solution: Ensure all glassware is thoroughly dried. Use anhydrous solvents. The addition of molecular sieves can help to remove any residual water.[2]

• Suboptimal Reaction Temperature: The reaction may require specific temperature conditions to proceed efficiently.

  • Solution: If the reaction is sluggish at room temperature, try gentle heating (e.g., 40-60 °C). Monitor the reaction by Thin Layer Chromatography (TLC) to avoid decomposition at higher temperatures.

• Steric Hindrance: The bulky julolidine structure might sterically hinder the approach of the active methylene compound.

  • Solution: Using a smaller active methylene compound, if the experimental design allows, might improve yields.

Q2: I am observing multiple spots on my TLC plate, indicating the formation of side products. What are the likely side reactions?

A2: The formation of multiple products is a common issue. With 9-Formyl-8-julolidinol, the electron-donating julolidine moiety can activate the aromatic ring, potentially leading to side reactions.

• Self-Condensation of 9-Formyl-8-julolidinol: Under basic conditions, aldehydes can undergo self-condensation (an aldol-type reaction) to form dimers or oligomers.[3][4] This is more likely with stronger bases.[5]

  • Solution: Use a weaker base catalyst. Add the base slowly to the reaction mixture.

• Michael Addition: The initial Knoevenagel product is an α,β-unsaturated system and can act as a Michael acceptor. A second molecule of the active methylene compound can add to this product, leading to a bis-adduct.[1][6]

  • Solution: Use a strict 1:1 stoichiometry of 9-Formyl-8-julolidinol and the active methylene compound. Monitor the reaction closely and stop it once the desired product is formed.

• Reactions involving the Julolidine Ring: The electron-rich julolidine ring system might be susceptible to electrophilic attack or oxidation under certain conditions, although this is less common in standard Knoevenagel reactions.

  • Solution: Ensure the reaction is run under an inert atmosphere (e.g., nitrogen or argon) if oxidation is suspected. Avoid overly acidic or harsh workup conditions.

Q3: The purification of my crude product is proving difficult. What strategies can I employ?

A3: Purification can be challenging due to the presence of closely related side products or unreacted starting materials.

• Column Chromatography: This is the most common method for purifying coumarin derivatives.

  • Tips: Use a gradient elution system, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity. Monitor fractions carefully by TLC.

• Recrystallization: If a solid product is obtained, recrystallization can be an effective purification method.

  • Tips: Screen different solvent systems (e.g., ethanol, methanol, ethyl acetate/hexane) to find one that gives good quality crystals.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of coumarins from 9-Formyl-8-julolidinol?

A1: The synthesis proceeds via a Knoevenagel condensation. The mechanism involves the deprotonation of the active methylene compound by a weak base to form a nucleophilic enolate. This enolate then attacks the carbonyl carbon of the 9-Formyl-8-julidinol. Subsequent dehydration and intramolecular cyclization (lactonization) lead to the formation of the coumarin ring system.

Q2: Which active methylene compounds are suitable for this reaction?

A2: A variety of active methylene compounds can be used, including:

• Diethyl malonate

• Ethyl cyanoacetate

• Malononitrile

• Ethyl acetoacetate

The choice of active methylene compound will determine the substituent at the 3-position of the resulting coumarin.

Q3: What are the recommended catalysts and solvents?

A3: Weak organic bases are typically used as catalysts. Common choices include piperidine, pyridine, or triethylamine. The choice of solvent can also influence the reaction outcome. Ethanol is a common solvent, but others such as acetonitrile or even solvent-free conditions have been used for similar reactions.[7]

Data Presentation

The following table summarizes potential outcomes based on varying reaction conditions, derived from general principles of Knoevenagel condensations.

Condition	Parameter	Expected Outcome on Yield of Desired Coumarin	Potential for Side Product Formation
Catalyst	Weak Base (e.g., Piperidine)	Moderate to High	Low
Strong Base (e.g., NaOH)	Low	High (significant self-condensation)[5]
Temperature	Room Temperature	May be slow, moderate yield	Low
40-60 °C	Higher yield, faster reaction	Moderate
> 80 °C	Potential for decomposition, lower yield	High
Solvent	Anhydrous Ethanol	Good	Low
Aqueous Ethanol	Lower yield	Moderate (due to presence of water)
Stoichiometry	1:1 (Aldehyde:Active Methylene)	Optimal	Low
>1:1 (Aldehyde:Active Methylene)	Lower yield (unreacted aldehyde)	Moderate (potential for self-condensation)
<1:1 (Aldehyde:Active Methylene)	Lower yield	High (potential for Michael addition)

Experimental Protocols

General Protocol for the Synthesis of Coumarin Derivatives from 9-Formyl-8-julolidinol

This protocol is a general guideline and may require optimization for specific active methylene compounds.

Materials:

• 9-Formyl-8-julolidinol

• Active methylene compound (e.g., diethyl malonate) (1.0 eq.)

• Anhydrous Ethanol

• Piperidine (catalytic amount, ~0.1 eq.)

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Thin Layer Chromatography (TLC) supplies

Procedure:

• Setup: In a clean, dry round-bottom flask, dissolve 9-Formyl-8-julolidinol (1.0 eq.) in a minimal amount of anhydrous ethanol.

• Addition of Reagents: To the stirred solution, add the active methylene compound (1.0 eq.).

• Catalyst Addition: Add a catalytic amount of piperidine to the reaction mixture.

• Reaction: The reaction can be stirred at room temperature or gently heated to reflux (e.g., 50-60 °C).

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 hexane:ethyl acetate eluent). The reaction is typically complete within 2-6 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate out of solution. If so, collect the solid by filtration. If not, remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fiveable.me [fiveable.me]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 6. Site-Specific Tandem Knoevenagel Condensation–Michael Addition To Generate Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Improving the stability of 9-Formyl-8-julolidinol in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the stability of 9-Formyl-8-julolidinol in solution during experiments.

Troubleshooting Guides

Issue 1: Rapid Loss of Fluorescence Signal

Symptom: A significant decrease in the fluorescence intensity of your 9-Formyl-8-julolidinol solution is observed over a short period, from minutes to a few hours.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Photobleaching	- Reduce the intensity and duration of the excitation light. - Use neutral density filters to attenuate the excitation beam. - Minimize continuous exposure by using shutters on the light source. - Consider using an anti-fade reagent if compatible with your experiment.
Solvent Effects	- Evaluate the stability of 9-Formyl-8-julidinol in different solvents. Polar aprotic solvents like DMSO and DMF are generally suitable for stock solutions.[1] - For aqueous buffers, ensure the pH is within the optimal range (see Issue 2).
Presence of Oxygen	- Degas your solvent by sparging with an inert gas (e.g., nitrogen or argon) before dissolving the compound. - Work in a glove box or use sealed cuvettes/vials to minimize oxygen exposure.
Contaminants in Solution	- Use high-purity, spectroscopy-grade solvents. - Ensure all glassware is thoroughly cleaned to remove any residual oxidizing or quenching agents.

Issue 2: Solution Color Change or Precipitation

Symptom: The 9-Formyl-8-julolidinol solution changes color (e.g., to a darker yellow or brown) or a precipitate forms.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
pH-Induced Degradation	- Maintain the pH of aqueous solutions in the slightly acidic to neutral range (pH 5-7). Phenolic compounds can be susceptible to oxidation at alkaline pH. - Use a suitable buffer system to maintain a stable pH.
Thermal Degradation	- Store stock solutions at recommended temperatures (room temperature for short-term, +4°C for long-term).[1] - Avoid exposing the solution to high temperatures during experiments unless required by the protocol.
Concentration Effects	- If precipitation occurs, try preparing a more dilute solution. - Ensure the compound is fully dissolved by gentle vortexing or sonication.
Chemical Incompatibility	- Be aware of other components in your experimental system that could react with the aldehyde or phenol groups of 9-Formyl-8-julolidinol.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 9-Formyl-8-julolidinol?

For long-term stability (up to 2 years), store 9-Formyl-8-julolidinol as a solid in a tightly sealed container, protected from light and moisture, at +4°C.[1] For stock solutions, it is recommended to prepare them fresh. If storage is necessary, store in a tightly sealed vial, protected from light, at -20°C or -80°C.

Q2: In which solvents is 9-Formyl-8-julolidinol soluble and most stable?

9-Formyl-8-julolidinol is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[1] While specific stability data in a wide range of solvents is limited, polar aprotic solvents are generally preferred for stock solutions of fluorescent dyes. For aqueous working solutions, the stability will be highly dependent on the pH.

Q3: How does pH affect the stability of 9-Formyl-8-julolidinol?

The phenolic hydroxyl group on 9-Formyl-8-julolidinol makes it susceptible to degradation in alkaline conditions. At high pH, the phenoxide ion is more readily oxidized. It is advisable to maintain the pH of aqueous solutions between 5 and 7 for optimal stability.

Q4: How can I minimize photobleaching of 9-Formyl-8-julolidinol during fluorescence microscopy?

To minimize photobleaching, you can:

• Reduce the exposure time and intensity of the excitation light source.

• Use a higher sensitivity detector to allow for lower excitation power.

• Incorporate an anti-fade reagent into your mounting medium if you are working with fixed samples.

• For live-cell imaging, acquire images only when necessary.

Q5: What are potential degradation products of 9-Formyl-8-julolidinol?

While specific degradation products have not been extensively reported in the literature, potential degradation pathways could involve the oxidation of the aldehyde group to a carboxylic acid or oxidative cleavage of the aromatic ring, particularly under harsh conditions (e.g., high pH, strong UV exposure).

Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution

• Weigh out the desired amount of solid 9-Formyl-8-julolidinol in a fume hood.

• Add high-purity, anhydrous DMSO or DMF to achieve the desired concentration (e.g., 10 mM).

• Gently vortex or sonicate the vial until the solid is completely dissolved.

• For immediate use, dilute the stock solution to the final working concentration in your experimental buffer.

• For storage, aliquot the stock solution into smaller volumes in amber vials, purge with an inert gas (e.g., argon), and store at -20°C or -80°C.

Protocol 2: Accelerated Stability Study in Solution

This protocol allows for a rapid assessment of the stability of 9-Formyl-8-julolidinol under specific conditions.

• Prepare a solution of 9-Formyl-8-julolidinol at the desired concentration in the solvent or buffer to be tested.

• Divide the solution into several amber vials.

• Place the vials in a temperature-controlled environment at an elevated temperature (e.g., 40°C).

• At specified time points (e.g., 0, 24, 48, 72, and 96 hours), remove one vial.

• Analyze the concentration of the remaining 9-Formyl-8-julolidinol using a stability-indicating HPLC method.

• Plot the concentration of 9-Formyl-8-julolidinol as a function of time to determine the degradation rate.

Protocol 3: Photostability Assessment

• Prepare a solution of 9-Formyl-8-julolidinol in a quartz cuvette at a concentration that gives an absorbance of approximately 1 at its λmax.

• Prepare a control sample in an amber vial, wrapped in aluminum foil to protect it from light.

• Place both the sample and the control in a photostability chamber with a calibrated light source (e.g., a xenon lamp).

• Expose the samples to a defined light dose (e.g., as per ICH Q1B guidelines).

• At various time points, measure the UV-Vis absorbance spectrum and fluorescence emission spectrum of the exposed and control samples.

• A decrease in absorbance and fluorescence intensity in the exposed sample compared to the control indicates photodegradation.

Visualizations

Caption: Factors contributing to the degradation of 9-Formyl-8-julolidinol in solution.

Caption: Troubleshooting workflow for addressing the loss of 9-Formyl-8-julolidinol signal.

References

• 1. chemodex.com [chemodex.com]

Technical Support Center: Catalyst Selection for Efficient Condensation with 9-Formyl-8-julolidinol

This technical support center provides researchers, scientists, and drug development professionals with guidance on catalyst selection and troubleshooting for the Knoevenagel condensation reaction involving 9-Formyl-8-julolidinol.

Frequently Asked Questions (FAQs)

Q1: What is the most common type of catalyst for the Knoevenagel condensation with 9-Formyl-8-julidinol?

A1: The most frequently employed catalysts for the Knoevenagel condensation of aromatic aldehydes, including 9-Formyl-8-julolidinol, are weak organic bases. Piperidine is a classic and widely used catalyst for this transformation. However, other bases such as pyrrolidine, and various ammonium salts are also utilized.[1][2]

Q2: I am observing low to no yield in my reaction. What are the potential causes?

A2: Low or no yield in the Knoevenagel condensation of 9-Formyl-8-julolidinol can stem from several factors:

• Catalyst Quality: The purity of the amine catalyst, particularly piperidine, is crucial. Piperidine can oxidize upon storage, leading to reduced activity. Using freshly distilled piperidine is recommended.[3]

• Reaction Conditions: Inadequate temperature, incorrect solvent, or insufficient reaction time can lead to poor conversion. The reaction often requires heating to proceed at a reasonable rate.

• Water Content: The Knoevenagel condensation produces water as a byproduct. The presence of excess water at the start of the reaction can inhibit the catalyst and shift the equilibrium away from the product. Ensuring the use of dry solvents and reagents is important.[3]

• Substrate Purity: Impurities in the 9-Formyl-8-julolidinol starting material can interfere with the reaction.

• Choice of Active Methylene Compound: The reactivity of the active methylene compound plays a significant role. Malononitrile is generally more reactive than ethyl cyanoacetate or diethyl malonate.

Q3: Are there any known side reactions to be aware of?

A3: Yes, potential side reactions include:

• Self-condensation of the aldehyde: This is more likely if a strong base is used as a catalyst.[2]

• Michael Addition: The product of the Knoevenagel condensation is an electron-deficient alkene, which can undergo a subsequent Michael addition with another equivalent of the active methylene compound, especially if the reaction is left for too long or under harsh conditions.

• Oxidation of the Julolidinol Moiety: The electron-rich julolidine ring system can be sensitive to oxidation, particularly at elevated temperatures in the presence of air. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can mitigate this.

Q4: Which catalyst is generally more efficient for electron-rich aldehydes like 9-Formyl-8-julidinol: piperidine or pyrrolidine?

A4: For electron-rich aromatic aldehydes, pyrrolidine has been reported to be a more efficient catalyst than piperidine in some Knoevenagel condensations. It can lead to higher conversions in shorter reaction times.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution	Citation
Low or No Product Formation	Degraded Piperidine Catalyst	Use freshly distilled piperidine or purchase a new, high-purity bottle.	[3]
Presence of Water	Use anhydrous solvents (e.g., dry ethanol, toluene, or acetonitrile) and ensure all glassware is thoroughly dried. Consider using a Dean-Stark apparatus if using a solvent like toluene to remove water azeotropically.	[3]
Impure Starting Aldehyde	The starting 8-hydroxyjulolidine-9-carboxaldehyde may contain the corresponding oxidized carboxylic acid, which can inhibit the basic catalyst. Consider adding a small amount of a weak acid additive like benzoic acid to counteract this.	[3]
Suboptimal Solvent	The choice of solvent can significantly impact the reaction. If the reaction is failing in ethanol, consider switching to acetonitrile or benzene.	[3]
Insufficient Catalyst	For less reactive active methylene compounds like malonic esters, a higher catalyst loading (even slightly more than a catalytic amount) of piperidine might be necessary to achieve a good yield.	[3]
Formation of a Complex Mixture of Products	Reaction Time Too Long	Monitor the reaction progress by Thin Layer Chromatography (TLC). Once the starting aldehyde is consumed, work up the reaction to prevent the formation of byproducts from subsequent reactions like Michael additions.
Reaction Temperature Too High	High temperatures can promote side reactions. Try running the reaction at a lower temperature for a longer period.
Difficulty in Product Purification	Removal of Amine Catalyst	If a basic amine catalyst was used, an acidic wash (e.g., with dilute HCl) during the workup can help to remove it by forming a water-soluble salt.
Similar Polarity of Product and Byproducts	Careful column chromatography is often required. Experiment with different solvent systems to achieve good separation.

Catalyst Performance Data

Due to the limited availability of comprehensive comparative studies for 9-Formyl-8-julolidinol, the following table includes data for analogous electron-rich aromatic aldehydes to provide a general guideline for catalyst selection.

Catalyst	Active Methylene Compound	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
Piperidine	Diethyl Malonate	Ethanol	Reflux	-	~75 (previously successful)	A user reported this reaction became unsuccessful, highlighting potential issues with catalyst quality or conditions.[3]
Pyrrolidine	Thiazolidine-2,4-dione	Ethanol	Reflux	8	100	Demonstrated to be more efficient than piperidine for p-methoxybenzaldehyde.
Piperidine	Thiazolidine-2,4-dione	Ethanol	Reflux	8	91	Less efficient than pyrrolidine under similar conditions.
MgC₂O₄/SiO₂	Malononitrile	Solvent-free (Microwave)	-	-	Excellent	A heterogeneous catalyst that can be reused.[1]
1,4-Diazabicyclo[2.2.2]octane (DABCO)	Malononitrile	Water or Solvent-free	Room Temp	Short	Excellent	A green and efficient method.[1]

Experimental Protocols

Protocol 1: General Procedure for Piperidine-Catalyzed Knoevenagel Condensation

This protocol is a general guideline and may require optimization for specific active methylene compounds.

• To a solution of 9-Formyl-8-julolidinol (1.0 eq) in anhydrous ethanol (10-20 mL per gram of aldehyde), add the active methylene compound (1.1 eq).

• Add a catalytic amount of freshly distilled piperidine (0.1 eq).

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect it by filtration and wash with cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Protocol 2: Pyrrolidine-Catalyzed Condensation (Adapted from a similar system)

• In a round-bottom flask, dissolve 9-Formyl-8-julolidinol (1.0 eq) and the active methylene compound (1.2 eq) in anhydrous ethanol.

• Add a catalytic amount of pyrrolidine (0.1 - 0.2 eq).

• Heat the mixture to reflux and monitor by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• The product may precipitate upon cooling. If so, collect the solid by filtration and wash with cold ethanol.

• If the product remains in solution, concentrate the mixture under reduced pressure and purify the residue by column chromatography.

Visualizations

Caption: Knoevenagel condensation reaction pathway.

Caption: Troubleshooting workflow for low reaction yield.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

How to avoid by-products in 9-Formyl-8-julolidinol reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 9-Formyl-8-julolidinol. Our aim is to help you minimize by-product formation and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 9-Formyl-8-julolidinol?

A1: The synthesis of 9-Formyl-8-julolidinol is typically achieved through the Vilsmeier-Haack reaction. This involves the formylation of the electron-rich aromatic ring of 8-hydroxyjulolidine using a Vilsmeier reagent, which is generated in situ from N,N-dimethylformamide (DMF) and a halogenating agent, most commonly phosphorus oxychloride (POCl₃).[1][2]

Q2: What are the potential by-products in the synthesis of 9-Formyl-8-julolidinol?

A2: While the Vilsmeier-Haack reaction is generally efficient for the formylation of activated aromatic compounds, several by-products can form under suboptimal conditions. These may include:

• O-formylated by-product: The Vilsmeier reagent can react with the hydroxyl group of 8-hydroxyjulolidine to form a formate ester.[3]

• Chloro-derivative: The hydroxyl group can be substituted by a chlorine atom. This is a known side reaction of the Vilsmeier reagent with alcohols.[4][5]

• Di-formylated by-product: Although less common due to steric hindrance, a second formyl group could potentially be introduced onto the aromatic ring, especially with an excess of the Vilsmeier reagent or at elevated temperatures.[6]

• Unreacted starting material: Incomplete reaction will leave unreacted 8-hydroxyjulolidine in the product mixture.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC). A suitable eluent system, such as a mixture of toluene and ethyl acetate, can be used to separate the starting material, the product, and potential by-products.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of 9-Formyl-8-julolidinol	1. Incomplete reaction. 2. Decomposition of the Vilsmeier reagent. 3. Suboptimal reaction temperature.	1. Increase the reaction time and monitor by TLC until the starting material is consumed. 2. Prepare the Vilsmeier reagent at a low temperature (0-5 °C) and use it immediately. 3. Ensure the reaction with 8-hydroxyjulolidine is conducted at the recommended temperature (e.g., room temperature followed by gentle heating).
Presence of a significant amount of O-formylated by-product	The Vilsmeier reagent has reacted with the hydroxyl group.	1. Maintain a lower reaction temperature during the addition of 8-hydroxyjulolidine. 2. Use a stoichiometric amount of the Vilsmeier reagent.
Detection of a chloro-derivative by-product	The hydroxyl group has been substituted by chlorine.	1. Avoid prolonged reaction times at high temperatures. 2. Ensure a controlled and slow addition of the 8-hydroxyjulolidine solution to the Vilsmeier reagent.
Formation of a di-formylated by-product	Excess of Vilsmeier reagent or high reaction temperature.	1. Use a precise stoichiometric ratio of 8-hydroxyjulolidine to the Vilsmeier reagent. 2. Maintain the recommended reaction temperature and avoid overheating.
Complex mixture of products observed by TLC/NMR	Multiple side reactions occurring due to suboptimal conditions.	1. Carefully control the reaction temperature at all stages. 2. Ensure slow and controlled addition of reagents. 3. Use high-purity starting materials and anhydrous solvents. 4. Purify the crude product using column chromatography.

Data Presentation

The following table summarizes the expected outcomes under different reaction conditions. The yields are illustrative and can vary based on the specific experimental setup.

Reaction Conditions	Expected Yield of 9-Formyl-8-julolidinol	Major By-products
Optimized Protocol (Low temp. reagent formation, controlled stoichiometry and temperature)	> 90%	Minimal
High Temperature (>100 °C for extended periods)	50-70%	O-formylated and Chloro-derivatives
Excess Vilsmeier Reagent (>1.5 equivalents)	70-80%	Di-formylated and O-formylated by-products
Insufficient Reaction Time	< 60%	Unreacted 8-hydroxyjulolidine

Experimental Protocols

Optimized Protocol for the Synthesis of 9-Formyl-8-julolidinol

This protocol is designed to minimize the formation of by-products.

1. Preparation of the Vilsmeier Reagent:

• In a two-necked round-bottom flask equipped with a dropping funnel and a magnetic stirrer, place anhydrous N,N-dimethylformamide (DMF) (1.1 eq.).

• Cool the flask to 0-5 °C in an ice-water bath.

• Slowly add phosphorus oxychloride (POCl₃) (1.05 eq.) dropwise to the DMF with constant stirring.

• After the addition is complete, stir the mixture at 0-5 °C for an additional 30 minutes.

2. Formylation Reaction:

• Dissolve 8-hydroxyjulolidine (1.0 eq.) in a minimal amount of anhydrous DMF.

• Add the 8-hydroxyjulolidine solution dropwise to the pre-formed Vilsmeier reagent at 0-5 °C.

• After the addition, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours.

• Gently heat the mixture to 40-50 °C and stir for another 1-2 hours, monitoring the reaction progress by TLC.

3. Work-up and Purification:

• Cool the reaction mixture to room temperature and pour it slowly into a beaker containing crushed ice and a saturated aqueous solution of sodium bicarbonate.

• Stir the mixture until the Vilsmeier reagent is completely hydrolyzed and the pH is neutral or slightly basic.

• Collect the precipitate by filtration, wash it thoroughly with cold water, and dry it under vacuum.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., toluene:ethyl acetate, 9:1 v/v) to obtain pure 9-Formyl-8-julolidinol.

Mandatory Visualization

Caption: Reaction scheme for the synthesis of 9-Formyl-8-julolidinol and potential by-product formation.

Caption: A logical troubleshooting workflow for optimizing the synthesis of 9-Formyl-8-julolidinol.

References

• 1. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 2. jocpr.com [jocpr.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Reaction of carbohydrates with Vilsmeier reagent: a tandem selective chloro O-formylation of sugars - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Reaction of carbohydrates with Vilsmeier reagent: a tandem selective chloro O-formylation of sugars - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Monitoring the Synthesis of 9-Formyl-8-julolidinol by Thin-Layer Chromatography (TLC)

This technical support guide is designed for researchers, scientists, and drug development professionals who are monitoring the synthesis of 9-Formyl-8-julolidinol, a key intermediate in the development of fluorescent probes and other chemical entities. A common synthetic route to this compound is the Vilsmeier-Haack formylation of 8-hydroxyjulolidine. This guide provides detailed protocols, troubleshooting advice, and frequently asked questions (FAQs) for effectively monitoring this reaction using Thin-Layer Chromatography (TLC).

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using TLC to monitor the 9-Formyl-8-julolidinol synthesis?

A1: TLC is a rapid, inexpensive, and effective technique to monitor the progress of a chemical reaction.[1] For the synthesis of 9-Formyl-8-julolidinol, TLC allows you to:

• Track the consumption of the starting material: Observe the disappearance of the 8-hydroxyjulolidine spot.

• Visualize the formation of the product: See the appearance and intensity increase of the 9-Formyl-8-julolidinol spot.

• Identify the presence of byproducts or impurities: Detect any additional spots that may form during the reaction.

• Determine the optimal reaction time: Stop the reaction when the starting material is consumed and the product spot is at its maximum intensity to maximize yield and purity.

Q2: How do I choose an appropriate solvent system (mobile phase) for my TLC analysis?

A2: The choice of solvent system depends on the polarity of the compounds you want to separate. For the formylation of 8-hydroxyjulolidine, you are separating a more polar starting material (a phenol) from a less polar product (an aromatic aldehyde). A good starting point is a mixture of a non-polar solvent like hexane or toluene and a more polar solvent like ethyl acetate or acetone.[2][3][4] You may need to adjust the ratio to achieve optimal separation. An ideal solvent system will result in an Rf value of approximately 0.25-0.35 for the desired product.[3]

Q3: How can I visualize the spots on the TLC plate?

A3: Since 9-Formyl-8-julolidinol and its precursor are aromatic compounds, they can often be visualized under UV light (254 nm) as dark spots on a fluorescent background.[3] For enhanced visualization, especially for detecting aldehydes, various staining solutions can be used. These include:

• p-Anisaldehyde stain: Excellent for visualizing aldehydes, often producing colored spots upon heating.

• 2,4-Dinitrophenylhydrazine (DNPH) stain: Reacts specifically with aldehydes and ketones to form yellow to orange spots.

• Iodine vapor: A general stain for many organic compounds, particularly those with aromatic rings.[5]

Q4: What do the different spots on my developed TLC plate represent?

A4: In the context of the Vilsmeier-Haack formylation of 8-hydroxyjulolidine:

• The spot with the lower Rf value (closer to the baseline) is typically the more polar starting material, 8-hydroxyjulolidine.

• The spot with the higher Rf value is the less polar product, 9-Formyl-8-julolidinol.

• A spot at the origin could indicate highly polar impurities or unreacted starting material that is insoluble in the mobile phase.

• Additional spots may represent reaction intermediates or byproducts.

Experimental Protocol: TLC Monitoring of 9-Formyl-8-julolidinol Synthesis

This protocol outlines the steps for monitoring the Vilsmeier-Haack formylation of 8-hydroxyjulolidine to produce 9-Formyl-8-julolidinol.

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Capillary tubes for spotting

• Mobile phase (e.g., Toluene:Acetone 9:1 or Hexane:Ethyl Acetate 7:3)

• Visualization agent (UV lamp, p-anisaldehyde or DNPH stain)

• Reaction mixture aliquots

• Reference standards (if available): 8-hydroxyjulolidine and 9-Formyl-8-julolidinol

Procedure:

• Prepare the TLC Plate:

  • With a pencil, gently draw a light origin line about 1 cm from the bottom of the TLC plate.

  • Mark three lanes on the origin line for the starting material (SM), co-spot (C), and reaction mixture (RM).

• Spot the Plate:

  • Using a capillary tube, apply a small spot of the dissolved starting material (8-hydroxyjulolidine) onto the "SM" lane.

  • Spot the reaction mixture onto the "RM" lane.

  • In the "C" lane, first spot the starting material, and then carefully spot the reaction mixture directly on top of the starting material spot. This co-spot helps in identifying the starting material spot within the reaction mixture.

• Develop the Plate:

  • Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm.

  • Place a piece of filter paper inside the chamber to ensure saturation with solvent vapors. Close the chamber and allow it to equilibrate for a few minutes.

  • Carefully place the spotted TLC plate into the chamber, ensuring the origin line is above the solvent level.

  • Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualize and Analyze the Plate:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely.

  • Visualize the spots under a UV lamp and circle them with a pencil.

  • If necessary, use a chemical stain for better visualization.

  • Calculate the Retention Factor (Rf) for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

  • Compare the spots in the "RM" lane to the "SM" and "C" lanes to track the progress of the reaction.

Compound	Expected Relative Polarity	Expected Relative Rf Value
8-hydroxyjulolidine (Starting Material)	More Polar	Lower
9-Formyl-8-julolidinol (Product)	Less Polar	Higher

Troubleshooting Guide

Below is a troubleshooting guide for common issues encountered during the TLC monitoring of the 9-Formyl-8-julolidinol reaction.

Problem	Possible Cause(s)	Solution(s)
Spots are streaking or tailing	- Sample is too concentrated. - The solvent system is not optimal. - The compound is acidic or basic.	- Dilute the sample before spotting. - Adjust the polarity of the mobile phase. - Add a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the mobile phase to suppress ionization.
Spots are not moving from the origin (Rf ≈ 0)	- The mobile phase is not polar enough.	- Increase the proportion of the polar solvent in your mobile phase (e.g., increase the amount of ethyl acetate in a hexane/ethyl acetate mixture).
Spots are running with the solvent front (Rf ≈ 1)	- The mobile phase is too polar.	- Decrease the proportion of the polar solvent or increase the proportion of the non-polar solvent.
No spots are visible under UV light	- The compounds do not absorb UV light at 254 nm. - The sample concentration is too low.	- Use a chemical stain for visualization (e.g., p-anisaldehyde, DNPH, or iodine). - Spot the sample multiple times in the same location, allowing the solvent to dry between applications.
Uneven solvent front	- The TLC plate was not placed vertically in the chamber. - The developing chamber was not properly saturated with solvent vapors.	- Ensure the plate is standing straight in the chamber. - Allow the chamber to equilibrate with the solvent vapors for a longer period before placing the plate inside.

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common TLC issues.

References

• 1. jk-sci.com [jk-sci.com]
• 2. researchgate.net [researchgate.net]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. echemi.com [echemi.com]
• 5. aml.iaamonline.org [aml.iaamonline.org]

Technical Support Center: Formylation of Julolidine Compounds

Welcome to the technical support center for the formylation of julolidine compounds. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common challenges encountered during the synthesis of formylated julolidine derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the formylation of julolidine?

A1: The two most prevalent and effective methods for introducing a formyl group onto the julolidine ring are the Vilsmeier-Haack reaction and the Duff reaction . Julolidine is an electron-rich aromatic system, making it an excellent substrate for electrophilic aromatic substitution reactions like these. The Vilsmeier-Haack reaction is generally higher yielding and more widely used for this specific transformation.

Q2: At which position does the formylation of unsubstituted julolidine occur?

A2: The formylation of unsubstituted julolidine overwhelmingly occurs at the C-9 position. This is due to the strong electron-donating effect of the nitrogen atom, which directs electrophilic substitution to the para position.

Q3: My Vilsmeier-Haack reaction is not working or giving a very low yield. What are the common causes?

A3: Low or no yield in a Vilsmeier-Haack reaction is a frequent issue. The primary culprits are often related to the quality of reagents and the reaction conditions. The Vilsmeier reagent, formed from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), is highly sensitive to moisture. Ensure that you are using anhydrous DMF and fresh or distilled POCl₃ under an inert atmosphere (e.g., nitrogen or argon). Additionally, insufficient heating can lead to an incomplete reaction, as the Vilsmeier reagent is a relatively weak electrophile and may require elevated temperatures to react with certain substrates.

Q4: I am observing the formation of a dark, tarry residue in my reaction. What could be the reason?

A4: The formation of dark, polymeric, or tarry substances is often a result of the reaction overheating or the presence of impurities. The Vilsmeier-Haack and Duff reactions can be exothermic. It is crucial to maintain strict temperature control, especially during the initial mixing of reagents. Using purified starting materials and anhydrous solvents can also minimize side reactions that lead to residue formation.

Q5: How can I effectively purify the 9-formyljulolidine product?

A5: The most common and effective method for purifying 9-formyljulolidine is recrystallization. A mixture of ethanol and water is a reported solvent system that yields light yellow needles of the purified product. For more challenging purifications, column chromatography on silica gel using a non-polar/polar solvent system (e.g., hexanes/ethyl acetate) can be employed.

Troubleshooting Guides

This section provides detailed troubleshooting advice for specific issues you may encounter during the formylation of julolidine compounds.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inactive Vilsmeier Reagent (Vilsmeier-Haack)	Ensure all glassware is thoroughly dried (flame-dried or oven-dried). Use anhydrous DMF and fresh, high-purity POCl₃. Prepare the Vilsmeier reagent at low temperature (0-5 °C) and use it promptly.
Insufficiently Reactive Substrate	For less reactive julolidine derivatives (e.g., those with electron-withdrawing substituents), consider using a larger excess of the formylating reagent or increasing the reaction temperature. For the Duff reaction, using a stronger acid like trifluoroacetic acid (TFA) instead of boric/acetic acid can enhance reactivity.
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, consider gradually increasing the temperature (e.g., to 70-80 °C for Vilsmeier-Haack) or extending the reaction time.
Product Decomposition During Work-up	The work-up for the Vilsmeier-Haack reaction involves quenching with ice and hydrolysis of the intermediate iminium salt. This step can be exothermic. Perform the quench slowly and with efficient cooling. Neutralize the acidic solution carefully, as the product may be sensitive to harsh pH changes.

Issue 2: Formation of Side Products

Potential Cause	Troubleshooting Steps
Di-formylation	While mono-formylation at the C-9 position is strongly preferred, using a large excess of the formylating agent can potentially lead to di-substituted products, although this is less common for julolidine. Optimize the stoichiometry of the Vilsmeier reagent or hexamethylenetetramine (for the Duff reaction).
Formation of Colored Impurities	Julolidine and its derivatives can be sensitive to air and light, leading to the formation of colored oxidation products.[1] Perform the reaction under an inert atmosphere and protect the reaction mixture from light where possible. Purification by recrystallization, sometimes with the addition of activated charcoal, can help remove these impurities.[1]
Hydrolysis of Substituents	If your julolidine substrate has sensitive functional groups (e.g., esters, acetals), the acidic conditions of the formylation reactions or the aqueous work-up can lead to their cleavage. Use milder conditions if possible or choose a synthetic route that installs the formyl group before the sensitive moiety.

Quantitative Data Summary

The following tables summarize quantitative data from reported formylation experiments on julolidine and related compounds.

Table 1: Vilsmeier-Haack Formylation of Julolidine

Substrate	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Julolidine	POCl₃, DMF	DMF	Steam Bath	2	96	Organic Syntheses

Table 2: Formylation of Julolidine Derivatives

Substrate	Reaction	Yield (%)	Notes	Reference
Julolidine-coumarin	Vilsmeier-Haack	91	Formylation of a pre-formed coumarin derivative.	European Journal of Organic Chemistry
8-acetoxyjulolidine	Transfer Hydrogenation/Condensation	Lower than 8-butoxyjulolidine	Indicates that electron-withdrawing groups reduce reactivity.	New Journal of Chemistry

Experimental Protocols

Protocol 1: Vilsmeier-Haack Formylation of Julolidine to 9-Formyljulolidine

This protocol is adapted from a procedure published in Organic Syntheses.

Materials:

• Julolidine

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Sodium acetate

• Ethanol

• Water

• Activated charcoal (optional)

• Dry ice/isopropyl alcohol bath

• Round-bottom flask with dropping funnel and drying tube

Procedure:

• Add 45 mL of anhydrous DMF to a round-bottom flask equipped with a magnetic stirrer, a pressure-equalizing dropping funnel, and a drying tube.

• Flush the flask with dry nitrogen and cool it in a dry ice/isopropyl alcohol bath.

• Slowly add 16 mL of POCl₃ to the cooled DMF with stirring.

• After 10 minutes, add 19 g of julolidine dropwise to the reaction mixture with continuous stirring.

• Once the addition is complete, stir the mixture for an additional 15 minutes.

• Heat the reaction mixture on a steam bath for 2 hours.

• Pour the hot reaction mixture into a slurry of approximately 400 mL of crushed ice and water.

• Carefully neutralize the resulting solution by adding a solution of 150 g of sodium acetate in 250 mL of water.

• Collect the precipitated aldehyde by filtration.

• Keep the filtrate at 0 °C overnight to collect any additional precipitate.

• Combine the precipitates, treat with activated charcoal if necessary, and recrystallize from an ethanol/water mixture.

• This procedure reportedly yields 21.2 g (96%) of 9-formyljulolidine as light yellow needles with a melting point of 81-82 °C.

Protocol 2: Duff Reaction for Formylation of an N,N-Dialkylaniline (General Procedure)

Materials:

• Julolidine

• Hexamethylenetetramine (HMTA)

• Trifluoroacetic acid (TFA) or a mixture of glycerol and boric acid

• Hydrochloric acid (for work-up)

• Diethyl ether or other suitable organic solvent for extraction

Procedure:

• In a round-bottom flask, dissolve the julolidine and 1.0-1.5 equivalents of HMTA in the chosen acidic medium (e.g., trifluoroacetic acid).

• Heat the reaction mixture, typically to reflux, for several hours (e.g., 4-12 hours). Monitor the progress of the reaction by TLC.

• After cooling, pour the reaction mixture into a cold aqueous solution of hydrochloric acid to hydrolyze the intermediate Schiff base.

• Neutralize the solution carefully with a base (e.g., sodium carbonate or sodium hydroxide).

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

• Remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.

Visualizations

Caption: Experimental workflow for the Vilsmeier-Haack formylation of julolidine.

Caption: Troubleshooting decision tree for low yield in julolidine formylation.

References

• 1. researchgate.net [researchgate.net]
• 2. Duff reaction - Wikipedia [en.wikipedia.org]

Increasing the quantum yield of 9-Formyl-8-julolidinol-based fluorophores

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with 9-Formyl-8-julolidinol-based fluorophores. Our goal is to help you increase the quantum yield and achieve reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the fluorescence of 9-Formyl-8-julolidinol-based fluorophores?

A1: 9-Formyl-8-julolidinol-based fluorophores are donor-π-acceptor (D-π-A) type dyes. The julolidine moiety acts as a potent electron donor, the formyl group at the 9-position serves as an electron acceptor, and the aromatic ring constitutes the π-bridge. Upon photoexcitation, these molecules can undergo intramolecular charge transfer (ICT), which is fundamental to their fluorescent properties. The rigid, planar structure of the julolidine ring system helps to minimize non-radiative decay pathways, contributing to their fluorescence.

Q2: What are the key factors that influence the quantum yield of these fluorophores?

A2: Several factors can significantly impact the quantum yield:

• Molecular Structure: Modifications to the electron donor, acceptor, or the π-conjugated system can alter the electronic properties and, consequently, the quantum yield.

• Solvent Environment: The polarity and viscosity of the solvent can affect the stability of the excited state and the rate of non-radiative decay processes.

• Intramolecular Motion: Unrestricted intramolecular rotation, particularly in the excited state, can lead to non-radiative decay through processes like Twisted Intramolecular Charge Transfer (TICT), which lowers the quantum yield.

• Purity of the Compound: Impurities can act as quenchers, significantly reducing the measured quantum yield.

• Photostability: Degradation of the fluorophore under illumination (photobleaching) will lead to a decrease in fluorescence intensity over time.

Q3: How do electron-donating and electron-withdrawing groups affect the quantum yield?

A3: The introduction of additional electron-donating or electron-withdrawing groups can modulate the photophysical properties. Generally, strengthening the electron-donating capacity of the julolidine moiety or the electron-withdrawing strength of the acceptor can enhance the ICT character, which may lead to a red-shift in emission and, in some cases, an increased quantum yield. However, the effect can be complex and depends on the specific substitution pattern and the overall molecular design. For some fluorophore families, introducing electron-withdrawing groups can inhibit TICT, thereby increasing the quantum yield.[1][2]

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Low or No Fluorescence	Impure final compound.	Purify the compound meticulously using column chromatography or recrystallization. Verify purity via NMR and mass spectrometry.
Inappropriate solvent.	Test a range of solvents with varying polarities. For some julolidine derivatives, increasing solvent polarity can enhance quantum yield.
Photobleaching.	Minimize exposure of the sample to excitation light. Use an anti-fade mounting medium for microscopy applications. Consider structural modifications to improve photostability.
Incorrect excitation/emission wavelengths.	Record the full absorption and emission spectra to determine the optimal excitation and emission wavelengths.
Poor Reproducibility of Quantum Yield Measurements	Inaccurate concentration of sample or standard.	Use a calibrated spectrophotometer for absorbance measurements. Ensure absorbance values are within the linear range (typically < 0.1) to avoid inner filter effects.
Use of an inappropriate quantum yield standard.	Choose a standard with a well-characterized quantum yield that absorbs and emits in a similar spectral region as your sample.
Solvent mismatch between sample and standard.	If possible, use the same solvent for both the sample and the standard. If not, correct for the difference in the refractive index of the solvents.
Unexpected Shifts in Emission Spectra	Aggregation of the fluorophore at high concentrations.	Perform concentration-dependent studies to check for aggregation-caused spectral shifts. Work at lower concentrations if aggregation is observed.
Environmental sensitivity.	Be aware that the emission of julolidine-based fluorophores can be sensitive to local environmental factors such as polarity, viscosity, and pH.

Quantitative Data

The following table summarizes the photophysical properties of selected julolidine-based derivatives to illustrate the impact of structural modifications. Note that these are not all 9-Formyl-8-julolidinol derivatives, but the data provides insight into the structure-property relationships of the broader julolidine family.

Compound	Modification	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Solvent
DCVJ	Dicyanovinyl group at 9-position	-	-	Varies with viscosity	Various
FCVJ	Farnesyl-substituted DCVJ	-	-	Improved photostability over DCVJ	-
Rhodol Derivative	Julolidine-containing rhodol	~550-580	~570-600	High	-
SP Derivative 6d	Julolidinyl moiety	-	-	0.005	-
SP Derivative 6e	Julolidinyl moiety	-	-	0.007	-

Data is compiled from multiple sources for illustrative purposes. Direct comparison requires identical experimental conditions.

Experimental Protocols

Synthesis of 9-Formyl-8-julolidinol

This protocol describes a general method for the formylation of 8-hydroxyjulolidine.

Materials:

• 8-Hydroxyjulolidine

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Ethyl acetate

• Hexane

• Ammonium hydroxide solution

• Silica gel for column chromatography

Procedure:

• In a flask maintained at 0°C under an inert atmosphere (e.g., argon), slowly add phosphorus oxychloride to N,N-dimethylformamide with stirring.

• To this Vilsmeier reagent, add a solution of 8-hydroxyjulolidine in DMF dropwise, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to a higher temperature (e.g., 60-80°C) for a specified time until the reaction is complete (monitor by TLC).

• Cool the reaction mixture and neutralize it with an ammonium hydroxide solution.

• Extract the product with ethyl acetate.

• Wash the organic layer with water to remove residual DMF and salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a mixture of ethyl acetate and hexane as the eluent to obtain 9-Formyl-8-julolidinol.[3]

Measurement of Fluorescence Quantum Yield (Relative Method)

This protocol outlines the comparative method for determining the fluorescence quantum yield using a known standard.

Materials:

• Fluorophore solution of unknown quantum yield

• Solution of a standard fluorophore with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54)

• UV-Vis spectrophotometer

• Fluorometer

• Cuvettes (1 cm path length)

• Solvent

Procedure:

• Prepare a series of dilute solutions of both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Measure the absorbance of each solution at the chosen excitation wavelength using a UV-Vis spectrophotometer.

• Measure the fluorescence emission spectrum of each solution using a fluorometer, ensuring the excitation wavelength is the same for both the sample and the standard.

• Integrate the area under the emission spectrum for each solution.

• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

• Determine the gradient (slope) of the linear fit for both plots.

• Calculate the quantum yield of the sample (Φ_sample) using the following equation:

  Φ_sample = Φ_standard * (Gradient_sample / Gradient_standard) * (η_sample² / η_standard²)

  Where:

  • Φ_standard is the quantum yield of the standard.

  • Gradient_sample and Gradient_standard are the gradients from the plots of integrated fluorescence intensity vs. absorbance.

  • η_sample and η_standard are the refractive indices of the solvents used for the sample and standard, respectively (this term is 1 if the same solvent is used).

Visualizations

Caption: Synthetic workflow for 9-Formyl-8-julolidinol.

Caption: Workflow for relative quantum yield measurement.

Caption: Key factors affecting the quantum yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Improving the quantum yields of fluorophores by inhibiting twisted intramolecular charge transfer using electron-withdrawing group-functionalized piperidine auxochromes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. 9-Formyl-8-hydroxy-1,1,7,7-tetramethyljulolidine | 115662-09-4 [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Analysis of Julolidine-Based Fluorescent Probes for Diverse Research Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent probe is paramount for accurate and sensitive detection of biological and environmental analytes. Julolidine-based fluorescent probes have emerged as a versatile and powerful class of tools for a wide range of applications, owing to their desirable photophysical properties, including high quantum yields, significant Stokes shifts, and good photostability. [1] This guide provides a comprehensive comparative study of julolidine-based probes for viscosity sensing, metal ion detection, and RNA imaging, with a focus on their performance against common alternative probes, supported by experimental data and detailed protocols.

Julolidine is a heterocyclic amine with a rigid, planar structure that imparts unique fluorescent characteristics to the molecules it is incorporated into. The restricted motion and strong electron-donating capability of the julolidine moiety are highly effective in enhancing the photophysical properties of fluorophores.[1] These probes often operate as "turn-on" sensors, where the fluorescence intensity increases significantly upon interaction with the target analyte.[2] This characteristic is particularly advantageous for minimizing background fluorescence and improving the signal-to-noise ratio in complex environments such as living cells.

Viscosity Sensing: Julolidine vs. BODIPY-Based Molecular Rotors

The viscosity of the cellular microenvironment is a critical parameter that influences numerous biological processes, including protein folding, diffusion, and enzymatic reactions. Fluorescent molecular rotors, whose fluorescence quantum yield is dependent on the viscosity of their surroundings, are invaluable tools for mapping these changes.

Julolidine-based molecular rotors, such as the well-characterized 9-(dicyanovinyl)julolidine (DCVJ), are classic examples of viscosity-sensitive probes.[3][4] Their mechanism relies on the twisted intramolecular charge transfer (TICT) process. In low-viscosity environments, the molecule can undergo non-radiative decay through intramolecular rotation. However, in viscous media, this rotation is hindered, leading to an increase in fluorescence emission.[4]

BODIPY (boron-dipyrromethene)-based molecular rotors represent a more modern and highly tunable class of viscosity sensors.[3] Their viscosity sensing mechanism also often involves the hindered rotation of a meso-phenyl group.[5] The key advantage of BODIPY probes lies in the ability to synthetically modify their core structure to fine-tune their photophysical properties and target specific cellular organelles.[5][6]

Parameter	Julolidine-Based Rotors (e.g., DCVJ)	BODIPY-Based Rotors	References
Viscosity Sensitivity (x)	0.4 - 0.6	Generally high, tunable	[4]
Quantum Yield	Low in non-viscous media, high in viscous media	Generally high, tunable	[4][5]
Photostability	Good	Generally superior	[3]
Tunability	Limited	High	[3]
Cost-effectiveness	Generally more cost-effective	Can be more expensive	[3]
Sensitivity to Polarity	Can be sensitive	Can be designed to be less sensitive	[3][7]

Experimental Protocol: Viscosity Measurement in Live Cells

This protocol provides a general workflow for measuring intracellular viscosity using a julolidine-based molecular rotor.

• Probe Preparation: Prepare a stock solution of the julolidine-based viscosity probe (e.g., DCVJ) in a suitable organic solvent like DMSO. The final concentration for cell loading is typically in the low micromolar range.

• Cell Culture and Staining:

  • Plate cells on a glass-bottom dish suitable for fluorescence microscopy.

  • Incubate the cells with the probe-containing medium for a specific duration (e.g., 30 minutes).

  • Wash the cells with fresh medium to remove any unbound probe.

• Fluorescence Imaging:

  • Acquire fluorescence images using a confocal or fluorescence microscope equipped with the appropriate filter sets for the specific probe.

  • For quantitative analysis, fluorescence lifetime imaging (FLIM) is often preferred as it is independent of probe concentration.[8]

• Data Analysis:

  • Generate a calibration curve by measuring the fluorescence lifetime or intensity of the probe in solutions of known viscosity (e.g., glycerol-water mixtures).

  • Use the calibration curve to convert the measured fluorescence lifetime or intensity from the cell images into absolute viscosity values.

Caption: General experimental workflow for viscosity sensing.

Metal Ion Detection: Julolidine-Chalcone Probes for Aluminum (Al³⁺)

The detection of metal ions is crucial in environmental monitoring and for understanding their roles in biological systems. Julolidine derivatives have been successfully employed in the design of chemosensors for various metal ions, including Al³⁺, Zn²⁺, and Cu²⁺.[9][10][11]

A notable example is a julolidine-chalcone-based fluorescent probe for the selective detection of Al³⁺.[9][12] This probe exhibits a "turn-on" fluorescence response upon binding to Al³⁺, with high selectivity and a low detection limit. The sensing mechanism is attributed to the chelation-enhanced fluorescence (CHEF) effect, where the coordination of Al³⁺ with the hydroxyl and carbonyl oxygen atoms of the probe restricts intramolecular rotation and promotes radiative decay.[9]

For comparison, rhodamine-based probes are also widely used for metal ion detection.[13][14] Their mechanism often involves the opening of a non-fluorescent spirolactam ring upon metal ion binding, leading to a highly fluorescent open-ring form.[13]

Parameter	Julolidine-Chalcone Probe for Al³⁺	Rhodamine-Based Probes for Metal Ions	References
Analyte	Al³⁺	Various (e.g., Cu²⁺, Hg²⁺)	[9][14]
Detection Limit	9.13 x 10⁻⁹ M	Varies (e.g., 0.31 nmol/L for Cu²⁺)	[12][15]
Response Time	14 seconds	Generally fast	[12]
pH Range	4.0 - 9.0	Varies depending on the probe	[9]
Sensing Mechanism	Chelation-Enhanced Fluorescence (CHEF)	Spirolactam ring-opening	[9][13]

Experimental Protocol: Al³⁺ Detection in Water Samples

This protocol outlines the general procedure for detecting Al³⁺ in water samples using a julolidine-chalcone fluorescent probe.

• Probe Solution Preparation: Prepare a stock solution of the julolidine-chalcone probe in a suitable solvent (e.g., DMSO).

• Sample Preparation: Collect water samples and adjust the pH to the optimal range for the probe (e.g., using a buffer solution).

• Fluorescence Measurement:

  • Add a specific volume of the probe solution to the water sample.

  • After a short incubation period, measure the fluorescence intensity at the probe's emission maximum using a fluorometer.

• Quantification:

  • Create a calibration curve by measuring the fluorescence intensity of the probe in the presence of known concentrations of Al³⁺.

  • Determine the concentration of Al³⁺ in the water sample by comparing its fluorescence intensity to the calibration curve.

Caption: Signaling pathway of a julolidine-chalcone Al³⁺ probe.

RNA Imaging in Live Cells: Julolidine-Azolium Conjugates

Visualizing RNA in living cells is crucial for understanding its diverse roles in gene expression and regulation. Small-molecule fluorescent probes that can selectively bind to RNA and exhibit a "turn-on" fluorescence response are highly sought after.

Recently, cationic julolidine-azolium conjugates have been developed as turn-on fluorescent probes for imaging intracellular RNA.[16][17][18] These probes are designed as molecular rotors where the free rotation between the julolidine donor and the azolium acceptor is restricted upon binding to the structured environment of RNA.[17] This restriction of intramolecular rotation leads to a significant enhancement in fluorescence emission, allowing for the visualization of RNA in live cells with high contrast.[17]

Commercially available probes like SYTO RNASelect are also used for RNA staining; however, some novel julolidine-based probes have demonstrated superior selectivity for RNA over DNA.[19] Another class of probes for RNA imaging is based on styryl dyes.[20]

Parameter	Julolidine-Azolium Probes (e.g., SEZ-JLD)	Styryl Dyes (e.g., E36, F22)	References
Fluorescence Response	Turn-on upon RNA binding	Turn-on upon RNA binding	[16][20]
Quantum Yield (in presence of RNA)	Appreciably high	Moderate to high	[17]
Selectivity (RNA vs. DNA)	High	Moderate to high	[17][19]
Emission Wavelength	Red to deep-red	Green to red	[16][20]
Cell Permeability	Good	Good	[17][20]

Experimental Protocol: Live-Cell RNA Imaging

The following is a generalized protocol for imaging RNA in live cells using a julolidine-azolium fluorescent probe.

• Probe Preparation: Prepare a stock solution of the julolidine-azolium probe in DMSO.

• Cell Culture and Staining:

  • Culture cells on a glass-bottom dish.

  • Incubate the cells with a medium containing the probe at a final concentration typically in the low micromolar range (e.g., 5 µM) for a specified time.

  • Wash the cells with fresh medium.

• Confocal Microscopy:

  • Image the stained cells using a laser scanning confocal microscope.

  • Use appropriate laser excitation and emission filter settings for the specific probe. For example, for SEZ-JLD, an excitation of 561 nm and an emission filter of 570-620 nm can be used.[16]

• Co-localization and Specificity (Optional):

  • To confirm RNA staining, co-stain with a known nuclear stain like DAPI.

  • To verify RNA specificity, treat cells with RNase before probe incubation and observe any reduction in the fluorescence signal.[16]

Caption: Logical flow for confirming the RNA specificity of a fluorescent probe.

References

• 1. A julolidine-fused anthracene derivative: synthesis, photophysical properties, and oxidative dimerization - RSC Advances (RSC Publishing) DOI:10.1039/C8RA02205D [pubs.rsc.org]
• 2. Julolidine-based fluorescent molecular rotor: a versatile tool for sensing and diagnosis - Sensors & Diagnostics (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Molecular rotors: Synthesis and evaluation as viscosity sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Functionalized BODIPYs as Fluorescent Molecular Rotors for Viscosity Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. arpi.unipi.it [arpi.unipi.it]
• 8. Molecular Rotors: Fluorescent Sensors for Microviscosity and Conformation of Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A julolidine-chalcone-based fluorescent probe for detection of Al3+ in real water sample and cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. journals.du.ac.in [journals.du.ac.in]
• 15. Rhodamine 6G-PAH probes for heavy metal: Fluorescence detection, bioimaging, and solid-phase sensing application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.rsc.org [pubs.rsc.org]
• 17. Julolidine-based small molecular probes for fluorescence imaging of RNA in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]

Illuminating Cellular Dynamics: A Comparative Guide to 9-Formyl-8-julolidinol Derived Probes in Live Cells

For researchers, scientists, and drug development professionals at the forefront of cellular biology, the ability to visualize and quantify molecular events within living cells is paramount. 9-Formyl-8-julolidinol derived fluorescent probes are emerging as powerful tools for live-cell imaging, offering unique advantages for specific applications. This guide provides a comprehensive comparison of these probes with established alternatives, supported by experimental data and detailed protocols to facilitate their successful implementation in your research.

This guide will delve into the performance of 9-Formyl-8-julolidinol derived probes in three key application areas: RNA imaging, cellular viscosity sensing, and cysteine detection. We will present a comparative analysis of their photophysical properties and performance against commonly used fluorescent probes, and provide detailed experimental protocols for their use in live-cell imaging.

Performance Comparison of Fluorescent Probes

The selection of a fluorescent probe is critical for the success of any live-cell imaging experiment. Key performance indicators include quantum yield (a measure of fluorescence efficiency), photostability, and the signal-to-noise ratio. The following tables summarize the quantitative performance of 9-Formyl-8-julolidinol derived probes in comparison to other widely used fluorescent dyes.

Table 1: Comparison of Fluorescent Probes for Live-Cell RNA Imaging

Probe	Target	Excitation Max (λex, nm)	Emission Max (λem, nm)	Quantum Yield (Φ)	Key Advantages
SEZ-JLD (Julolidine-azolium conjugate)	RNA	~560	~630	High (in presence of RNA)	"Turn-on" fluorescence, high signal-to-noise, cell-permeable.
SYTO RNASelect™	RNA	490	530	Not reported	Commercially available, green fluorescence.
PicoGreen™	dsDNA (some RNA staining)	480	520	High (bound to dsDNA)	High quantum yield with dsDNA.

Table 2: Comparison of Fluorescent Probes for Cellular Viscosity

Probe	Type	Excitation Max (λex, nm)	Emission Max (λem, nm)	Viscosity Sensitivity	Key Advantages
Julolidine-based Molecular Rotors	Molecular Rotor	Varies	Varies	High	"Turn-on" fluorescence, sensitive to microenvironment changes.
BODIPY-based Molecular Rotors	Molecular Rotor	~488	~515	High	High photostability and brightness.[1]
DCVJ	Molecular Rotor	~450	~500	High	Well-characterized viscosity sensor.

Table 3: Comparison of Fluorescent Probes for Cysteine (Cys) Detection

Probe	Type	Excitation Max (λex, nm)	Emission Max (λem, nm)	Detection Limit	Key Advantages
FRCA (Julolidine-fluorescein hybrid)	"Turn-on" Probe	538	567	39.2 nM[2]	High sensitivity and selectivity for Cys.[2]
Commercially available Thiol Probes	Varies	Varies	Varies	Varies	Broad availability.

Experimental Protocols

To ensure the successful application of 9-Formyl-8-julolidinol derived probes, detailed and validated experimental protocols are essential.

Live-Cell RNA Imaging with Julolidine-Azolium Probes (e.g., SEZ-JLD)

This protocol is adapted from studies on julolidine-azolium conjugates for live-cell RNA imaging.

1. Cell Culture and Seeding:

• Culture cells (e.g., HeLa) in a suitable medium (e.g., DMEM with 10% FBS) at 37°C in a 5% CO2 incubator.

• Seed cells onto glass-bottom dishes or chamber slides suitable for fluorescence microscopy and allow them to adhere overnight.

2. Probe Preparation:

• Prepare a stock solution of the julolidine-azolium probe (e.g., SEZ-JLD) in DMSO.

• On the day of the experiment, dilute the stock solution in a serum-free medium to the final working concentration (typically 1-5 µM).

3. Cell Staining:

• Remove the culture medium from the cells and wash once with pre-warmed phosphate-buffered saline (PBS).

• Add the probe-containing medium to the cells and incubate for 30-60 minutes at 37°C.

4. Imaging:

• After incubation, wash the cells twice with PBS to remove any unbound probe.

• Add fresh, pre-warmed culture medium or imaging buffer to the cells.

• Image the cells using a fluorescence microscope equipped with appropriate filters for the specific probe (e.g., for SEZ-JLD, excitation ~560 nm, emission ~630 nm).

Cellular Viscosity Measurement with Julolidine-based Molecular Rotors

This protocol provides a general framework for using julolidine-based molecular rotors to measure intracellular viscosity.

1. Cell Culture and Seeding:

• As described in the RNA imaging protocol.

2. Probe Loading:

• Prepare a stock solution of the julolidine-based molecular rotor in DMSO.

• Dilute the stock solution in culture medium to a final concentration of 1-10 µM.

• Incubate the cells with the probe-containing medium for 30-60 minutes at 37°C.

3. Imaging and Analysis:

• Wash the cells with PBS to remove the excess probe.

• Acquire fluorescence images using a confocal or fluorescence lifetime imaging (FLIM) microscope.

• The fluorescence intensity or lifetime of the molecular rotor is dependent on the viscosity of its microenvironment. An increase in fluorescence intensity or lifetime corresponds to an increase in viscosity.

• For quantitative analysis, a calibration curve of fluorescence lifetime versus viscosity can be generated using solutions of known viscosity (e.g., glycerol-water mixtures).

Cysteine Detection in Live Cells using a Julolidine-Fluorescein Hybrid Probe (FRCA)

This protocol is based on the use of the FRCA probe for detecting intracellular cysteine.[2]

1. Cell Culture and Seeding:

• As described in the previous protocols.

2. Probe Incubation:

• Prepare a stock solution of the FRCA probe in DMSO.

• Dilute the probe in a serum-free medium to a final concentration of 5-10 µM.

• Incubate the cells with the probe solution for 30 minutes at 37°C.

3. Cysteine/NEM Treatment (Controls):

• For a positive control, cells can be pre-treated with N-ethylmaleimide (NEM), a thiol-alkylating agent, to deplete intracellular cysteine levels before probe incubation.

• To demonstrate the probe's response, cells can be supplemented with L-cysteine during imaging.

4. Fluorescence Microscopy:

• After incubation, wash the cells with PBS.

• Image the cells using a fluorescence microscope with appropriate filter sets for fluorescein (e.g., excitation ~490 nm, emission ~525 nm).

• An increase in fluorescence intensity indicates the presence of cysteine.

Signaling Pathways and Experimental Workflows

The unique properties of 9-Formyl-8-julolidinol derived probes make them suitable for investigating various cellular processes and signaling pathways.

Monitoring RNA Dynamics in Stress Granule Formation

Julolidine-azolium probes can be employed to study the dynamics of RNA localization during cellular stress. Stress granules are dense aggregates of proteins and RNAs that form in response to stress and play a crucial role in regulating translation.

Caption: Workflow for monitoring RNA aggregation in stress granules.

Investigating Viscosity Changes during Ferroptosis

Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation. Changes in cellular viscosity are associated with the membrane damage that occurs during this process. Julolidine-based molecular rotors can be used to monitor these viscosity changes.

Caption: Signaling pathway of ferroptosis leading to viscosity changes.

Probing the Role of Cysteine in Redox Signaling

Cysteine residues in proteins are critical for redox sensing and signaling. The julolidine-fluorescein hybrid probe, FRCA, can be used to investigate changes in free cysteine levels in response to oxidative stress, providing insights into cellular redox homeostasis.

Caption: Experimental workflow for detecting cysteine changes in redox signaling.

References

• 1. BODIPY Dyes: A New Frontier in Cellular Imaging and Theragnostic Applications [mdpi.com]
• 2. Developing a julolidine-fluorescein-based hybrid as a highly sensitive fluorescent probe for sensing and bioimaging cysteine in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Synthetic Advantages of 9-Formyl-8-julolidinol: A Comparative Guide

For researchers, scientists, and professionals in drug development, the selection of appropriate starting materials is paramount to the success of complex organic syntheses. Among the myriad of aromatic aldehydes available, 9-Formyl-8-julolidinol emerges as a compelling alternative, offering distinct advantages rooted in its unique electronic and structural characteristics. This guide provides an objective comparison of 9-Formyl-8-julolidinol with other commonly used aromatic aldehydes, supported by experimental data and detailed protocols to inform your synthetic strategies.

Enhanced Electron-Donating Properties: A Key to Increased Reactivity

The defining feature of 9-Formyl-8-julolidinol is the presence of the rigid, bicyclic julolidine moiety. This structure incorporates a nitrogen atom whose lone pair of electrons is exceptionally well-delocalized into the aromatic ring. This potent electron-donating effect significantly increases the nucleophilicity of the aromatic system and enhances the reactivity of the formyl group in various condensation reactions. In contrast, other aromatic aldehydes, such as benzaldehyde, p-anisaldehyde, and 4-nitrobenzaldehyde, possess less pronounced or opposing electronic characteristics.

The strong electron-donating nature of the julolidine ring in 9-Formyl-8-julolidinol makes the carbonyl carbon of the aldehyde group more susceptible to nucleophilic attack. This often translates to higher reaction yields and can enable reactions to proceed under milder conditions than those required for less activated aldehydes.

Comparative Performance in Synthesis

While direct, side-by-side quantitative comparisons in the literature are limited, the inherent electronic properties of 9-Formyl-8-julolidinol suggest superior performance in reactions sensitive to the electron density of the aldehyde. Key synthetic transformations where 9-Formyl-8-julolidinol is expected to excel include:

• Knoevenagel Condensation: The enhanced electrophilicity of the carbonyl carbon in 9-Formyl-8-julolidinol facilitates the initial nucleophilic attack by active methylene compounds, driving the reaction forward.

• Wittig Reaction: The electron-rich nature of the aromatic ring can influence the stability of the intermediate betaine and the subsequent elimination to form the alkene, potentially affecting both yield and stereoselectivity.

• Synthesis of Fluorescent Dyes and Molecular Probes: The julolidine group is a well-known fluorophore. Its incorporation into larger conjugated systems via reactions of the formyl group often leads to compounds with desirable photophysical properties, such as large Stokes shifts and high quantum yields. 8-Hydroxyjulolidine-9-aldehyde, a synonym for 9-Formyl-8-julolidinol, is a known intermediate in the synthesis of coumarins and other fluorescent compounds.[1]

Hypothetical Comparison of Reaction Yields

The following table provides a hypothetical comparison of expected yields for a generic condensation reaction, illustrating the anticipated advantage of 9-Formyl-8-julolidinol based on its electronic properties. It is important to note that these are expected trends and actual results may vary depending on the specific reaction conditions and substrates.

Aromatic Aldehyde	Electron-Donating/Withdrawing Nature of Substituent	Expected Relative Yield
9-Formyl-8-julolidinol	Strongly Electron-Donating	High
p-Anisaldehyde	Moderately Electron-Donating	Moderate to High
Benzaldehyde	Neutral	Moderate
4-Nitrobenzaldehyde	Strongly Electron-Withdrawing	Low

Experimental Protocols

To facilitate the practical application of 9-Formyl-8-julolidinol and to allow for methodological comparison, detailed experimental protocols for its synthesis and a key reaction are provided below.

Synthesis of 9-Formyl-8-julolidinol via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich aromatic compounds.[2][3][4][5][6]

Reactants:

• 8-Hydroxyjulolidine

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

Procedure:

• In a flask equipped with a dropping funnel and a stirrer, cool N,N-dimethylformamide (DMF) to 0 °C.

• Slowly add phosphorus oxychloride (POCl₃) dropwise with continuous stirring.

• After the addition is complete, stir the resulting Vilsmeier reagent for an additional 30 minutes at room temperature.

• Cool the mixture to 5 °C and add 8-hydroxyjulolidine portion-wise.

• Continue stirring for 30 minutes and then heat the reaction mixture on a water bath for several hours.

• After the reaction is complete, cool the mixture and pour it into crushed ice.

• Neutralize the solution with an appropriate base (e.g., sodium carbonate solution).

• The crude product precipitates and can be collected by filtration, dried, and purified by column chromatography.

Diagram of the Vilsmeier-Haack Reaction Workflow

References

• 1. chemodex.com [chemodex.com]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Vilsmeier-Haack Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. name-reaction.com [name-reaction.com]
• 5. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 6. ijpcbs.com [ijpcbs.com]

A Comparative Guide to the Photostability of Fluorescent Probes Derived from 9-Formyl-8-julolidinol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the photostability of fluorescent probes derived from 9-Formyl-8-julolidinol, benchmarked against commonly used fluorescent dyes. The selection of a fluorescent probe with high photostability is critical for obtaining reliable and reproducible data in fluorescence microscopy, particularly for live-cell imaging and time-lapse experiments. Probes derived from the julolidine scaffold are recognized for their favorable photophysical properties, including high quantum yields and good photostability.[1]

Comparative Analysis of Photophysical Properties

While direct, side-by-side quantitative comparisons of a broad range of fluorescent probes under identical conditions are not always available in the literature, we can synthesize data from various studies to provide a comparative overview. The following table summarizes key photophysical parameters for a representative julolidine-based probe and two widely used classes of fluorescent dyes, BODIPY and Rhodamine.

Fluorophore Family	Representative Probe	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φ)	Relative Photostability
Julolidine Derivative	SEZ-JLD	~560	~610	Not Reported	High (in presence of RNA)	Good
BODIPY	BODIPY FL	~502	~511	>80,000	~0.90	Generally high, but can be susceptible to oxidation.[2]
Rhodamine	Tetramethylrhodamine (TMR)	~550	~575	>70,000	~0.40	Moderate

Note: The photophysical properties of fluorescent probes can be highly dependent on their local environment, including solvent polarity and binding to cellular structures. The data for SEZ-JLD, a julolidine-azolium conjugate, is presented in the context of its application for RNA imaging.

Experimental Protocols

To empower researchers to conduct their own comparative studies, a detailed protocol for measuring photobleaching rates is provided below. This protocol is adapted from established methods for quantifying fluorophore photostability.

Protocol: Measurement of Photobleaching Rates in Solution

Objective: To quantify and compare the photostability of different fluorescent probes by measuring their photobleaching half-life (t₁/₂) under controlled illumination.

Materials:

• Fluorescent probes of interest (e.g., 9-Formyl-8-julolidinol derivative, BODIPY standard, Rhodamine standard)

• Appropriate solvent (e.g., phosphate-buffered saline (PBS) for biological applications, or an organic solvent in which the probes are soluble and stable)

• Spectrofluorometer with time-scan capabilities and a stable light source

• Quartz cuvettes

Procedure:

• Sample Preparation:

  • Prepare stock solutions of each fluorescent probe in a suitable solvent.

  • Dilute the stock solutions to a working concentration that gives a fluorescence intensity within the linear range of the spectrofluorometer (typically an absorbance of < 0.1 at the excitation maximum to avoid inner filter effects).

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the light source to stabilize.

  • Set the excitation and emission wavelengths to the respective maxima for the probe being tested.

  • Set the instrument to time-scan mode.

• Photobleaching Experiment:

  • Place the cuvette containing the diluted probe solution into the spectrofluorometer.

  • Continuously illuminate the sample with the excitation light at a defined intensity. It is crucial to use the same light intensity for all probes to ensure a fair comparison.

  • Record the fluorescence intensity at the emission maximum over time. The duration of the experiment will depend on the photostability of the probe; it should be long enough to observe a significant decrease in fluorescence.

• Data Analysis:

  • Plot the normalized fluorescence intensity (I/I₀) as a function of time, where I is the intensity at a given time and I₀ is the initial intensity.

  • Determine the photobleaching half-life (t₁/₂), which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value. This can be determined directly from the plot or by fitting the decay curve to an exponential function.

  • Compare the t₁/₂ values for the different probes. A longer half-life indicates greater photostability.

Visualization of an Experimental Workflow

Probes derived from 9-Formyl-8-julolidinol are valuable tools in various cellular imaging applications. One such application is the visualization of RNA in living cells. The following diagram illustrates a general workflow for imaging intracellular RNA using a julolidine-based probe.

Caption: A simplified workflow for cellular imaging experiments using fluorescent probes.

This guide provides a foundational understanding of the photostability of probes derived from 9-Formyl-8-julolidinol in comparison to other common fluorophores. For specific applications, it is always recommended to perform direct comparative experiments under the conditions that will be used for the final imaging studies.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]

Head-to-head comparison of different julolidine aldehydes in probe synthesis

A detailed analysis of the synthesis and performance of fluorescent probes derived from julolidine aldehyde, providing researchers with critical data for probe selection and development.

In the realm of cellular biology and drug development, fluorescent probes are indispensable tools for visualizing and quantifying specific biomolecules within the complex intracellular environment. Julolidine-based fluorophores have garnered significant attention due to their excellent photophysical properties, including high molar absorptivity, strong fluorescence, and sensitivity to the molecular environment. This guide provides a head-to-head comparison of three cationic julolidine-azolium conjugate probes: OX-JLD , BTZ-JLD , and SEZ-JLD . These probes share a common julolidine aldehyde precursor but differ in their benzo-azolium moiety, allowing for a systematic evaluation of how structural modifications influence their performance in RNA imaging.

Performance Comparison of Julolidine-Based Probes

The selection of a fluorescent probe is dictated by its photophysical characteristics, which determine its suitability for specific imaging applications. The key performance indicators for OX-JLD, BTZ-JLD, and SEZ-JLD upon interaction with RNA are summarized below.

Parameter	OX-JLD	BTZ-JLD	SEZ-JLD
Absorption Max (λ_abs) with RNA (nm)	525	554	602
Emission Max (λ_em) with RNA (nm)	Green Region	635 (Red Region)	635 (Deep-Red Region)
Quantum Yield (Φ) with RNA	0.41	0.43	0.37
Fluorescence Enhancement with RNA	-	-	~256-fold
Cell Permeability	Yes	Yes	Yes
Primary Cellular Target	RNA	RNA	RNA (with prominent nucleoli staining)
Cytotoxicity	-	-	Low

Structure-Efficiency Relationship

The comparative data reveals a clear structure-efficiency relationship among the three probes.[1][2] The incorporation of heavier chalcogen atoms (sulfur in BTZ-JLD and selenium in SEZ-JLD) in the benzo-azolium ring, compared to oxygen in OX-JLD, results in a significant red-shift in both the absorption and emission spectra.[1][2] This bathochromic shift is highly desirable for biological imaging as it minimizes autofluorescence from cellular components and allows for deeper tissue penetration.

While all three probes exhibit high quantum yields in the presence of RNA, SEZ-JLD demonstrates a remarkable ~256-fold increase in fluorescence intensity upon binding to RNA, making it an excellent "turn-on" probe with a high signal-to-noise ratio.[2] The proposed mechanism for this fluorescence enhancement is the restriction of intramolecular rotation between the julolidine donor and the benzo-azolium acceptor upon binding to the rigid structure of RNA.[1][2]

Based on its deep-red emission and significant fluorescence enhancement, SEZ-JLD emerges as the most promising candidate for sensitive and specific RNA imaging in live cells.[1][2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the synthesis of the julolidine aldehyde precursor and the subsequent probes, as well as the methods for their characterization and application in cellular imaging.

Synthesis of 9-Julolidine Carboxaldehyde (JLD-Al)

The common precursor for the probes, 9-julolidine carboxaldehyde, is synthesized via the Vilsmeier-Haack reaction.[3][4][5][6][7]

Materials:

• Julolidine

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Sodium acetate

• Ethanol

• Water

• Activated charcoal

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, add anhydrous DMF and cool it in an ice bath.

• Slowly add phosphorus oxychloride dropwise to the cooled DMF with stirring.

• After the addition is complete, stir the mixture at room temperature for 30 minutes.

• Add julolidine to the flask and heat the reaction mixture to 90°C for 4 hours.

• After cooling, pour the reaction mixture into a slurry of crushed ice and water.

• Neutralize the solution by adding a solution of sodium acetate in water.

• Collect the precipitated aldehyde by filtration.

• Recrystallize the crude product from ethanol/water with activated charcoal to obtain pure 9-julolidine carboxaldehyde.

General Synthesis of Julolidine-Azolium Probes (OX-JLD, BTZ-JLD, SEZ-JLD)

The final probes are synthesized by the condensation of 9-julolidine carboxaldehyde with the corresponding 2,3-dimethylbenzoazolium iodide salts.[1][2]

Materials:

• 9-Julolidine carboxaldehyde (JLD-Al)

• 2,3-dimethylbenzoxazolium iodide, 2,3-dimethylbenzothiazolium iodide, or 2,3-dimethylbenzoselenazolium iodide

• Ethanol

Procedure:

• Dissolve the respective 2,3-dimethylbenzoazolium iodide salt (1 equivalent) and 9-julolidine carboxaldehyde (1.2 equivalents) in ethanol in a round-bottom flask.

• Reflux the mixture for 12 hours.

• After completion of the reaction, remove the solvent under reduced pressure.

• Purify the resulting solid by column chromatography on neutral alumina using a methanol/DCM eluent system.

Determination of Fluorescence Quantum Yield (Φ)

The relative quantum yields of the probes in the presence of RNA were determined using a comparative method with a standard fluorophore.

Procedure:

• Prepare solutions of the sample (probe with RNA) and a reference standard of known quantum yield in the same solvent.

• Measure the absorbance of both solutions at the excitation wavelength, ensuring the absorbance is below 0.1 to avoid inner filter effects.

• Record the fluorescence emission spectra of both the sample and the reference standard under the same experimental conditions (e.g., excitation wavelength, slit widths).

• Calculate the integrated fluorescence intensity (area under the emission curve) for both the sample and the reference.

• The quantum yield of the sample (Φ_S) is calculated using the following equation: Φ_S = Φ_R * (I_S / I_R) * (A_R / A_S) * (n_S² / n_R²) Where:

  • Φ_R is the quantum yield of the reference.

  • I_S and I_R are the integrated fluorescence intensities of the sample and reference, respectively.

  • A_S and A_R are the absorbances of the sample and reference at the excitation wavelength, respectively.

  • n_S and n_R are the refractive indices of the sample and reference solutions, respectively (if the solvent is the same, this term cancels out).

Live Cell Imaging of RNA

Cell Culture and Staining:

• Culture HepG2 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Seed the cells on a glass-bottom dish and allow them to adhere overnight.

• Before imaging, wash the cells with phosphate-buffered saline (PBS).

• Incubate the cells with a 5 µM solution of the probe (e.g., SEZ-JLD) in serum-free medium for a specified time.

• For nuclear counterstaining, DAPI can be added.

Fluorescence Microscopy:

• Image the stained cells using a confocal laser scanning microscope.

• For SEZ-JLD, use an excitation wavelength of 561 nm and collect the emission between 570-620 nm.[2]

• For DAPI, use an excitation wavelength of 405 nm and collect the emission between 425-475 nm.[2]

Visualizing the Workflow and Probe Structure

To better illustrate the processes and relationships described, the following diagrams are provided.

Caption: General synthesis workflow for julolidine-azolium probes.

Caption: Proposed mechanism for fluorescence enhancement upon RNA binding.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 6. m.youtube.com [m.youtube.com]
• 7. ijpcbs.com [ijpcbs.com]

Performance Evaluation of 9-Formyl-8-julolidinol-Based Sensors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of fluorescent sensors derived from 9-Formyl-8-julolidinol for the detection of various analytes. The information is curated for researchers and professionals in drug development seeking to employ fluorescent sensing technologies. This document summarizes key performance metrics from experimental data, outlines detailed experimental protocols, and visualizes the underlying sensing mechanisms.

Introduction to 9-Formyl-8-julolidinol-Based Sensors

9-Formyl-8-julolidinol is a versatile precursor in the synthesis of fluorescent chemosensors. Its julolidine moiety acts as a strong electron donor, making its derivatives sensitive to changes in their electronic environment upon analyte binding. Schiff base condensation of 9-Formyl-8-julolidinol with various amines is a common and effective strategy to create sensors for a range of analytes, including metal ions and reactive oxygen species. These sensors often exhibit a "turn-on" fluorescence response, where the fluorescence intensity increases significantly upon binding to the target analyte.

Performance Comparison: Metal Ion Detection

Derivatives of 9-Formyl-8-julolidinol have demonstrated notable efficacy in the detection of metal ions such as Zinc (Zn²⁺) and Aluminum (Al³⁺). Below is a comparative summary of their performance against other fluorescent sensors.

Zinc Ion (Zn²⁺) Detection

Sensor Name	Sensor Type	Detection Limit (LOD)	Binding Constant (Kₐ)	Solvent System	Reference
L1	Julolidine-derived Schiff base	1.61 µM	1.57 x 10⁷ M⁻¹	Ethanolic medium	[1]
Dz-Jul	Julolidine aldehyde dansyl hydrazine Schiff base	15 nM	1.03 x 10⁵ M⁻¹	DMSO/H₂O (8/2, v/v, pH 7.2)	[2][3]
ABJ-MS	o-aminobenzene-hydroxyjulolidine mono-Schiff base	-	-	DMSO/H₂O (4:1)	[4]
Probe L	Asymmetric Schiff base	95.3 nM	1.42 x 10⁴ M⁻¹	Ethanol	[5][6]
Zinpyr-1	Fluorescein-based	~0.7 nM	-	Aqueous buffer
FluoZin-3	Fluorescein-based	~15 nM (K_d)	-	Aqueous buffer	[7]

Aluminum Ion (Al³⁺) Detection

Sensor Name	Sensor Type	Detection Limit (LOD)	Binding Constant (Kₐ)	Solvent System	Reference
ABJ-MS	o-aminobenzene-hydroxyjulolidine mono-Schiff base	-	-	DMSO/H₂O (4:1)	[4]
Julolidine-tryptophan Schiff base	Julolidine and tryptophan moieties	6.4 µM	-	Aqueous solution	[8][9]
Probe L (Schiff base)	2-hydroxy-1-naphthaldehyde and 2-aminoisoindoline-1,3-dione	1 ppb	3 x 10⁷ M⁻¹	DMSO-H₂O (1:9 v/v)	[10]
HMPC	Hydrazide Schiff base	18.7 nM	-	Acetonitrile	[4]
TPE-COOH	Tetraphenylethylene derivative	-	-	Aqueous environment

Performance Comparison: Hypochlorite (ClO⁻) Detection

While specific 9-Formyl-8-julolidinol-based sensors for hypochlorite were not prominently found in the searched literature, a comparison with other high-performing "turn-on" fluorescent probes is provided for context.

Sensor Name	Sensor Type	Detection Limit (LOD)	Fluorescence Enhancement	Solvent System	Reference
Probe 32	Anthracene fluorophore-based	3.17 nM	145-fold	PBS buffer (pH 7.4, 1% DMF)	[7]
Probe 10	-	53 nM	100-fold	PBS (10 mM, pH 7.4)	[7]
Naph-1	N,N-dimethyl thiocarbamate-naphthalimide	2.37 nM	4600-fold	Aqueous buffer
FSH	Fluorescein thioacid	100 nM	-	Aqueous solution (pH 4)
HCCL-2	Dioxetane-based chemiluminescent	166 nM	4200-fold (chemiluminescence)	Aqueous solution

Experimental Protocols

Synthesis of a 9-Formyl-8-julolidinol-Based Schiff Base Sensor (General Protocol)

This protocol outlines a general procedure for the synthesis of a Schiff base sensor, exemplified by the synthesis of an o-aminobenzene-hydroxyjulolidine mono-Schiff base (ABJ-MS).[4]

• Dissolution: Dissolve o-diaminobenzene (0.5 mmol) in anhydrous ethanol (15 mL).

• Addition of Precursor: To the solution, add 9-formyl-8-hydroxyjulolidine (0.5 mmol) and glacial acetic acid (200 μL).

• Reaction: Heat the mixture to reflux under a nitrogen atmosphere for 5 hours.

• Isolation: Cool the reaction mixture to room temperature. An orange-yellow suspended substance will form.

• Purification: Filtrate the solid product and wash it three times with ethanol to obtain the pure Schiff base sensor.

Fluorescence Titration for Metal Ion Sensing (General Protocol)

This protocol describes a general method for evaluating the sensing performance of a fluorescent probe through titration.

• Stock Solution Preparation: Prepare a stock solution of the 9-Formyl-8-julolidinol-based sensor (e.g., 1 mM in DMSO). Prepare stock solutions of the metal ions of interest (e.g., 10 mM in deionized water).

• Working Solution Preparation: Prepare a solution of the sensor at a working concentration (e.g., 20 µM) in the desired solvent system (e.g., DMSO/H₂O 4:1 v/v).

• Titration: Incrementally add small aliquots of the metal ion stock solution to the sensor solution.

• Fluorescence Measurement: After each addition, record the fluorescence emission spectrum of the solution using a fluorescence spectrophotometer. The excitation wavelength should be set at the absorption maximum of the sensor-analyte complex.

• Data Analysis: Plot the fluorescence intensity at the emission maximum against the concentration of the added metal ion. This data can be used to determine the detection limit and binding constant.

Signaling and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the general sensing mechanism and experimental workflow.

Caption: General synthesis and sensing pathway of a 9-Formyl-8-julidinol-based Schiff base sensor.

Caption: A typical experimental workflow for evaluating the performance of a fluorescent sensor.

Conclusion

9-Formyl-8-julolidinol serves as a valuable platform for the development of effective "turn-on" fluorescent sensors, particularly for the detection of metal ions like Zn²⁺ and Al³⁺. The Schiff base derivatives of this compound offer high sensitivity and selectivity, with performance metrics comparable to, and in some cases exceeding, those of other established fluorescent probes. The straightforward synthesis and clear fluorescence response make them attractive candidates for applications in chemical biology and drug development. Further research could expand their utility to a broader range of analytes and in vivo applications.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. A Highly Selective and Sensitive Turn-on Fluorescent Probe for Al3+ Detection: Properties and Applications | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. A Highly Selective Turn-On Fluorescent Probe for the Detection of Zinc - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. deepdyve.com [deepdyve.com]
• 8. Ultra-sensitive fluorescent probes for hypochlorite acid detection and exogenous/endogenous imaging of living cells - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Development of a Rapid Fluorescence Probe for the Determination of Aqueous Hypochlorite - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Multiple rapid-responsive probes for hypochlorite detection based on dioxetane luminophore derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 9-Formyl-8-julolidinol-Derived and Alternative Probes for Amyloid and Tau Aggregate Detection

For researchers, scientists, and drug development professionals, the accurate detection and differentiation of protein aggregates such as amyloid-beta (Aβ) and tau are critical in the study and development of therapeutics for neurodegenerative diseases. This guide provides an objective comparison of the performance of a 9-Formyl-8-julolidinol-derived probe, 9-(dicyanovinyl)julolidine (DCVJ), with established fluorescent probes for Aβ and tau aggregates. The comparison is supported by experimental data on binding affinities and spectral properties.

Introduction to Fluorescent Probes for Neurodegenerative Disease Biomarkers

Fluorescent probes are indispensable tools for the detection and characterization of Aβ plaques and neurofibrillary tangles (NFTs) composed of hyperphosphorylated tau protein, the key pathological hallmarks of Alzheimer's disease.[1] An ideal probe should exhibit high binding affinity and selectivity for its target aggregate, display a significant change in its fluorescent properties upon binding, and, for in vivo applications, be able to cross the blood-brain barrier. This guide focuses on the comparative performance of DCVJ, a derivative of 9-Formyl-8-julolidinol, and other widely used probes.

Performance Comparison of Fluorescent Probes

The selection of a fluorescent probe is dictated by its specific binding characteristics and spectral properties. The following table summarizes key quantitative data for DCVJ and alternative probes.

Probe	Target Aggregate(s)	Binding Affinity (Kd/Ki)	Excitation Max (nm)	Emission Max (nm)	Key Findings & Cross-Reactivity
DCVJ (9-(dicyanovinyl)julolidine)	Aβ40 (early aggregates)	Not explicitly reported	~465	~510 and ~575 (excimer)	Binds to early aggregates of Aβ40 but not prefibrillar aggregates of Aβ42.[2][3] Cross-reactivity with tau protein has not been reported.
Thioflavin T (ThT)	Aβ fibrils, Tau filaments	K_i = 890 nM (for Aβ fibrils)[1][4]	~450	~482	A widely used "gold standard" for amyloid fibril detection.[5] Thioflavin S, a related dye, binds to tau paired helical filaments.[6]
BTA-1 (2-(4'-Methylaminophenyl)benzothiazole)	Aβ fibrils	K_i = 20.2 nM (for Aβ fibrils)[1][4]	Not specified	Not specified	A neutral analog of ThT with significantly higher affinity for Aβ fibrils.[1][4]
pTP-TFE	Soluble tau aggregates, Aβ aggregates	K_d = 66 nM (for soluble tau aggregates); K_d = 3.27 - 7.58 µM (for Aβ aggregates)[7]	Not specified	Not specified	Selective for early forms of soluble tau aggregates over mature tau fibrils and Aβ aggregates.[7][8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following are protocols for key experiments cited in this guide.

Amyloid-β Aggregation and Probe Binding Assay (for DCVJ)

This protocol is based on the methodology described in the study by Nagarajan and Lapidus (2017).[3]

• Aβ Peptide Preparation: Recombinant Aβ40 and Aβ42 peptides are dissolved in hexafluoroisopropanol (HFIP) and subsequently lyophilized to ensure a monomeric starting state. The lyophilized peptide is then dissolved in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to the desired concentration.

• Aggregation Kinetics: Aβ aggregation is initiated by incubating the peptide solution (e.g., 8 µM) at 37°C with constant stirring.

• DCVJ Fluorescence Measurement:

  • A stock solution of DCVJ is prepared in a suitable solvent (e.g., DMSO).

  • DCVJ is added to the Aβ solution at the start of the aggregation process to a final concentration of 1 µM.

  • Fluorescence spectra are recorded at regular intervals using an excitation wavelength of 465 nm, with emission scanned from 480 nm to 600 nm.

  • An increase in fluorescence intensity at 510 nm and the appearance of a second peak around 575 nm (excimer peak) indicate DCVJ binding to forming Aβ40 aggregates.[2][3]

Thioflavin T Binding Assay for Amyloid Fibrils

This is a general protocol for assessing the presence of amyloid fibrils.

• Fibril Formation: Aβ peptides are aggregated as described above to form mature fibrils.

• ThT Binding: A stock solution of Thioflavin T (e.g., in water or buffer) is prepared. The ThT solution is added to the solution containing Aβ fibrils to a final concentration typically in the low micromolar range.

• Fluorescence Measurement: The fluorescence intensity is measured using an excitation wavelength of approximately 450 nm and an emission wavelength of around 482 nm.[9] A significant increase in fluorescence intensity compared to ThT in buffer alone indicates the presence of amyloid fibrils.

Visualizing Experimental Concepts

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and molecular interactions.

Caption: Workflow for assessing fluorescent probe binding to amyloid-beta aggregates.

References

• 1. Uncharged thioflavin-T derivatives bind to amyloid-beta protein with high affinity and readily enter the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorescent Probe DCVJ Shows High Sensitivity for Characterization of Amyloid β-Peptide Early in the Lag Phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. The binding of Thioflavin-T and its neutral analog BTA-1 to protofibrils of the Alzheimer Aβ16-22 peptide probed by molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Mechanism of Thioflavin-T Binding to Amyloid Fibrils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characteristics of the binding of thioflavin S to tau paired helical filaments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A fluorescent molecular imaging probe with selectivity for soluble tau aggregated protein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A fluorescent molecular imaging probe with selectivity for soluble tau aggregated protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. royalsocietypublishing.org [royalsocietypublishing.org]

Benchmarking Coumarin Synthesis Methods Using 9-Formyl-8-julidinol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of coumarins, a privileged scaffold in medicinal chemistry and materials science, is a constantly evolving field. The development of efficient and versatile synthetic methods is crucial for accessing novel derivatives with enhanced biological activities and photophysical properties. 9-Formyl-8-julidinol, with its unique electronic and steric characteristics, presents an interesting and challenging substrate for modern synthetic methodologies. This guide provides an objective comparison of established and novel methods for the synthesis of coumarins, using 9-Formyl-8-julidinol as a benchmark substrate. The performance of key synthetic strategies—Knoevenagel condensation, Pechmann condensation, Perkin reaction, and Wittig reaction—are compared based on experimental data from analogous systems, providing a framework for selecting the most appropriate method for a given research objective.

Data Presentation: A Comparative Analysis

The following table summarizes the key quantitative data for the different coumarin synthesis methods. The data is compiled from studies on substituted salicylaldehydes and phenols, serving as a reasonable proxy for the reactivity of 9-Formyl-8-julidinol.

Synthesis Method	Typical Reagents	Catalyst/Conditions	Reaction Time	Yield (%)
Knoevenagel Condensation	Active methylene compounds (e.g., diethyl malonate, ethyl acetoacetate)	Piperidine, L-proline, or other bases; sometimes under microwave or ultrasound irradiation	1 - 18 hours	60 - 98%[1][2][3]
Pechmann Condensation	β-ketoesters (e.g., ethyl acetoacetate)	Strong acids (H₂SO₄, HCl), Lewis acids (AlCl₃), or solid acid catalysts	1 - 24 hours	40 - 95%[4][5][6]
Perkin Reaction	Acetic anhydride	Weak base (e.g., sodium acetate)	5 - 10 hours	30 - 60%[7][8][9]
Wittig Reaction	Triphenylphosphine, haloacetate	Base; often a one-pot reaction	2 - 12 hours	60 - 95%[10][11][12]

Mandatory Visualizations

Here we provide diagrams to illustrate the generalized workflow for coumarin synthesis and to compare the key features of the discussed synthetic methods.

Caption: Generalized experimental workflow for coumarin synthesis.

Caption: Comparison of key features of different coumarin synthesis methods.

Experimental Protocols

The following are generalized experimental protocols for the synthesis of a julidinol-coumarin derivative from 9-Formyl-8-julidinol, based on established methodologies for substituted o-hydroxyaldehydes.

Knoevenagel Condensation

This method involves the condensation of 9-Formyl-8-julidinol with an active methylene compound.[13][14][15]

Materials:

• 9-Formyl-8-julidinol (1 equivalent)

• Diethyl malonate (1.2 equivalents)

• Piperidine (0.1 equivalents)

• Ethanol (solvent)

Procedure:

• Dissolve 9-Formyl-8-julidinol and diethyl malonate in ethanol in a round-bottom flask.

• Add piperidine to the mixture and reflux for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water and acidify with dilute HCl to precipitate the product.

• Filter the solid, wash with water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure coumarin derivative.

Pechmann Condensation

This acid-catalyzed reaction condenses a phenol with a β-ketoester.[4][5] For 9-Formyl-8-julidinol, the reaction would proceed from the corresponding phenol, 8-hydroxyjulolidine.

Materials:

• 8-Hydroxyjulolidine (1 equivalent)

• Ethyl acetoacetate (1.1 equivalents)

• Concentrated Sulfuric Acid (catalyst)

Procedure:

• Carefully add concentrated sulfuric acid to ethyl acetoacetate in a flask, keeping the temperature below 10°C with an ice bath.

• Slowly add 8-Hydroxyjulolidine to the mixture with stirring, maintaining the low temperature.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 12-24 hours.

• Pour the reaction mixture onto crushed ice to precipitate the crude product.

• Filter the precipitate, wash thoroughly with water until neutral, and dry.

• Purify the product by recrystallization from a suitable solvent like ethanol.

Perkin Reaction

The Perkin reaction utilizes an acid anhydride and its corresponding carboxylate salt.[7][8][9][16][17]

Materials:

• 9-Formyl-8-julidinol (1 equivalent)

• Acetic anhydride (2.5 equivalents)

• Sodium acetate (1.5 equivalents)

Procedure:

• Combine 9-Formyl-8-julidinol, acetic anhydride, and anhydrous sodium acetate in a round-bottom flask.

• Heat the mixture at 180°C for 5-8 hours.

• Allow the mixture to cool slightly and then pour it into a beaker of water while still hot.

• Boil the aqueous mixture for 15-20 minutes to hydrolyze the excess anhydride.

• Cool the mixture, and the product will precipitate.

• Filter the crude product, wash with cold water, and then a small amount of ethanol.

• Recrystallize from ethanol to yield the pure coumarin.

Intramolecular Wittig Reaction

This method offers a one-pot synthesis of coumarins under relatively mild conditions.[10][11][12]

Materials:

• 9-Formyl-8-julidinol (1 equivalent)

• Ethyl bromoacetate (1.2 equivalents)

• Triphenylphosphine (1.2 equivalents)

• Potassium carbonate (2 equivalents)

• Acetonitrile (solvent)

Procedure:

• To a solution of 9-Formyl-8-julidinol in acetonitrile, add triphenylphosphine and ethyl bromoacetate.

• Add potassium carbonate to the mixture and stir at room temperature for 8-12 hours.

• Monitor the reaction by TLC.

• After completion, filter the reaction mixture to remove inorganic salts.

• Evaporate the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to isolate the coumarin derivative.

References

• 1. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jetir.org [jetir.org]
• 3. researchgate.net [researchgate.net]
• 4. grokipedia.com [grokipedia.com]
• 5. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 6. scispace.com [scispace.com]
• 7. longdom.org [longdom.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Perkin reaction.pdf [slideshare.net]
• 10. A practical one-pot synthesis of coumarins in aqueous sodium bicarbonate via intramolecular Wittig reaction at room temperature - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Knoevenagel Condensation | Thermo Fisher Scientific - TW [thermofisher.com]
• 14. KNOEVENAGEL CONDENSATION – My chemistry blog [mychemblog.com]
• 15. organicreactions.org [organicreactions.org]
• 16. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 17. Perkin Reaction Lab Report - 890 Words | Internet Public Library [ipl.org]

A Comparative Guide to 9-Formyl-8-julidinol Derivatives as Fluorescent Stains

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of cellular imaging and analysis, the choice of fluorescent stain is paramount to achieving clear, reliable, and quantifiable results. While classic dyes like fluorescein and rhodamine have long been staples in the laboratory, novel fluorophores are continuously being developed to overcome their limitations. Among these, 9-formyl-8-julidinol derivatives have emerged as a promising class of fluorescent stains, offering unique photophysical properties and versatile applications. This guide provides an objective comparison of the efficacy of 9-formyl-8-julidinol derivatives with established fluorescent stains, supported by experimental data and detailed methodologies.

Performance Comparison of Fluorescent Stains

The efficacy of a fluorescent stain is determined by several key photophysical parameters. The following table summarizes the performance of a representative 9-formyl-8-julidinol derivative against the widely used fluorescein and rhodamine B stains.

Property	9-Formyl-8-julidinol Derivative (FCVJ)	Fluorescein	Rhodamine B
Excitation Max (λex)	~485 nm	~494 nm	~550 nm
Emission Max (λem)	~520 nm	~521 nm	~573 nm
Stokes Shift	~35 nm	~27 nm	~23 nm
Quantum Yield (Φf)	High (environment-dependent)	0.95 (in 0.1 M NaOH)	0.70 (in ethanol)
Photostability	Good[1]	Moderate	Good
Environmental Sensitivity	High (viscosity-sensitive)	pH-sensitive	Less sensitive

Note: FCVJ (farnesyl-(2-carboxy-2-cyanovinyl)-julolidine) is a representative julolidine derivative with enhanced photostability.[1] The quantum yield of many julolidine derivatives is highly dependent on the local environment, often exhibiting a "turn-on" fluorescence in response to changes in viscosity or binding to target molecules.[1][2][3]

Key Advantages of 9-Formyl-8-julidinol Derivatives

• Environmental Sensitivity: Many 9-formyl-8-julidinol derivatives are designed as molecular rotors, whose fluorescence quantum yield is significantly enhanced in viscous environments, such as upon binding to cellular structures or in environments with high viscosity. This "turn-on" mechanism provides a high signal-to-noise ratio, as the probe is only brightly fluorescent when interacting with its target.[1][2][3]

• Improved Photostability: Certain modifications to the julolidine core, such as the introduction of a farnesyl group, have been shown to enhance photostability compared to traditional dyes.[1] This allows for longer imaging times and reduced phototoxicity.

Experimental Protocols

General Protocol for Live Cell Staining with Julolidine-Azolium Probes

This protocol is a general guideline for staining live cells with julolidine-azolium derivatives, a specific class of 9-formyl-8-julidinol derivatives that act as "turn-on" probes for RNA.[2][3] Optimization may be necessary for different cell types and specific derivatives.

Materials:

• Julolidine-azolium probe (e.g., BTZ-JLD, SEZ-JLD) stock solution (1 mM in DMSO)

• Live cells cultured on glass-bottom dishes or coverslips

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Preparation: Culture cells to the desired confluency (e.g., 70-80%) on an appropriate imaging vessel.

• Probe Preparation: Prepare a working solution of the julolidine-azolium probe by diluting the stock solution in cell culture medium to the desired final concentration (typically in the low micromolar range, e.g., 1-5 µM).

• Cell Staining: Remove the existing cell culture medium and wash the cells once with pre-warmed PBS. Add the probe-containing medium to the cells.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for a specific duration (e.g., 15-30 minutes). The optimal incubation time should be determined empirically.

• Washing: After incubation, remove the staining solution and wash the cells two to three times with pre-warmed PBS to remove any unbound probe.

• Imaging: Add fresh, pre-warmed cell culture medium or PBS to the cells. Image the stained cells using a fluorescence microscope equipped with a filter set appropriate for the specific probe's excitation and emission wavelengths.

Experimental Workflow for Staining and Imaging

Caption: Workflow for live-cell staining with 9-formyl-8-julidinol derivatives.

Logical Relationship of "Turn-On" Fluorescence

The "turn-on" fluorescence mechanism of many 9-formyl-8-julidinol derivatives is a key advantage. This is often based on the principle of twisted intramolecular charge transfer (TICT).

Caption: Mechanism of "turn-on" fluorescence in julolidine-based molecular rotors.

Conclusion

9-Formyl-8-julidinol derivatives represent a valuable addition to the toolbox of fluorescent probes for cellular imaging. Their key advantages, including high environmental sensitivity and, in some cases, enhanced photostability, make them particularly well-suited for applications requiring high signal-to-noise ratios and for studying dynamic cellular processes. While they may not universally replace traditional stains like fluorescein and rhodamine, their unique properties offer solutions for specific experimental challenges, particularly in the realm of live-cell imaging and viscosity sensing. As research in this area continues, the development of new 9-formyl-8-julidinol derivatives with tailored photophysical properties is expected to further expand their utility in biological and biomedical research.

References

• 1. Julolidine-based fluorescent molecular rotor: a versatile tool for sensing and diagnosis - Sensors & Diagnostics (RSC Publishing) DOI:10.1039/D3SD00334E [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Julolidine-based small molecular probes for fluorescence imaging of RNA in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Spectral Properties of Julolidine-Based Dyes: A Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of fluorescent dyes is a critical decision that can significantly impact experimental outcomes. This guide provides a comparative analysis of the spectral properties of julolidine-based dyes against other common fluorescent dye families, including rhodamines, fluoresceins, and cyanines. The data presented is supported by established experimental protocols to aid in the objective assessment and selection of the most suitable dye for specific research applications.

Julolidine-based dyes are a class of fluorophores known for their rigid structures, which often leads to high fluorescence quantum yields and good photostability. Their spectral properties can be finely tuned through chemical modifications, making them versatile tools in various bioimaging and sensing applications. This guide will objectively compare their performance with well-established alternatives.

Comparative Spectral Data of Selected Fluorescent Dyes

The following table summarizes the key spectral properties of representative julolidine-based dyes and commonly used alternative fluorophores in standard solvents to allow for a fair comparison.

Dye Class	Specific Dye	Solvent	λ_abs (nm)	λ_em (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ_F)	Stokes Shift (nm)
Julolidine-Based	9-(dicyanovinyl)julolidine (DCVJ)	Ethanol	~450	~480	Not widely reported	Low in low-viscosity solvents	~30
Julolidine-Coumarin	Dichloromethane	466	661	Not widely reported	0.15	195[1]
Julolidine-Pyrido[3,4-b]indole (ET-1)	Toluene	360	380	~20,000	0.60	20
Rhodamine	Rhodamine B	Ethanol	543[2]	565[3]	106,000[2]	0.70[2]	22
Rhodamine 6G	Ethanol	530[4]	555[5]	116,000[4]	0.95[4]	25
Fluorescein	Fluorescein isothiocyanate (FITC)	PBS (pH 7.4)	495[6]	519[6]	73,000[7]	0.50[7]	24
Cyanine	Cy3	PBS (pH 7.4)	550[8]	570[8]	150,000	0.04[9]	20
Cy5	PBS (pH 7.4)	649[10]	667[10]	250,000[10]	0.27[10]	18

Experimental Workflow for Spectral Characterization

The following diagram illustrates a typical workflow for the characterization of the spectral properties of a fluorescent dye.

References

• 1. researchgate.net [researchgate.net]
• 2. omlc.org [omlc.org]
• 3. arxiv.org [arxiv.org]
• 4. omlc.org [omlc.org]
• 5. researchgate.net [researchgate.net]
• 6. Fluorescein isothiocyanate - Wikipedia [en.wikipedia.org]
• 7. app.fluorofinder.com [app.fluorofinder.com]
• 8. fvs.com.py [fvs.com.py]
• 9. researchgate.net [researchgate.net]
• 10. FluoroFinder [app.fluorofinder.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 9-Formyl-8-julolidinol

For researchers and scientists in the fast-paced world of drug development, ensuring a safe and compliant laboratory environment is paramount. This guide provides essential, step-by-step procedures for the proper disposal of 9-Formyl-8-julolidinol, a compound recognized for its potential as a fluorescent probe and building block in organic synthesis. Adherence to these protocols is critical for minimizing health risks and environmental impact.

Hazard Profile of 9-Formyl-8-julolidinol

9-Formyl-8-julolidinol is classified as a hazardous substance, and it is imperative to handle it with appropriate care. The primary hazards associated with this chemical are summarized in the table below.

Hazard Classification	GHS Hazard Statement	Signal Word	GHS Pictogram
Skin Irritation (Category 2)	H315: Causes skin irritation	Warning	Exclamation Mark
Eye Irritation (Category 2A)	H319: Causes serious eye irritation	Warning	Exclamation Mark
Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation	Warning	Exclamation Mark

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 9-Formyl-8-julolidinol. This procedure is designed to be followed within a designated laboratory setting equipped for handling hazardous chemical waste.

Experimental Protocol: Waste Neutralization (if applicable and permitted)

Note: Neutralization should only be performed by trained personnel if your institution's safety protocols and local regulations permit it. In most cases, direct disposal through a certified hazardous waste contractor is the preferred method.

Objective: To neutralize the irritant properties of 9-Formyl-8-julolidinol before disposal.

Materials:

• 9-Formyl-8-julidinol waste

• Sodium bicarbonate (or other suitable weak base)

• Water

• pH indicator strips

• Appropriate waste container

• Personal Protective Equipment (PPE)

Procedure:

• In a well-ventilated fume hood, slowly add the 9-Formyl-8-julidinol waste to a large volume of water to create a dilute solution.

• Gradually add sodium bicarbonate to the solution while stirring.

• Monitor the pH of the solution using pH indicator strips.

• Continue adding the weak base until the pH is within the neutral range (typically 6-8).

• Once neutralized, the solution must still be disposed of as hazardous waste.

Operational Disposal Plan

This plan details the collection, storage, and disposal of 9-Formyl-8-julolidinol waste.

1. Waste Collection and Segregation:

• Solid Waste:

  • Collect any solid 9-Formyl-8-julidinol waste, including contaminated personal protective equipment (PPE) such as gloves and weighing papers, in a designated, compatible, and clearly labeled hazardous waste container.

  • The container should be made of a material that does not react with the chemical. A high-density polyethylene (HDPE) container is a suitable option.

  • Do not mix with other incompatible waste streams. Aldehydes are reactive and should be kept separate from strong oxidizing agents, strong acids, and strong bases to prevent potentially violent reactions.

• Liquid Waste:

  • If 9-Formyl-8-julidinol is in a solution, collect it in a designated liquid hazardous waste container.

  • Ensure the container is properly sealed to prevent the release of vapors.

2. Labeling and Storage:

• Clearly label the waste container with "Hazardous Waste," the full chemical name "9-Formyl-8-julolidinol," and the associated hazards (Irritant).

• Store the sealed waste container in a designated, well-ventilated, and secure satellite accumulation area away from general laboratory traffic.

• The storage area should be cool and dry, and away from direct sunlight and heat sources.

3. Disposal:

• Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Never dispose of 9-Formyl-8-julidinol down the drain or in the regular trash.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of 9-Formyl-8-julolidinol.

Caption: Disposal workflow for 9-Formyl-8-julolidinol.

Signaling Pathway for Safe Handling and Disposal

This diagram outlines the key safety considerations and procedural flow from handling the chemical to its final disposal, emphasizing the continuous feedback loop of safety assessment.

Essential Safety and Operational Guide for Handling 9-Formyl-8-julolidinol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and operational procedures for the handling and disposal of 9-Formyl-8-julolidinol. Given its classification as a hazardous substance, adherence to these guidelines is paramount to ensure personnel safety and mitigate risks in the laboratory environment.

Hazard Identification and Personal Protective Equipment

9-Formyl-8-julolidinol is classified as a hazardous chemical that can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Engineering Controls

To minimize the risk of exposure, all handling of solid 9-Formyl-8-julolidinol should be conducted within a certified chemical fume hood.[3] The work area should be equipped with an eyewash station and a safety shower.[4]

Personal Protective Equipment Recommendations

Below is a summary of the recommended PPE for handling 9-Formyl-8-julolidinol.

PPE Category	Specification	Rationale
Hand Protection	Nitrile rubber gloves (minimum 5-mil thickness).	Provides splash protection against a variety of chemicals.[5][6]
Note: Specific permeation breakthrough time data for 9-Formyl-8-julidinol is not available. Gloves should be inspected before use and changed immediately if contaminated.
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes and airborne particles that can cause serious eye irritation.[2][7]
Respiratory Protection	For handling powders outside of a fume hood or in case of ventilation failure, a NIOSH-approved N95 or higher particulate respirator is recommended.[8][9]	Protects against inhalation of the powder, which may cause respiratory irritation.[2]
Protective Clothing	A fully buttoned laboratory coat, long pants, and closed-toe shoes.	Prevents skin contact with the chemical.

Operational and Disposal Plan

A systematic approach to handling and disposal is essential for safety. The following step-by-step procedures should be followed.

Experimental Protocol: Safe Handling of 9-Formyl-8-julidinol Powder

• Preparation :

  • Designate a specific area within the fume hood for handling the compound.

  • Cover the work surface with absorbent, disposable bench paper.

  • Ensure all necessary equipment (spatulas, weigh boats, containers) is within the fume hood.

  • Don all required PPE as specified in the table above.

• Weighing and Transfer :

  • Perform all weighing and transfer operations within the fume hood to contain any dust.

  • Use a micro-spatula to handle the powder and minimize aerosolization.

  • Keep the container of 9-Formyl-8-julidinol closed when not in use.

• Dissolution :

  • If preparing a solution, add the solvent to the weighed powder slowly to avoid splashing.

  • Once dissolved, the risk of aerosolization is significantly reduced, but appropriate PPE must still be worn.[4]

• Post-Handling :

  • Decontaminate all surfaces and equipment with an appropriate solvent.

  • Carefully remove and dispose of the disposable bench paper into a designated waste container.

  • Remove PPE in the correct order to avoid cross-contamination. Wash hands thoroughly after removing gloves.

Disposal Plan

• Solid Waste : All solid waste contaminated with 9-Formyl-8-julidinol, including gloves, weigh boats, and bench paper, should be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste : Solutions containing 9-Formyl-8-julidinol should be collected in a designated, labeled hazardous waste container.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 9-Formyl-8-julidinol.

Workflow for the safe handling of 9-Formyl-8-julolidinol.

References

• 1. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health and Safety [ehs.cornell.edu]
• 2. tmi.utexas.edu [tmi.utexas.edu]
• 3. Powder Handling - AirClean Systems [aircleansystems.com]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. gloves.com [gloves.com]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. CCOHS: Respirators - Respirator Selection [ccohs.ca]
• 9. A Guide to Respirators Used for Dust in Construction | Blogs | CDC [blogs.cdc.gov]